GZD856

Core Science & Biosynthesis

Audience: Researchers, scientists, and drug development professionals.

An In-depth Technical Guide to GZD856: A Bcr-Abl T315I Inhibitor

Core Content:

GZD856 is a novel, orally bioavailable third-generation tyrosine kinase inhibitor (TKI) designed to effectively target the Bcr-Abl fusion protein, including the recalcitrant T315I "gatekeeper" mutation.[1] This mutation is a primary cause of resistance to first and second-generation TKIs in the treatment of Chronic Myeloid Leukemia (CML).[2][3] GZD856 was developed through a scaffold hopping strategy based on the structure of ponatinib.[4][5]

Mechanism of Action

The Bcr-Abl fusion protein possesses a constitutively active ABL tyrosine kinase domain, which drives uncontrolled cell proliferation and survival through various downstream signaling pathways.[3][6][7] The T315I mutation involves the substitution of a threonine residue with a bulkier isoleucine in the ATP-binding pocket of the ABL kinase domain.[2] This substitution sterically hinders the binding of many TKIs, leading to drug resistance.[2] GZD856 is specifically designed to fit into the ATP-binding pocket of the Bcr-Abl protein despite the T315I mutation, thereby preventing the phosphorylation of substrates required for downstream signaling.[2][4] Western blot analyses have confirmed that GZD856 effectively suppresses the activation of Bcr-Abl and its downstream signaling proteins, such as Crkl and STAT5, in a dose-dependent manner in both wild-type and T315I-mutant cell lines.[4]

Caption: GZD856 inhibits Bcr-Abl kinase activity, blocking multiple downstream oncogenic signaling pathways.

Quantitative Data

In Vitro Kinase Inhibition

GZD856 demonstrates potent enzymatic inhibition of both wild-type (WT) Bcr-Abl and the T315I mutant.[1][4]

Table 1: GZD856 Kinase Inhibition

Target	IC₅₀ (nM)
Bcr-Abl (Wild-Type)	19.9[1][4]

| Bcr-Abl (T315I Mutant)  | 15.4[1][4] |

Cellular Anti-proliferative Activity

The inhibitor effectively suppresses the growth of CML cell lines expressing both wild-type and T315I-mutated Bcr-Abl.[1][4]

Table 2: GZD856 Anti-proliferative Activity

Cell Line	Bcr-Abl Status	IC₅₀ (nM)
Ba/F3-WT	Wild-Type	0.64[1][4]
K562	Wild-Type	2.2[1][4]
Ba/F3-T315I	T315I Mutant	10.8[1][4]

| K562R (Q252H) | Other Mutant | 67.0[4] |

Preclinical In Vivo Efficacy

In mouse xenograft models, orally administered GZD856 has been shown to potently suppress tumor growth.[1][4] Studies using mice bearing K562 (wild-type Bcr-Abl) or Ba/F3 (Bcr-Abl T315I) tumors demonstrated significant anti-tumor efficacy.[4][5] For instance, in the Ba/F3 T315I model, GZD856 administered daily by oral gavage at doses of 20 and 50 mg/kg led to marked tumor suppression over a 16-day period.[4]

Experimental Protocols

In Vitro Kinase Inhibition Assay (FRET-based Z'-Lyte)

This assay quantifies the enzymatic activity of Bcr-Abl kinase and the inhibitory effect of GZD856 by measuring the phosphorylation of a peptide substrate.[4]

Methodology:

• Reaction Setup: Kinase reactions are prepared in 384-well plates. Each well contains the Bcr-Abl kinase (wild-type or T315I mutant), a Tyr2 peptide substrate (2 µM), and ATP (10 µM for wild-type, 5 µM for T315I mutant).[4]

• Inhibitor Addition: GZD856 is added to the wells at various concentrations to determine a dose-response curve.[4]

• Incubation: The reaction is incubated in a buffer solution (50 mM HEPES pH 7.5, 0.01% BRIJ-35, 10 mM MgCl₂, 1 mM EGTA).[4]

• Detection: The level of substrate phosphorylation is measured using a FRET-based detection system.[4]

• Data Analysis: The dose-response data is analyzed using graphing software (e.g., GraphPad Prism) to calculate the IC₅₀ values.[4]

Caption: Workflow for the FRET-based in vitro kinase inhibition assay.

Cellular Anti-proliferation Assay (CCK-8)

This assay measures the effect of GZD856 on the viability and proliferation of CML cells.[4]

Methodology:

• Cell Seeding: Cells in the logarithmic growth phase are plated in 96-well culture dishes (approximately 3,000 cells per well).[4]

• Compound Treatment: After 24 hours, cells are treated with GZD856 at various concentrations for 72 hours. A vehicle control is also included.[4]

• Viability Assessment: 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well, followed by a 3-hour incubation period.[4]

• Measurement: The absorbance is measured at 450 nm (with a reference wavelength of 650 nm) using a microplate reader.[4]

• Data Analysis: The cell viability rate is calculated, and the data is used to determine IC₅₀ values using graphing software.[4]

Caption: Workflow for the CCK-8 based cellular anti-proliferation assay.

Western Blot Analysis

This technique was used to confirm the mechanism of action by observing the phosphorylation status of Bcr-Abl and its downstream targets.

Methodology:

• Cell Treatment: K562, Ba/F3-WT, and Ba/F3-T315I cells are treated with GZD856 at indicated concentrations for 4 hours.[4][8]

• Lysate Preparation: Whole-cell lysates are prepared from the treated cells.[4][8]

• Electrophoresis & Transfer: Proteins are separated by SDS-PAGE and transferred to a membrane.

• Immunoblotting: The membrane is probed with primary antibodies specific for phosphorylated and total Bcr-Abl, Crkl, and STAT5, followed by secondary antibodies.

• Detection: Protein bands are visualized to assess the level of phosphorylation.[4]

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are Bcr-Abl T315I inhibitors and how do they work? [synapse.patsnap.com]
• 3. ashpublications.org [ashpublications.org]
• 4. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]

GZD856: A Potent Dual Inhibitor of PDGFRα/β and Bcr-Abl for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: GZD856 is a novel, orally active small molecule inhibitor targeting both Platelet-Derived Growth Factor Receptors (PDGFR) alpha (α) and beta (β), as well as the Bcr-Abl fusion protein, including the clinically significant T315I mutant.[1][2][3] Platelet-derived growth factor (PDGF) signaling plays a crucial role in cell proliferation, migration, and angiogenesis, and its dysregulation is implicated in various cancers.[4] GZD856 has demonstrated significant anti-tumor activity in preclinical models of lung cancer and chronic myeloid leukemia (CML), making it a promising candidate for further development.[3][4][5] This technical guide provides a comprehensive overview of GZD856, including its mechanism of action, preclinical data, and detailed experimental methodologies.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of GZD856.

Table 1: In Vitro Kinase Inhibitory Activity of GZD856

Target	IC50 (nM)
PDGFRα	68.6[1][2]
PDGFRβ	136.6[1][2]
Bcr-Abl (native)	19.9[1][2][3][5]
Bcr-Abl (T315I mutant)	15.4[1][2][3][5]

Table 2: In Vitro Anti-proliferative Activity of GZD856 in Human Cancer Cell Lines

Cell Line	Cancer Type	Key Mutation(s)	IC50 (nM)
H1703	Lung Cancer	PDGFRα amplified	Potent suppression (specific IC50 not provided)[4]
K562	Chronic Myeloid Leukemia	Bcr-Abl	2.2[3][5]
K562R	Chronic Myeloid Leukemia	Bcr-Abl (Q252H)	67.0
Ba/F3	Pro-B	Bcr-Abl (Wild-Type)	0.64[3][5]
Ba/F3	Pro-B	Bcr-Abl (T315I)	10.8[3][5]
MOLT-4	Acute Lymphoblastic Leukemia	Bcr-Abl negative	499.4[5]
U937	Histiocytic Lymphoma	Bcr-Abl negative	2001.0[5]

Table 3: In Vivo Anti-tumor Efficacy of GZD856 in Xenograft Models

Xenograft Model	Cancer Type	Treatment	Tumor Growth Inhibition (TGI)	Reference
H1703	Lung Cancer	10 mg/kg, p.o. daily	20.8%	[1]
H1703	Lung Cancer	30 mg/kg, p.o. daily	74.1%	[1]
A549	Lung Cancer	30 mg/kg, p.o. daily	51.1%	[1]
K562	Chronic Myeloid Leukemia	10 mg/kg, p.o. daily for 8 days	Almost complete tumor eradication	[5]
Ba/F3 (Bcr-Abl T315I)	Pro-B	50 mg/kg, p.o. daily for 16 days	~90% tumor regression	[5]

Table 4: Pharmacokinetic Properties of GZD856 in Rats

Parameter	Value
Half-life (T1/2)	22.2 hours (oral)
Maximum Plasma Concentration (Cmax)	899.5 µg/L (oral)
Oral Bioavailability (BA)	78%

Signaling Pathways and Mechanism of Action

GZD856 exerts its anti-tumor effects by inhibiting the kinase activity of PDGFRα/β and Bcr-Abl. This blockade disrupts downstream signaling pathways crucial for cancer cell proliferation, survival, and migration.

Caption: PDGFR signaling pathway and the inhibitory action of GZD856.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of GZD856.

In Vitro Kinase Activity Assay

This protocol is based on a FRET-based Z'-Lyte assay system to determine the IC50 values of GZD856 against target kinases.

Materials:

• Recombinant human PDGFRα, PDGFRβ, Bcr-Abl (wild-type), and Bcr-Abl (T315I) kinases.

• Tyr2 peptide substrate.

• ATP.

• GZD856 stock solution (in DMSO).

• Kinase buffer (50 mM HEPES pH 7.5, 0.01% BRIJ-35, 10 mM MgCl2, 1 mM EGTA).

• 384-well plates.

• Plate reader capable of measuring fluorescence resonance energy transfer (FRET).

Procedure:

• Prepare serial dilutions of GZD856 in DMSO and then in kinase buffer.

• In a 384-well plate, add 2.5 µL of the GZD856 dilutions.

• Add 5 µL of the respective kinase and peptide substrate mix in kinase buffer.

• Initiate the reaction by adding 2.5 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for each enzyme.

• Incubate the plate at room temperature for 1 hour.

• Stop the kinase reaction and develop the FRET signal according to the Z'-Lyte assay kit manufacturer's instructions.

• Read the plate on a fluorescence plate reader.

• Calculate the percent inhibition for each GZD856 concentration relative to a no-inhibitor control and a no-enzyme control.

• Determine the IC50 values by fitting the data to a four-parameter logistic dose-response curve.

Cell Proliferation Assay

This protocol utilizes a standard colorimetric assay (e.g., MTT or WST-1) to assess the anti-proliferative effects of GZD856 on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., H1703, A549, K562, Ba/F3).

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS).

• GZD856 stock solution (in DMSO).

• 96-well cell culture plates.

• MTT or WST-1 reagent.

• Solubilization buffer (for MTT assay).

• Microplate reader.

Procedure:

• Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of GZD856 in complete culture medium.

• Remove the existing medium from the cells and add 100 µL of the GZD856 dilutions to the respective wells. Include a vehicle control (DMSO) and a no-cell control.

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 10 µL of MTT or WST-1 reagent to each well and incubate for 2-4 hours.

• If using MTT, add 100 µL of solubilization buffer and incubate overnight.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 values by plotting the percentage of viability against the log of GZD856 concentration and fitting the data to a dose-response curve.

Western Blot Analysis of Signaling Pathway Inhibition

This protocol is for detecting the phosphorylation status of PDGFR and downstream signaling proteins in response to GZD856 treatment.

Materials:

• Human cancer cell lines (e.g., H1703, A549).

• GZD856 stock solution (in DMSO).

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF membranes.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-phospho-PDGFRα, anti-PDGFRα, anti-phospho-AKT, anti-AKT, anti-phospho-ERK1/2, anti-ERK1/2, anti-phospho-STAT3, anti-STAT3, anti-β-actin).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) substrate.

• Chemiluminescence imaging system.

Procedure:

• Plate cells and allow them to grow to 70-80% confluency.

• Treat the cells with varying concentrations of GZD856 (e.g., 0.1 µM to 10 µM) for a specified time (e.g., 6 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Re-probe the membrane with antibodies against the total protein and a loading control (e.g., β-actin) to ensure equal loading.

In Vivo Xenograft Tumor Model

This protocol describes the establishment of a subcutaneous xenograft model to evaluate the in vivo anti-tumor efficacy of GZD856.

Materials:

• Human cancer cell lines (e.g., H1703, A549, K562).

• Immunocompromised mice (e.g., nude or SCID mice).

• Matrigel (optional).

• GZD856 formulation for oral gavage.

• Vehicle control.

• Calipers for tumor measurement.

Procedure:

• Harvest cancer cells and resuspend them in sterile PBS or a mixture of PBS and Matrigel.

• Inject approximately 5 x 10^6 cells subcutaneously into the flank of each mouse.

• Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer GZD856 (e.g., 10 or 30 mg/kg) or vehicle control to the mice daily via oral gavage.

• Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²) / 2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weighing, immunohistochemistry).

• Calculate the tumor growth inhibition (TGI) for the treatment groups compared to the control group.

Caption: A typical experimental workflow for the preclinical evaluation of a kinase inhibitor like GZD856.

Conclusion

GZD856 is a potent dual inhibitor of PDGFRα/β and Bcr-Abl with promising anti-tumor activity in preclinical models of lung cancer and chronic myeloid leukemia.[3][4][5] Its favorable pharmacokinetic profile and efficacy in models resistant to other inhibitors highlight its potential as a valuable therapeutic agent.[1][5] The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals interested in the further investigation and clinical translation of GZD856.

References

• 1. Molecular pathways: BCR-ABL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive Dissection of PDGF-PDGFR Signaling Pathways in PDGFR Genetically Defined Cells | PLOS One [journals.plos.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Targeting the PDGF/PDGFR signaling pathway for cancer therapy: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sinobiological.com [sinobiological.com]

GZD856: A Technical Guide to its Discovery and Synthesis as a Potent Bcr-Abl and PDGFRα/β Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological characterization of GZD856, a potent, orally bioavailable inhibitor of Bcr-Abl, including the clinically challenging T315I mutant, and Platelet-Derived Growth Factor Receptors alpha and beta (PDGFRα/β). This document details the scientific journey from its rational design and chemical synthesis to its preclinical evaluation, offering valuable insights for researchers in oncology and medicinal chemistry.

Introduction: Addressing Unmet Needs in Cancer Therapy

The development of targeted therapies has revolutionized the treatment of various cancers. In Chronic Myeloid Leukemia (CML), the discovery of the Bcr-Abl tyrosine kinase inhibitor imatinib was a paradigm shift. However, the emergence of drug resistance, particularly through the "gatekeeper" T315I mutation in the Abl kinase domain, has posed a significant clinical challenge, rendering many first and second-generation inhibitors ineffective.[1][2] This spurred the development of third-generation inhibitors capable of overcoming this resistance mechanism.

GZD856 emerged from these efforts as a novel and potent inhibitor designed to be effective against both native Bcr-Abl and its T315I mutant.[1][3] Its discovery was based on a scaffold hopping strategy from the existing pan-Bcr-Abl inhibitor, ponatinib.[4][5] Furthermore, GZD856 has demonstrated significant inhibitory activity against PDGFRα/β, kinases implicated in the pathogenesis of various solid tumors, suggesting its broader therapeutic potential.[6][7]

Rational Design and Discovery

The design of GZD856 was a strategic effort to create a molecule that could effectively bind to the ATP-binding pocket of the Abl kinase, even with the steric hindrance imposed by the T315I mutation. This was achieved by replacing the imidazo[1,2-b]pyridazine core of ponatinib with a pyrazole[1,5-a]pyrimidine scaffold.[1][4] This modification aimed to retain key hydrogen bond interactions within the kinase hinge region while accommodating the bulkier isoleucine residue.[4] Computational modeling of GZD856 docked into the Bcr-Abl T315I kinase domain predicted favorable binding interactions, guiding its eventual synthesis and biological evaluation.[4]

Chemical Synthesis of GZD856

The synthesis of GZD856 is a multi-step process involving key chemical reactions. The following is a general overview of the synthetic route.

Synthetic Scheme

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

GZD856: A Technical Guide to Target Protein Binding Affinity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a potent, orally bioavailable small molecule inhibitor targeting multiple tyrosine kinases, most notably the Bcr-Abl fusion protein and Platelet-Derived Growth Factor Receptors (PDGFRs). Its development has been a significant step forward in addressing acquired resistance to earlier generations of tyrosine kinase inhibitors (TKIs) in chronic myeloid leukemia (CML), particularly the challenging T315I "gatekeeper" mutation in the Abl kinase domain.[1][2][3][4] This technical guide provides an in-depth overview of the target protein binding affinity of GZD856, detailed experimental protocols for its characterization, and a visualization of its effects on key signaling pathways.

Target Protein Binding Affinity

GZD856 demonstrates high affinity for both wild-type Bcr-Abl and its clinically significant T315I mutant, as well as for PDGFRα and PDGFRβ. The inhibitory activity is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a specific enzyme or the proliferation of cells by 50%.

Biochemical Inhibitory Activity of GZD856

Target Protein	IC50 (nM)
Bcr-Abl (Wild-Type)	19.9[1][2][3]
Bcr-Abl (T315I Mutant)	15.4[1][2][3]
PDGFRα	68.6[5]
PDGFRβ	136.6[5]

Cellular Antiproliferative Activity of GZD856

Cell Line	Expressed Kinase	IC50 (nM)
K562	Bcr-Abl (Wild-Type)	2.2[1]
Ba/F3	Bcr-Abl (Wild-Type)	0.64[1]
Ba/F3	Bcr-Abl (T315I Mutant)	10.8[1]
K562R	Bcr-Abl (Q252H Mutant)	67.0[1][5]
H1703 (Lung Cancer)	PDGFRα overexpression	250
A549 (Lung Cancer)	-	>10,000
MOLT4 (Leukemia)	Bcr-Abl Negative	>10,000[1]
U937 (Leukemia)	Bcr-Abl Negative	>10,000[1]

Kinase Selectivity Profile

A comprehensive kinome scan for GZD856 is not publicly available. However, GZD856 was developed through a scaffold hopping strategy based on the multi-kinase inhibitor ponatinib.[2] Ponatinib is known to inhibit a range of kinases beyond Bcr-Abl and PDGFR, including members of the VEGFR, FGFR, EPH receptor, and SRC families, as well as KIT, RET, TIE2, and FLT3.[6] Studies have suggested that GZD856 is more selective than ponatinib, as evidenced by its significantly lower potency against leukemia cell lines that do not express Bcr-Abl.[1] This suggests a more favorable off-target profile for GZD856, though further broad-panel kinase screening is needed for a complete characterization.

Mechanism of Action and Signaling Pathways

GZD856 functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the kinase domain of its target proteins. This prevents the transfer of a phosphate group from ATP to tyrosine residues on substrate proteins, thereby blocking the downstream signaling cascades that drive cell proliferation and survival.

Bcr-Abl Signaling Pathway

The constitutively active Bcr-Abl tyrosine kinase activates a number of downstream signaling pathways critical for the malignant phenotype in CML. GZD856 effectively inhibits the autophosphorylation of Bcr-Abl and subsequently suppresses the activation of key downstream effectors such as Crkl and STAT5.[1][4]

Caption: GZD856 inhibits the Bcr-Abl signaling cascade.

PDGFR Signaling Pathway

PDGF receptors are receptor tyrosine kinases that, upon binding to their ligands (PDGFs), dimerize and autophosphorylate, initiating downstream signaling. GZD856 inhibits this autophosphorylation, thereby blocking pathways that regulate cell growth, migration, and survival.[5]

Caption: GZD856 blocks PDGFR-mediated signaling pathways.

Experimental Protocols

Biochemical Kinase Activity Assay (FRET-based Z'-Lyte™ Assay)

This assay quantitatively measures the inhibition of kinase activity by GZD856.

Caption: Workflow for the FRET-based kinase activity assay.

Methodology:

• Reaction Setup: In a 384-well plate, the kinase (e.g., recombinant Bcr-Abl or PDGFR), a fluorescently labeled peptide substrate, and varying concentrations of GZD856 are combined in a reaction buffer. The ATP concentration is typically set at or near the Km for each specific kinase.

• Kinase Reaction: The reaction is initiated by the addition of ATP and incubated at room temperature to allow for phosphorylation of the substrate.

• Development: A development reagent containing a site-specific protease is added. This protease will only cleave the non-phosphorylated peptide substrate.

• FRET Measurement: Cleavage of the substrate disrupts Fluorescence Resonance Energy Transfer (FRET) between the two fluorescent labels on the peptide. The FRET signal is measured using a fluorescence plate reader. A higher FRET signal corresponds to more phosphorylated substrate and thus greater kinase inhibition.

• Data Analysis: The percentage of inhibition is calculated for each GZD856 concentration, and the data are fitted to a dose-response curve to determine the IC50 value.

Cellular Antiproliferation Assay (CCK-8/MTS Assay)

This assay determines the effect of GZD856 on the proliferation of cancer cell lines.

Caption: Workflow for the cellular antiproliferation assay.

Methodology:

• Cell Seeding: Cancer cells (e.g., K562, Ba/F3) are seeded into 96-well plates at an appropriate density and allowed to adhere overnight if applicable.

• Compound Treatment: The cells are treated with a range of concentrations of GZD856 and incubated for a period that allows for multiple cell doublings (typically 72 hours).

• Reagent Addition: A solution containing a tetrazolium salt (such as WST-8 in CCK-8, or MTS) is added to each well.

• Color Development: Viable, metabolically active cells reduce the tetrazolium salt into a colored formazan product. The plate is incubated for 1-4 hours to allow for color development.

• Absorbance Measurement: The absorbance of the formazan product is measured using a microplate reader at a wavelength of approximately 450 nm. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of proliferation inhibition is calculated for each GZD856 concentration relative to untreated control cells. The data are then used to generate a dose-response curve and determine the IC50 value.

Conclusion

GZD856 is a highly potent inhibitor of Bcr-Abl, including the clinically important T315I mutant, and PDGFRα/β. Its mechanism of action involves the direct inhibition of kinase activity, leading to the suppression of key downstream signaling pathways that are crucial for cancer cell proliferation and survival. The data presented in this guide underscore the therapeutic potential of GZD856, particularly in overcoming resistance to other TKIs. Further investigation into its broader kinase selectivity will provide a more complete understanding of its pharmacological profile and aid in its continued clinical development.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. go.drugbank.com [go.drugbank.com]

GZD856 Kinase Inhibition Profile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a potent, orally bioavailable inhibitor of the Bcr-Abl tyrosine kinase, including the gatekeeper T315I mutant, which confers resistance to many first and second-generation Abl kinase inhibitors used in the treatment of Chronic Myeloid Leukemia (CML).[1][2][3][4][5] This technical guide provides a comprehensive overview of the kinase inhibition profile of GZD856, detailing its activity against its primary targets, its effects in cellular and in vivo models, and the methodologies used for its characterization.

Core Data Summary

Table 1: GZD856 Enzymatic Inhibition Profile

Kinase Target	IC50 (nM)
Bcr-Abl (Wild-Type)	19.9[1][2][3][4]
Bcr-Abl (T315I Mutant)	15.4[1][2][3][4]
PDGFRα	68.6
PDGFRβ	136.6

Note: A comprehensive kinase selectivity profile for GZD856 against a broad panel of kinases is not publicly available. The available data focuses on its primary targets.

Table 2: GZD856 Cellular Anti-proliferative Activity

Cell Line	Bcr-Abl Status	IC50 (nM)
K562	Bcr-Abl Positive	2.2[1][2][3]
K562R (Q252H)	Bcr-Abl Positive (Imatinib-Resistant)	67.0[1]
Ba/F3 WT	Expressing Wild-Type Bcr-Abl	0.64[1][2][3]
Ba/F3 T315I	Expressing Bcr-Abl T315I Mutant	10.8[1][2][3]
MOLT-4	Bcr-Abl Negative	499.4[1]
U937	Bcr-Abl Negative	2001.0[1]

GZD856 demonstrates significantly less potency against leukemia cell lines that do not express the Bcr-Abl fusion protein, suggesting a selective mode of action.[1]

Mechanism of Action & Signaling Pathway

GZD856 exerts its anti-cancer effects by directly inhibiting the kinase activity of Bcr-Abl. This inhibition blocks the downstream signaling pathways that are constitutively activated by Bcr-Abl, leading to the proliferation of cancer cells. Specifically, GZD856 has been shown to suppress the phosphorylation of downstream effector proteins such as Crkl and STAT5 in a dose-dependent manner.[1]

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Overcoming the imatinib-resistant BCR-ABL mutants with new ureidobenzothiazole chemotypes endowed with potent and broad-spectrum anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]

GZD856: A Technical Guide on its Role in Chronic Myeloid Leukemia (CML) Treatment Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of GZD856, a novel, orally bioavailable Bcr-Abl tyrosine kinase inhibitor. It details the compound's mechanism of action, preclinical efficacy, and its significant potential in overcoming treatment resistance in Chronic Myeloid Leukemia (CML), particularly in cases involving the formidable T315I mutation.

Introduction: The Challenge of Resistance in CML Therapy

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm driven by the constitutively active Bcr-Abl tyrosine kinase, an oncoprotein resulting from the t(9;22) chromosomal translocation.[1][2][3] The advent of tyrosine kinase inhibitors (TKIs) like imatinib revolutionized CML treatment, transforming it from a fatal disease into a manageable chronic condition.[4][5]

However, a significant clinical challenge is the development of drug resistance. The primary mechanism for acquired resistance involves point mutations in the Abl kinase domain, which impair TKI binding.[1][6][7] The "gatekeeper" T315I mutation, in particular, confers resistance to first and second-generation TKIs, including imatinib, nilotinib, and dasatinib, posing a major hurdle in CML therapy.[1][8] This has driven the development of third-generation inhibitors designed to effectively target this resistant mutant. GZD856 has emerged from these efforts as a potent inhibitor of both native Bcr-Abl and the T315I mutant.[1][8][9]

GZD856: Profile of a Novel Bcr-Abl T315I Inhibitor

GZD856 was developed as a novel Bcr-Abl inhibitor through a scaffold hopping strategy based on the structure of ponatinib.[9] Its design allows it to effectively bind to the ATP-binding site of the Bcr-Abl kinase, even in the presence of the T315I mutation, thereby blocking its downstream signaling and inhibiting the proliferation of leukemic cells.

Quantitative Efficacy Data

The preclinical efficacy of GZD856 has been quantified through various in vitro assays, demonstrating its potent activity against both wild-type and T315I-mutated Bcr-Abl.

Table 1: In Vitro Kinase Inhibitory Activity of GZD856

Target Kinase	GZD856 IC50 (nM)
Native Bcr-Abl	19.9
Bcr-Abl T315I	15.4
Source: Data compiled from multiple studies.[1][8][9]

Table 2: In Vitro Anti-proliferative Activity of GZD856 in CML Cell Lines

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Wild-Type	2.2	-	-	-
Ba/F3	Wild-Type	0.64	-	-	-
Ba/F3	T315I Mutant	10.8	-	-	-
Source: Data from preclinical research.[1][8][9] Dashes indicate data not specified in the reviewed sources.

Mechanism of Action and Signaling Pathway Inhibition

GZD856 functions by directly inhibiting the kinase activity of Bcr-Abl. This prevents the phosphorylation of downstream substrates crucial for cell proliferation and survival. Western blot analyses have confirmed that GZD856 effectively suppresses the activation of Bcr-Abl and its key downstream signaling proteins, such as Crkl and STAT5, in a dose-dependent manner in both wild-type and T315I-mutant cell lines.[1]

Caption: GZD856 inhibits the Bcr-Abl kinase, blocking downstream signaling pathways.

In Vivo Antitumor Efficacy

The therapeutic potential of GZD856 was further evaluated in mouse xenograft models of human CML. Oral administration of GZD856 led to potent suppression of tumor growth.

• K562 Xenograft Model (Bcr-Abl WT): Mice treated with GZD856 at a dose of 10 mg/kg once daily for 16 consecutive days showed significant tumor growth inhibition.[1][10]

• Ba/F3 Xenograft Model (Bcr-Abl T315I): In this imatinib-resistant model, GZD856 administered orally at doses of 20 and 50 mg/kg once daily for 16 days also resulted in potent antitumor activity.[1]

These in vivo studies underscore the oral bioavailability and powerful antitumor efficacy of GZD856 against both imatinib-sensitive and resistant CML.[1][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. The key experimental protocols used in the evaluation of GZD856 are outlined below.

Western Blot Analysis

This protocol was used to assess the inhibition of Bcr-Abl signaling.

• Cell Treatment: K562, Ba/F3-WT, and Ba/F3-T315I cells were treated with varying concentrations of GZD856 for 4 hours.[1]

• Lysis: Whole-cell lysates were collected by dissolving cells in 1x SDS sample lysis buffer.

• Protein Quantification: The supernatant was collected after sonication and boiling.

• Electrophoresis: Lysates were loaded onto 8–12% SDS-PAGE gels for protein separation.

• Transfer: Separated proteins were electrically transferred to a PVDF membrane.

• Blocking & Incubation: The membrane was blocked (e.g., with 5% non-fat milk in TBST) and then incubated with primary antibodies against p-Bcr-Abl, Bcr-Abl, p-Crkl, Crkl, p-STAT5, STAT5, and a loading control (e.g., GAPDH).

• Detection: After incubation with a corresponding secondary antibody, the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.[1]

In Vivo Xenograft Studies

This protocol was used to determine the antitumor efficacy of GZD856 in live animal models.

• Cell Implantation: BALB/c nude mice were subcutaneously injected with either K562 or Ba/F3-T315I cells to establish tumors.

• Treatment Groups: Once tumors reached a palpable size, mice were randomized into vehicle control and treatment groups.

• Drug Administration: GZD856 was administered via oral gavage once daily at specified doses (e.g., 10, 20, or 50 mg/kg) for a period of 16 consecutive days.[1][10]

• Monitoring: Tumor volume and body weight were measured every two days.

• Endpoint: At the end of the study, tumors were excised and weighed for final analysis.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Disease Progression and Resistance to Tyrosine Kinase Inhibitor Therapy in Chronic Myeloid Leukemia: An Update | MDPI [mdpi.com]
• 3. haematologica.org [haematologica.org]
• 4. Present results and future perspectives in optimizing chronic myeloid leukemia therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cancernetwork.com [cancernetwork.com]
• 6. Mechanisms of resistance to ABL kinase inhibition in CML and the development of next generation ABL kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Resistance to Tyrosine Kinase Inhibitors in Chronic Myeloid Leukemia—From Molecular Mechanisms to Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

GZD856: A Technical Guide to its Downstream Signaling Pathways in Bcr-Abl Driven Cancers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the downstream signaling pathways modulated by GZD856, a potent, orally bioavailable inhibitor of the Bcr-Abl tyrosine kinase. A particular focus is placed on its efficacy against the T315I mutation, a common mechanism of resistance to first and second-generation tyrosine kinase inhibitors (TKIs) in Chronic Myeloid Leukemia (CML). This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the core signaling cascades affected by GZD856.

Core Mechanism of Action

GZD856 is a novel Bcr-Abl inhibitor designed to overcome acquired resistance to imatinib, particularly the challenging T315I "gatekeeper" mutation.[1][2][3] It functions as an ATP-competitive inhibitor, effectively suppressing the kinase activity of both wild-type (WT) Bcr-Abl and its T315I mutant form.[1][2] This inhibition blocks the autophosphorylation of Bcr-Abl, thereby preventing the initiation of downstream signaling cascades that drive the proliferation and survival of CML cells.

Impact on Downstream Signaling Pathways

Experimental evidence, primarily from Western blot analyses, has demonstrated that GZD856 effectively suppresses the phosphorylation of key downstream effectors of the Bcr-Abl signaling network.[1][4] The primary identified pathways impacted are the Crkl and STAT5 signaling axes.

Inhibition of the Crkl Pathway

Crkl (Crk-like protein) is a prominent substrate of Bcr-Abl, and its phosphorylation is a reliable indicator of Bcr-Abl kinase activity. Once phosphorylated, p-Crkl acts as an adaptor protein, recruiting other signaling molecules to propagate pro-survival signals. GZD856 has been shown to inhibit the phosphorylation of Crkl in a dose-dependent manner in Bcr-Abl positive cell lines.[1]

Suppression of the STAT5 Pathway

Signal Transducer and Activator of Transcription 5 (STAT5) is a critical downstream target of Bcr-Abl.[1] Its phosphorylation and subsequent activation lead to the transcription of genes involved in cell proliferation, differentiation, and survival. GZD856 treatment leads to a significant reduction in the phosphorylation of STAT5, thereby attenuating its transcriptional activity.[1]

The following diagram illustrates the primary mechanism of GZD856 in inhibiting the Bcr-Abl signaling pathway.

Fig 1. GZD856 mechanism of action on Bcr-Abl signaling.

Quantitative Analysis of GZD856 Activity

The potency of GZD856 has been quantified through both enzymatic and cellular assays. The tables below summarize the key inhibitory concentrations (IC50) against Bcr-Abl kinase and the proliferation of various leukemia cell lines.

Table 1: Kinase Inhibitory Activity of GZD856

Kinase Target	GZD856 IC50 (nM)	Ponatinib IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)
Bcr-AblWT	19.9	-	98.2	43.5
Bcr-AblT315I	15.4	-	>10,000	>10,000
Data compiled from a study by Lu et al.[1]

Table 2: Anti-proliferative Activity of GZD856 in Leukemia Cell Lines

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Positive (WT)	2.2	189	6.5	0.5
Ba/F3WT	Positive (WT)	0.64	500	22	0.16
Ba/F3T315I	Positive (T315I)	10.8	10,160	1461	6.5
K562R	Positive (Q252H)	67.0	6050	350	-
MOLT-4	Negative	499.4	48,500	20,400	7.8
U937	Negative	2001.0	16,000	9520	1.0
Data compiled from a study by Lu et al.[1]

Experimental Protocols

The following provides a detailed methodology for a key experiment used to elucidate the downstream effects of GZD856.

Western Blot Analysis of Bcr-Abl Signaling

This protocol is designed to assess the phosphorylation status of Bcr-Abl and its downstream targets, Crkl and STAT5, in response to GZD856 treatment.

Experimental Workflow:

Fig 2. Workflow for Western Blot analysis.

Detailed Steps:

• Cell Culture: Culture Bcr-Abl positive cells (e.g., K562, Ba/F3WT, Ba/F3T315I) in appropriate media and conditions until they reach logarithmic growth phase.

• GZD856 Treatment: Treat cells with varying concentrations of GZD856 (e.g., 0, 1, 10, 100 nM) for a specified duration, typically 4 hours.[1][4]

• Cell Lysis: Harvest the cells by centrifugation and wash with ice-cold phosphate-buffered saline (PBS). Lyse the cell pellet in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the whole-cell lysates using a standard protein assay, such as the bicinchoninic acid (BCA) assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated forms of Bcr-Abl, Crkl, and STAT5, as well as antibodies for the total proteins and a loading control (e.g., β-actin or GAPDH), overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Data Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Resistance Mechanisms and Future Directions

While GZD856 effectively overcomes resistance mediated by the T315I mutation, the potential for the development of resistance to GZD856 itself remains a consideration in targeted cancer therapy. Mechanisms of resistance to TKIs can be broadly categorized as Bcr-Abl-dependent or Bcr-Abl-independent.[5] Bcr-Abl-dependent mechanisms may involve the emergence of new compound mutations in the Bcr-Abl kinase domain that reduce the binding affinity of GZD856.[6] Bcr-Abl-independent mechanisms could involve the activation of bypass signaling pathways that promote cell survival despite the effective inhibition of Bcr-Abl.[5][7]

Future research should focus on identifying potential resistance mutations to GZD856 through in vitro resistance screening studies. Furthermore, investigating the broader signaling network changes upon GZD856 treatment using proteomic and transcriptomic approaches will be crucial for understanding potential bypass mechanisms and for the rational design of combination therapies to prevent or overcome resistance. As of the latest available information, specific clinical trial data for GZD856 is not widely published in the searched literature, indicating its status is likely still in the preclinical or early clinical development stages.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of resistance to ABL kinase inhibition in CML and the development of next generation ABL kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The acquisition order of leukemic drug resistance mutations is directed by the selective fitness associated with each resistance mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

GZD856: A Technical Guide to its Effects on Crkl and STAT5 Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a novel, orally bioavailable inhibitor of the Bcr-Abl tyrosine kinase, including the gatekeeper T315I mutant, which confers resistance to many first and second-generation tyrosine kinase inhibitors (TKIs) in the treatment of Chronic Myeloid Leukemia (CML).[1][2] This technical guide provides an in-depth analysis of the molecular effects of GZD856, with a specific focus on its inhibitory action on the phosphorylation of key downstream signaling proteins, Crkl and STAT5. The constitutive activation of the Bcr-Abl kinase in CML leads to the aberrant phosphorylation and activation of multiple signaling pathways that drive malignant cell proliferation and survival. Crkl and STAT5 are critical downstream effectors in the Bcr-Abl signaling cascade.[3][4] Understanding the impact of GZD856 on the phosphorylation status of these proteins is crucial for elucidating its mechanism of action and its therapeutic potential.

Mechanism of Action: Inhibition of Bcr-Abl and Downstream Signaling

GZD856 exerts its therapeutic effect by directly inhibiting the kinase activity of both wild-type Bcr-Abl and the T315I mutant.[1][2] This inhibition prevents the autophosphorylation of Bcr-Abl and the subsequent phosphorylation of its downstream substrates. Key among these are the adapter protein Crkl and the transcription factor STAT5. In CML cells, both Crkl and STAT5 are constitutively phosphorylated and activated by Bcr-Abl, leading to uncontrolled cell growth and survival.[3][4]

GZD856 effectively suppresses the phosphorylation of Bcr-Abl, which in turn blocks the phosphorylation of Crkl and STAT5 in a dose-dependent manner.[1][2] This has been demonstrated in various CML cell lines, including K562 (Bcr-Abl positive), and Ba/F3 cells engineered to express either wild-type Bcr-Abl (Ba/F3-WT) or the T315I mutant (Ba/F3-T315I).[1][2]

Quantitative Data on GZD856 Activity

The potency of GZD856 has been quantified through various in vitro assays, including assessments of its inhibitory effects on kinase activity and cell proliferation.

Table 1: In Vitro Kinase Inhibitory Activity of GZD856

Target	IC50 (nM)
Bcr-Abl (Wild-Type)	19.9
Bcr-Abl (T315I Mutant)	15.4

Data sourced from Lu et al., Journal of Enzyme Inhibition and Medicinal Chemistry, 2017.[1]

Table 2: Anti-proliferative Activity of GZD856 in Bcr-Abl Positive Cell Lines

Cell Line	Bcr-Abl Status	IC50 (nM)
K562	Wild-Type	2.2
Ba/F3-WT	Wild-Type	0.64
Ba/F3-T315I	T315I Mutant	10.8

Data sourced from Lu et al., Journal of Enzyme Inhibition and Medicinal Chemistry, 2017.[1]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the effect of GZD856 on Crkl and STAT5 phosphorylation.

Western Blot Analysis of Crkl and STAT5 Phosphorylation

This protocol is based on the methods described by Lu et al. (2017) for the analysis of GZD856's effect on protein phosphorylation in CML cell lines.[2]

1. Cell Culture and Treatment:

• Culture K562, Ba/F3-WT, or Ba/F3-T315I cells in appropriate media (e.g., RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Seed cells at a density of 1 x 10^6 cells/mL in 6-well plates.

• Treat cells with varying concentrations of GZD856 (e.g., 0, 1, 5, 10, 50, 100 nM) for 4 hours. Include a vehicle control (e.g., DMSO).

2. Cell Lysis:

• After treatment, harvest cells by centrifugation at 1,500 rpm for 5 minutes at 4°C.

• Wash the cell pellet once with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in 1x SDS sample buffer [62.5 mM Tris-HCl (pH 6.8), 2% w/v SDS, 10% glycerol, 50 mM DTT, 0.01% w/v bromophenol blue] supplemented with protease and phosphatase inhibitors (e.g., PMSF, sodium orthovanadate, sodium fluoride).

• Sonicate the lysates briefly to shear DNA and reduce viscosity.

• Boil the samples at 95-100°C for 5-10 minutes.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

4. SDS-PAGE and Western Blotting:

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an 8-12% SDS-polyacrylamide gel.

• Separate the proteins by electrophoresis.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

5. Antibody Incubation:

• Incubate the membrane with primary antibodies specific for phosphorylated Crkl (p-Crkl), total Crkl, phosphorylated STAT5 (p-STAT5), total STAT5, phosphorylated Bcr-Abl (p-Abl), and total Abl overnight at 4°C with gentle agitation. Use antibodies from a reputable supplier such as Cell Signaling Technology.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times for 10 minutes each with TBST.

6. Detection:

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and visualize the results using a chemiluminescence imaging system.

• Use a loading control, such as β-actin or GAPDH, to ensure equal protein loading.

Flow Cytometry Analysis of STAT5 Phosphorylation (Adapted Protocol)

While the primary literature on GZD856 utilizes Western blotting to assess STAT5 phosphorylation, flow cytometry offers a powerful method for quantitative, single-cell analysis. The following is a general protocol that can be adapted for this purpose.

1. Cell Culture and Treatment:

• Culture and treat cells with GZD856 as described in the Western Blot protocol.

2. Cell Fixation and Permeabilization:

• Harvest the treated cells by centrifugation.

• Fix the cells with a fixation buffer (e.g., 1.5% paraformaldehyde in PBS) for 10 minutes at room temperature.

• Permeabilize the cells by adding ice-cold methanol and incubating for 30 minutes on ice.

3. Antibody Staining:

• Wash the cells twice with staining buffer (e.g., PBS with 1% BSA).

• Resuspend the cells in the staining buffer containing a fluorescently conjugated anti-p-STAT5 antibody (e.g., Alexa Fluor 647 or PE conjugate).

• Incubate for 30-60 minutes at room temperature in the dark.

• Wash the cells twice with staining buffer.

4. Flow Cytometry Analysis:

• Resuspend the cells in staining buffer.

• Analyze the samples on a flow cytometer, measuring the fluorescence intensity of the p-STAT5 antibody.

• Gate on the cell population of interest and quantify the median fluorescence intensity (MFI) of p-STAT5 for each treatment condition.

Visualizations

Signaling Pathway of Bcr-Abl and Inhibition by GZD856

Caption: Bcr-Abl signaling pathway and the inhibitory effect of GZD856.

Experimental Workflow for Assessing GZD856 Efficacy

Caption: Workflow for evaluating GZD856's effect on Crkl and STAT5 phosphorylation.

Conclusion

GZD856 is a potent inhibitor of the Bcr-Abl kinase, effectively targeting both the wild-type and the clinically challenging T315I mutant forms. Its mechanism of action involves the direct inhibition of Bcr-Abl kinase activity, leading to a dose-dependent reduction in the phosphorylation of critical downstream signaling molecules, including Crkl and STAT5. The provided data and protocols offer a comprehensive resource for researchers and drug development professionals investigating the molecular pharmacology of GZD856 and other Bcr-Abl inhibitors. The robust inhibition of Crkl and STAT5 phosphorylation underscores the therapeutic potential of GZD856 in overcoming resistance in CML.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Inhibition of STAT5: A therapeutic option in BCR-ABL1-driven leukemia - PMC [pmc.ncbi.nlm.nih.gov]

GZD856: A Technical Guide to Kinase Selectivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a potent, orally bioavailable third-generation Bcr-Abl tyrosine kinase inhibitor. It was specifically designed to overcome the T315I "gatekeeper" mutation in the Bcr-Abl kinase, a common mechanism of resistance to first and second-generation inhibitors like imatinib and nilotinib in the treatment of Chronic Myeloid Leukemia (CML).[1][2][3] This document provides an in-depth technical overview of the kinase selectivity of GZD856 based on publicly available data.

While a comprehensive kinome scan profiling GZD856 against a broad panel of kinases is not publicly available, existing research highlights its high potency against its primary target, Bcr-Abl, including the clinically significant T315I mutant. Furthermore, studies have identified additional activity against Platelet-Derived Growth Factor Receptors (PDGFRs).

Quantitative Kinase Inhibition Data

The inhibitory activity of GZD856 has been quantified against its key targets. The following tables summarize the available half-maximal inhibitory concentration (IC50) values.

Table 1: GZD856 Activity against Bcr-Abl Kinase. [1]

Target Kinase	IC50 (nM)
Bcr-Abl (Wild-Type)	19.9
Bcr-Abl (T315I Mutant)	15.4

Table 2: GZD856 Activity against PDGFR Kinases.

Target Kinase	IC50 (nM)
PDGFRα	68.6
PDGFRβ	136.6

Table 3: Comparative Cellular Activity of GZD856. [1]

Cell Line	Bcr-Abl Status	IC50 (nM)
K562	Positive (Wild-Type)	2.2
Ba/F3 Bcr-Abl WT	Positive (Wild-Type)	0.64
Ba/F3 Bcr-Abl T315I	Positive (T315I Mutant)	10.8
MOLT4	Negative	>10,000
U937	Negative	>10,000

The data demonstrates that GZD856 is significantly more potent against cell lines expressing the Bcr-Abl kinase compared to those that do not, indicating a high degree of cellular selectivity for its primary target.[1]

Signaling Pathways

GZD856 primarily targets the Bcr-Abl signaling pathway, which is constitutively active in CML and drives cell proliferation and survival. By inhibiting the Bcr-Abl kinase, GZD856 effectively blocks downstream signaling cascades. The inhibition of PDGFRα and PDGFRβ suggests that GZD856 may also impact signaling pathways regulated by these receptor tyrosine kinases, which are involved in cell growth, differentiation, and angiogenesis.

GZD856 Inhibition of the Bcr-Abl Signaling Pathway.

Experimental Protocols

The kinase inhibitory activity of GZD856 against Bcr-Abl was determined using a FRET-based Z'-Lyte™ kinase assay. The following provides a detailed methodology based on the available literature.[1]

Z'-Lyte™ Kinase Assay for Bcr-Abl Inhibition

Objective: To determine the in vitro inhibitory activity of GZD856 against wild-type and T315I mutant Bcr-Abl kinase.

Materials:

• Recombinant human Bcr-Abl (wild-type) and Bcr-Abl (T315I) enzymes

• Z'-Lyte™ Tyr 2 Peptide substrate (Invitrogen)

• ATP

• GZD856 (or other test compounds)

• Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Z'-Lyte™ Development Reagent

• Z'-Lyte™ Stop Reagent

• 384-well assay plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of GZD856 in DMSO. Further dilute the compounds in the kinase buffer to the desired final concentrations.

• Kinase Reaction:

  • Add kinase, peptide substrate, and compound solution to the wells of a 384-well plate.

  • Initiate the kinase reaction by adding ATP. The final ATP concentrations are 10 µM for the Bcr-Abl wild-type assay and 5 µM for the Bcr-Abl T315I assay.[1]

  • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• Development Reaction:

  • Add the Z'-Lyte™ Development Reagent to each well. This reagent contains a site-specific protease that will cleave the unphosphorylated peptide substrate.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• Stopping the Reaction:

  • Add the Z'-Lyte™ Stop Reagent to each well to stop the development reaction.

• Data Acquisition:

  • Read the plate on a fluorescence plate reader using an excitation wavelength of 400 nm and emission wavelengths of 445 nm (Coumarin) and 520 nm (Fluorescein).

• Data Analysis:

  • Calculate the emission ratio (445 nm / 520 nm).

  • The percent inhibition is calculated relative to no-compound (0% inhibition) and no-enzyme (100% inhibition) controls.

  • Plot the percent inhibition against the logarithm of the GZD856 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Workflow for the Z'-Lyte™ Kinase Assay.

Conclusion

GZD856 is a highly potent inhibitor of the Bcr-Abl kinase, including the clinically challenging T315I mutant. Its selectivity has been demonstrated through both enzymatic and cellular assays, showing significant potency against Bcr-Abl expressing cells with minimal effect on Bcr-Abl negative cell lines. In addition to its primary target, GZD856 also exhibits inhibitory activity against PDGFRα and PDGFRβ. While a comprehensive kinome-wide selectivity profile is not currently in the public domain, the available data strongly supports GZD856 as a selective and potent inhibitor for its intended therapeutic target. Further research to elucidate its broader kinase interaction profile would provide a more complete understanding of its pharmacological effects.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

GZD856: A Preclinical Technical Guide

This technical guide provides an in-depth overview of the preclinical research findings for GZD856, a potent and orally bioavailable inhibitor of the Bcr-Abl kinase, including the imatinib-resistant T315I mutant. The information presented is intended for researchers, scientists, and professionals involved in drug development.

In Vitro Efficacy

GZD856 has demonstrated significant potency against both wild-type Bcr-Abl and the clinically challenging T315I mutant in enzymatic and cellular assays.

Kinase Inhibition

GZD856 effectively inhibits the kinase activity of both native Bcr-Abl and the T315I mutant.[1][2]

Target	IC50 (nM)
Native Bcr-Abl	19.9
Bcr-Abl T315I	15.4

Cellular Antiproliferative Activity

The compound has shown potent antiproliferative effects in various leukemia cell lines, including those expressing wild-type Bcr-Abl and the T315I mutation.[1][2] GZD856's selectivity is highlighted by its significantly lower potency against cells not expressing Bcr-Abl (MOLT-4 and U937) and non-cancerous cells (HFL-1).[1]

Cell Line	Bcr-Abl Status	IC50 (nM)
K562	Wild-type	2.2
Ba/F3 WT	Wild-type	0.64
Ba/F3 T315I	T315I Mutant	10.8
K562R	Q252H Mutant	67.0
MOLT-4	Negative	499.4
U937	Negative	2001.0

Mechanism of Action: Bcr-Abl Signaling Inhibition

GZD856 exerts its anticancer effects by inhibiting the Bcr-Abl signaling pathway. Western blot analyses have confirmed that GZD856 suppresses the activation of Bcr-Abl and its downstream signaling proteins, Crkl and STAT5, in a dose-dependent manner in K562, Ba/F3 WT, and Ba/F3 T315I cells.[1]

GZD856 inhibits the Bcr-Abl signaling pathway.

In Vivo Antitumor Efficacy

The in vivo antitumor activity of GZD856 was evaluated in mouse xenograft models using human chronic myelogenous leukemia (CML) cells (K562) and Ba/F3 cells expressing the Bcr-Abl T315I mutant.

K562 Xenograft Model

In a subcutaneous K562 xenograft model, oral administration of GZD856 at 10 mg/kg/day for 16 consecutive days resulted in potent suppression of tumor growth.[1][3]

Ba/F3 T315I Xenograft Model

GZD856 demonstrated dose-dependent tumor growth inhibition in a xenograft model using Ba/F3 cells expressing the Bcr-Abl T315I mutant.[1] While a 20 mg/kg/day dose showed no obvious inhibition, a 50 mg/kg/day dose administered orally for 16 days led to approximately 90% tumor regression.[1] In contrast, imatinib at a dose of 100 mg/kg/day did not inhibit tumor growth in this model.[1]

Animal Model	Treatment	Dosage	Duration	Outcome
K562 Xenograft	GZD856 (oral)	10 mg/kg/day	16 days	Potent tumor growth suppression
Ba/F3 T315I Xenograft	GZD856 (oral)	20 mg/kg/day	16 days	No obvious inhibition
Ba/F3 T315I Xenograft	GZD856 (oral)	50 mg/kg/day	16 days	~90% tumor regression
Ba/F3 T315I Xenograft	Imatinib (oral)	100 mg/kg/day	16 days	No tumor growth inhibition

Experimental Protocols

The following are summaries of the key experimental methodologies employed in the preclinical evaluation of GZD856.

Cellular Antiproliferation Assay

A panel of leukemia cell lines with varying Bcr-Abl statuses was used to assess the antiproliferative activity of GZD856. While the detailed protocol is not provided in the referenced materials, such assays typically involve treating cells with a range of compound concentrations for a specified period (e.g., 72 hours). Cell viability is then measured using a colorimetric assay, such as MTT or MTS, to determine the IC50 values. Imatinib, nilotinib, ponatinib, and taxol were used as positive controls in these studies.[1]

Workflow for the cellular antiproliferation assay.

Western Blot Analysis

To confirm the inhibition of Bcr-Abl signaling, K562 and Ba/F3 cells (expressing Bcr-Abl WT and T315I) were treated with GZD856 at indicated concentrations for 4 hours.[1][3] Whole-cell lysates were then prepared and subjected to Western blot analysis to detect the phosphorylation status of Bcr-Abl, Crkl, and STAT5.[1]

Workflow for the Western blot analysis.

In Vivo Antitumor Studies

Subcutaneous xenograft models in mice were used to evaluate the in vivo efficacy of GZD856. For the K562 model, mice were orally dosed with 10 mg/kg of GZD856 daily for 16 days.[1][3] In the Ba/F3 T315I model, mice received daily oral doses of 20 mg/kg or 50 mg/kg of GZD856 for 16 days.[1] Tumor sizes were monitored regularly during the treatment period.[3] Imatinib was used as a reference compound.[1]

Workflow for the in vivo xenograft studies.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

GZD856: A Technical Guide to In Vitro Efficacy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro efficacy of GZD856, a potent, orally bioavailable inhibitor of the Bcr-Abl kinase, including its activity against the clinically significant T315I resistance mutation. The data and protocols summarized herein are compiled from key preclinical studies to serve as a comprehensive resource for professionals in oncology and drug development.

Core Efficacy: Kinase Inhibition and Antiproliferative Activity

GZD856 demonstrates significant potency against both wild-type Bcr-Abl and the imatinib-resistant T315I mutant.[1][2][3][4] Its efficacy has been established through both enzymatic and cellular assays, showcasing its potential as a therapeutic agent for chronic myelogenous leukemia (CML).

Kinase Inhibition

Biochemical assays reveal that GZD856 directly inhibits the kinase activity of wild-type Bcr-Abl and the T315I mutant at nanomolar concentrations.

Target	IC50 (nM)
Bcr-Abl (Wild-Type)	19.9
Bcr-Abl (T315I Mutant)	15.4

Table 1: GZD856 Enzymatic Inhibition of Bcr-Abl Kinase.[1][2][3][4]

Cellular Antiproliferative Activity

GZD856 effectively suppresses the proliferation of various leukemia cell lines, including those expressing wild-type Bcr-Abl and the T315I mutation.[1][2][3][4] Comparative analysis with other established tyrosine kinase inhibitors (TKIs) highlights its potent and selective activity.

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Wild-Type	2.2	189	6.5	0.5
Ba/F3 WT	Wild-Type	0.64	500	22	0.16
Ba/F3 T315I	T315I Mutant	10.8	10,160	1,461	6.5
K562R	Q252H Mutant	67.0	6,050	350	ND
MOLT-4	Bcr-Abl Negative	499.4	48,500	20,400	7.8
U937	Bcr-Abl Negative	2001.0	16,000	9,520	1.0

Table 2: Antiproliferative Activity of GZD856 in Leukemia Cell Lines.[1] ND: Not Detected.

Mechanism of Action: Inhibition of Bcr-Abl Signaling

GZD856 exerts its anticancer effects by inhibiting the constitutive kinase activity of the Bcr-Abl oncoprotein, which is the primary driver in CML. This inhibition disrupts downstream signaling pathways crucial for cell proliferation and survival.

Caption: GZD856 inhibits Bcr-Abl, blocking downstream signaling through Crkl and STAT5.

Western blot analyses have confirmed that GZD856 effectively suppresses the phosphorylation of Bcr-Abl and its downstream signaling proteins, Crkl and STAT5, in a dose-dependent manner in both K562 and Ba/F3 cells expressing either wild-type or T315I mutant Bcr-Abl.[1]

Experimental Protocols

The following are summaries of the key experimental methodologies used to evaluate the in vitro efficacy of GZD856.

Bcr-Abl Kinase Activity Assay

The inhibitory activity of GZD856 against Bcr-Abl and its T315I mutant was determined using a well-established enzymatic assay.

Caption: Workflow for determining the IC50 of GZD856 against Bcr-Abl kinase.

• Enzyme and Substrate Preparation : Recombinant wild-type or T315I mutant Bcr-Abl kinase enzymes were used. A specific peptide substrate for the kinase is prepared in a reaction buffer.

• Compound Dilution : GZD856 was serially diluted to a range of concentrations.

• Kinase Reaction : The kinase, substrate, and GZD856 were incubated together. The reaction was initiated by the addition of ATP.

• Detection : The level of substrate phosphorylation was quantified, typically using a luminescence-based or fluorescence-based method.

• Data Analysis : The percentage of kinase inhibition at each GZD856 concentration was calculated relative to a control without the inhibitor. IC50 values were determined by fitting the data to a dose-response curve.

Cellular Antiproliferation Assay

The effect of GZD856 on the growth of leukemia cell lines was assessed using a standard cell viability assay.

Caption: Workflow for assessing the antiproliferative effects of GZD856.

• Cell Culture : Leukemia cell lines (K562, Ba/F3, etc.) were cultured in appropriate media.

• Cell Seeding : Cells were seeded into 96-well plates at a predetermined density.

• Compound Treatment : Cells were treated with a range of concentrations of GZD856.

• Incubation : The plates were incubated for a period, typically 72 hours, to allow for cell proliferation.

• Viability Assessment : Cell viability was measured using a colorimetric assay such as MTS or MTT, which quantifies metabolic activity.

• Data Analysis : The absorbance readings were used to calculate the percentage of cell growth inhibition at each drug concentration, and IC50 values were determined.

Western Blot Analysis

To confirm the mechanism of action, the effect of GZD856 on Bcr-Abl signaling proteins was evaluated by Western blotting.[1]

• Cell Treatment and Lysis : K562 and Ba/F3 cells (both wild-type and T315I) were treated with various concentrations of GZD856 for 4 hours.[1] Following treatment, the cells were harvested and lysed to extract total protein.

• Protein Quantification : The protein concentration of the lysates was determined using a standard protein assay.

• SDS-PAGE and Transfer : Equal amounts of protein from each sample were separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting : The membrane was incubated with primary antibodies specific for phosphorylated Bcr-Abl, total Bcr-Abl, phosphorylated Crkl, total Crkl, phosphorylated STAT5, and total STAT5. A loading control (e.g., β-actin or GAPDH) was also used to ensure equal protein loading.

• Detection : The membrane was then incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase), and the protein bands were visualized using a chemiluminescent substrate. The intensity of the bands corresponds to the amount of the target protein.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

GZD856 In Vivo Animal Model Data: A Technical Guide

This technical guide provides an in-depth overview of the preclinical in vivo data for GZD856, a potent and orally active inhibitor of Bcr-Abl, including the T315I mutant, and PDGFRα/β. The following sections detail the mechanism of action, summarize key quantitative data from animal models, and outline the experimental protocols used in these studies. This document is intended for researchers, scientists, and professionals in the field of drug development.

Mechanism of Action

GZD856 is a novel, orally bioavailable inhibitor designed to overcome acquired resistance to imatinib in Chronic Myeloid Leukemia (CML).[1][2] It potently inhibits both native Bcr-Abl and the gatekeeper T315I mutant, a common source of resistance to many Bcr-Abl tyrosine kinase inhibitors.[1][2][3][4] The inhibitory action of GZD856 on Bcr-Abl kinase activity leads to the suppression of downstream signaling pathways involving Crkl and STAT5.[1] In addition to its activity against Bcr-Abl, GZD856 also demonstrates potent inhibition of PDGFRα/β.[5][6]

Below is a diagram illustrating the signaling pathway targeted by GZD856.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

GZD856 In Vitro Application Notes and Protocols for Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Abstract

GZD856 is a potent, orally bioavailable inhibitor of Bcr-Abl tyrosine kinase, demonstrating significant activity against both the native Bcr-Abl and the imatinib-resistant T315I mutant.[1][2] This document provides detailed protocols for the in vitro evaluation of GZD856 in cancer cell lines, covering essential procedures from basic cell culture and drug handling to specific assays for determining antiproliferative activity and target engagement. The provided methodologies and data will aid researchers in the consistent and effective use of GZD856 in a laboratory setting.

Mechanism of Action

GZD856 effectively suppresses the kinase activity of the Bcr-Abl fusion protein, a key driver in Chronic Myelogenous Leukemia (CML).[1][2] By targeting the ATP-binding site of the Abl kinase domain, GZD856 inhibits the autophosphorylation of Bcr-Abl and the subsequent activation of downstream signaling pathways critical for cell proliferation and survival, such as the STAT5 and CrkL pathways.[1] A crucial feature of GZD856 is its ability to inhibit the T315I "gatekeeper" mutation, which confers resistance to first and second-generation tyrosine kinase inhibitors like imatinib and nilotinib.[1][3]

Signaling Pathway

Caption: GZD856 inhibits Bcr-Abl kinase, blocking downstream signaling.

Quantitative Data Summary

The following tables summarize the in vitro potency of GZD856 against Bcr-Abl kinases and its antiproliferative effect on various leukemia cell lines.

Table 1: Kinase Inhibitory Activity of GZD856

Kinase Target	GZD856 IC₅₀ (nM)	Ponatinib IC₅₀ (nM)	Imatinib IC₅₀ (nM)	Nilotinib IC₅₀ (nM)
Bcr-AblWT	19.9	~19.9	98.2	43.5
Bcr-AblT315I	15.4	~15.4	>10000	>10000
Data sourced from reference[1].

Table 2: Cellular Antiproliferative Activity of GZD856

Cell Line	Bcr-Abl Status	GZD856 IC₅₀ (nM)	Ponatinib IC₅₀ (nM)	Imatinib IC₅₀ (nM)	Nilotinib IC₅₀ (nM)
K562	Bcr-AblWT	2.2	0.5	189	6.5
K562R	Q252H	67.0	-	-	-
Ba/F3	Bcr-AblWT	0.64	0.16	500	22
Ba/F3	Bcr-AblT315I	10.8	-	>10000	-
Data compiled from references[1][4][5].

Experimental Protocols

Cell Culture

A foundational aspect of testing GZD856 involves the proper maintenance of cancer cell lines.

General Cell Culture Protocol:

• Cell Thawing: Rapidly thaw cryopreserved cells in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete culture medium.

• Centrifugation: Centrifuge the cell suspension at 1000 x g for 3 minutes to pellet the cells.[6]

• Resuspension: Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed culture medium.[6]

• Seeding: Transfer the cell suspension to a sterile culture flask and place it in a humidified incubator at 37°C with 5% CO₂.[6]

• Passaging: Monitor cell confluency. For suspension cells like K562 and Ba/F3, split the culture to maintain an optimal cell density. For adherent cells, use trypsin to detach cells before splitting.[6]

Specific Cell Lines:

• K562 and K562R: Human CML cell lines.

• Ba/F3: Murine pro-B cell line, which can be engineered to express wild-type (WT) or mutated Bcr-Abl.

GZD856 Stock Solution Preparation

Proper preparation of the inhibitor is critical for accurate and reproducible results.

• Reconstitution: GZD856 is typically supplied as a solid. Reconstitute it in a suitable solvent, such as DMSO, to create a high-concentration stock solution (e.g., 10 mM).

• Aliquoting: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

• Storage: Store the stock solution aliquots at -20°C or -80°C for long-term stability.

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and prepare serial dilutions in the appropriate cell culture medium to achieve the desired final concentrations.

Cellular Antiproliferation Assay (IC₅₀ Determination)

This assay determines the concentration of GZD856 required to inhibit the growth of a cell population by 50%.

Caption: Workflow for determining the IC₅₀ of GZD856.

Protocol:

• Cell Seeding: Harvest cells during their logarithmic growth phase. Seed the cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in a volume of 80-100 µL of culture medium.[6]

• Drug Addition: Prepare a series of GZD856 concentrations in culture medium. Add these drug solutions to the wells. Include wells with untreated cells (vehicle control) and wells with no cells (blank control).

• Incubation: Incubate the plate for 72 hours in a humidified incubator at 37°C with 5% CO₂.[5]

• Viability Assessment: After incubation, assess cell viability using a suitable method, such as the MTT assay or a luminescent-based assay like CellTiter-Glo.

• Data Analysis: Measure the signal (absorbance or luminescence) using a plate reader. Normalize the data to the vehicle-treated controls and plot the results as percent inhibition versus drug concentration. Calculate the IC₅₀ value using non-linear regression analysis.

Western Blot Analysis for Target Engagement

This protocol verifies that GZD856 inhibits the phosphorylation of Bcr-Abl and its downstream targets.

Protocol:

• Cell Treatment: Seed cells (e.g., K562, Ba/F3 Bcr-AblWT, Ba/F3 Bcr-AblT315I) in larger culture dishes or flasks.[1]

• Drug Exposure: Treat the cells with varying concentrations of GZD856 (e.g., 0, 10, 100, 1000 nM) for a defined period, typically 4 hours.[1][7]

• Cell Lysis: Harvest the cells by centrifugation. Wash the cell pellet with ice-cold PBS. Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies include those against:

    • Phospho-Bcr-Abl (p-Bcr-Abl)

    • Total Bcr-Abl

    • Phospho-STAT5 (p-STAT5)

    • Total STAT5

    • Phospho-CrkL (p-CrkL)

    • Total CrkL

    • A loading control (e.g., β-actin or GAPDH)

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The results should demonstrate a dose-dependent decrease in the phosphorylation of Bcr-Abl, STAT5, and CrkL with GZD856 treatment.[1]

Conclusion

GZD856 is a powerful research tool for studying Bcr-Abl driven cancers, especially those with acquired resistance to other inhibitors. The protocols outlined in this document provide a comprehensive guide for the in vitro characterization of GZD856, enabling researchers to obtain reliable and reproducible data on its efficacy and mechanism of action. Adherence to these standardized methods will facilitate the comparison of results across different studies and contribute to the further development of this promising anti-cancer agent.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

GZD856 Application Notes and Protocols for the K562 Cell Line

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of GZD856, a potent Bcr-Abl tyrosine kinase inhibitor, with the K562 chronic myelogenous leukemia (CML) cell line. The provided protocols and data are intended to guide researchers in studying the efficacy and mechanism of action of GZD856.

Introduction

Chronic Myelogenous Leukemia (CML) is a hematological malignancy characterized by the t(9;22) chromosomal translocation, which results in the constitutively active Bcr-Abl fusion protein. The K562 cell line, derived from a CML patient in blast crisis, is positive for the Bcr-Abl fusion gene and serves as a fundamental in vitro model for studying CML and evaluating the efficacy of targeted inhibitors. GZD856 is a novel, orally bioavailable Bcr-Abl inhibitor effective against both wild-type Bcr-Abl and the imatinib-resistant T315I mutant.[1][2] This document outlines key experiments and protocols for investigating the effects of GZD856 on K562 cells.

Data Summary

In Vitro Efficacy of GZD856

The inhibitory activity of GZD856 was assessed through enzymatic and cellular proliferation assays. The half-maximal inhibitory concentrations (IC50) highlight the potency of GZD856 against Bcr-Abl kinase and its effectiveness in suppressing the proliferation of CML cell lines.

Assay Type	Target	Cell Line	IC50 (nM)
Enzymatic Assay	Native Bcr-Abl	-	19.9[1][2][3]
Bcr-Abl T315I Mutant	-	15.4[1][2][3]
Cellular Antiproliferation	Bcr-Abl (wild-type)	K562	2.2[1][2][3][4]
Bcr-Abl (Q252H mutant)	K562R	67.0[1][3][5]
Bcr-Abl (wild-type)	Ba/F3	0.64[1][2][3][4]
Bcr-Abl (T315I mutant)	Ba/F3	10.8[1][2][3][4]

Signaling Pathway Analysis

GZD856 effectively inhibits the Bcr-Abl signaling cascade in K562 cells. Western blot analysis demonstrates a dose-dependent reduction in the phosphorylation of Bcr-Abl and its downstream signaling proteins, Crkl and STAT5.[1] This inhibition of critical signaling pathways ultimately leads to decreased cell proliferation and tumor growth.

GZD856 inhibits the Bcr-Abl signaling pathway.

Experimental Protocols

Protocol 1: K562 Cell Culture

This protocol describes the standard procedure for culturing K562 cells to be used in subsequent experiments.

Materials:

• K562 cells (ATCC® CCL-243™)

• RPMI-1640 Medium

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (100x)

• Phosphate-Buffered Saline (PBS), sterile

• Trypan Blue solution

• Incubator (37°C, 5% CO2)

• Centrifuge

• Hemocytometer or automated cell counter

Procedure:

• Thaw a cryopreserved vial of K562 cells rapidly in a 37°C water bath.

• Transfer the cells to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium (RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin).

• Centrifuge the cell suspension at 100-200 x g for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh, pre-warmed complete growth medium.

• Transfer the cell suspension to a T-25 or T-75 culture flask.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Monitor cell density and viability daily. Subculture the cells every 2-3 days to maintain a density between 1 x 10^5 and 8 x 10^5 cells/mL.

Protocol 2: Cellular Antiproliferation Assay

This assay is used to determine the IC50 value of GZD856 in K562 cells.

Materials:

• K562 cells in logarithmic growth phase

• Complete growth medium

• GZD856 stock solution (in DMSO)

• 96-well microplates

• Cell Counting Kit-8 (CCK-8) or similar viability reagent

• Microplate reader

Procedure:

• Seed K562 cells into a 96-well plate at a density of 5 x 10^3 cells/well in 100 µL of complete growth medium.

• Prepare a serial dilution of GZD856 in complete growth medium.

• Add 100 µL of the GZD856 dilutions to the appropriate wells. Include wells with vehicle control (DMSO) and untreated cells.

• Incubate the plate for 72 hours at 37°C and 5% CO2.

• Add 10 µL of CCK-8 reagent to each well and incubate for an additional 1-4 hours.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of cell proliferation inhibition relative to the vehicle control and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Workflow for the Cellular Antiproliferation Assay.

Protocol 3: Western Blot Analysis of Bcr-Abl Signaling

This protocol details the procedure for examining the effect of GZD856 on the phosphorylation status of Bcr-Abl and its downstream targets.

Materials:

• K562 cells

• GZD856

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-Bcr-Abl, anti-Bcr-Abl, anti-p-Crkl, anti-Crkl, anti-p-STAT5, anti-STAT5, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat K562 cells with varying concentrations of GZD856 for 4 hours.

• Harvest and wash the cells with cold PBS.

• Lyse the cells in lysis buffer on ice for 30 minutes.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature protein samples by boiling in Laemmli buffer.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin.

In Vivo Xenograft Model

GZD856 has demonstrated significant antitumor efficacy in a K562 xenograft mouse model.[1][4]

Experimental Summary:

• Model: Nude mice bearing K562 xenografts.

• Treatment: Oral administration of GZD856 (e.g., 10 mg/kg) once daily.[3][4]

• Duration: 16 consecutive days.[3][4]

• Outcome: GZD856 potently suppressed tumor growth compared to vehicle control.[3][4]

This in vivo data complements the in vitro findings, highlighting the potential of GZD856 as a therapeutic agent for CML.

Disclaimer: These protocols are intended as a guide. Researchers should optimize conditions based on their specific experimental setup and reagents. Always follow standard laboratory safety procedures.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Application Notes: GZD856 Efficacy on Ba/F3 Cells Expressing T315I Mutant BCR-ABL

Introduction

Chronic Myeloid Leukemia (CML) is a hematological malignancy characterized by the t(9;22) chromosomal translocation, which creates the Philadelphia chromosome.[1] This translocation results in the fusion of the Breakpoint Cluster Region (BCR) gene with the Abelson murine leukemia viral oncogene homolog 1 (Abl) gene, producing the constitutively active BCR-ABL tyrosine kinase.[1][2] This oncoprotein drives uncontrolled cell proliferation and is a key target for CML therapy.[1][2]

Tyrosine kinase inhibitors (TKIs) like imatinib have revolutionized CML treatment. However, their effectiveness can be compromised by the emergence of drug resistance, primarily through point mutations in the Abl kinase domain.[2][3] The T315I "gatekeeper" mutation, where threonine is replaced by isoleucine at position 315, is particularly challenging as it confers resistance to most first and second-generation TKIs.[1][3][4]

GZD856 is a novel, orally bioavailable inhibitor designed to effectively target both wild-type BCR-ABL and the resistant T315I mutant.[2][5][6] This document provides a detailed protocol for assessing the anti-proliferative activity of GZD856 using the murine pro-B Ba/F3 cell line engineered to express the human BCR-ABL T315I mutant.

Principle of the Assay

The Ba/F3 cell line is dependent on interleukin-3 (IL-3) for its proliferation and survival.[7][8] When Ba/F3 cells are stably transfected with the BCR-ABL oncogene, the resulting constitutive kinase activity bypasses the need for IL-3, leading to factor-independent growth.[8] This model is invaluable for screening kinase inhibitors. The efficacy of an inhibitor like GZD856 is quantified by its ability to inhibit the BCR-ABL T315I kinase, thereby halting cell proliferation and inducing cell death. The half-maximal inhibitory concentration (IC50) is determined by measuring cell viability across a range of inhibitor concentrations.

Data Summary

GZD856 demonstrates potent inhibitory activity against Ba/F3 cells expressing the BCR-ABL T315I mutation, as well as other CML cell lines. Its efficacy is comparable to other potent inhibitors and significantly greater than TKIs to which the T315I mutation confers resistance.

Cell Line	BCR-ABL Status	Compound	IC50 (nM)
Ba/F3	T315I Mutant	GZD856	10.8[2][6][9]
Ba/F3	Wild-Type (WT)	GZD856	0.64[2][6][9]
K562	Wild-Type (WT)	GZD856	2.2[2][6][9]
Ba/F3	T315I Mutant	Imatinib	5155[9]
Ba/F3	T315I Mutant	Ponatinib	40[9]

Visualized Mechanisms and Workflows

Caption: BCR-ABL T315I signaling and inhibitor action.

Caption: Workflow for GZD856 Ba/F3 cell viability assay.

Caption: Logical flow of GZD856 overcoming T315I resistance.

Experimental Protocols

Materials and Reagents

• Cell Line: Ba/F3 murine pro-B cells stably expressing human BCR-ABL T315I (e.g., from ATCC, DSMZ, or generated in-house).

• Base Medium: RPMI 1640 Medium.[10][11][12]

• Supplements:

  • 10% Fetal Bovine Serum (FBS).[10]

  • 1% Penicillin-Streptomycin Solution.[11]

• Compound: GZD856 powder, dissolved in DMSO to create a high-concentration stock (e.g., 10 mM).

• Assay Kit: CellTiter-Glo® Luminescent Cell Viability Assay (Promega, Cat.# G7570, G7571, G7572, or G7573).[13][14]

• Labware:

  • T25 or T75 cell culture flasks.[7]

  • Sterile, opaque-walled 96-well microplates (for luminescence).[15][16]

  • Serological pipettes and pipette tips.

  • Centrifuge tubes.

• Equipment:

  • Humidified incubator (37°C, 5% CO₂).[8]

  • Biosafety cabinet.[7]

  • Centrifuge.[7]

  • Luminometer or multi-mode plate reader with luminescence capabilities.[15]

  • Orbital shaker.[15]

Cell Culture and Maintenance

• Thawing Cells:

  • Quickly thaw a frozen vial of Ba/F3-BCR-ABL-T315I cells in a 37°C water bath.[7][10]

  • Transfer the cell suspension to a 15 mL centrifuge tube containing 9 mL of pre-warmed complete culture medium (RPMI 1640 + 10% FBS + 1% Pen/Strep).[7]

  • Centrifuge at 125 x g for 5-7 minutes.[7]

  • Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh complete medium.

  • Transfer to a T25 flask and incubate at 37°C with 5% CO₂.[7]

• Subculturing:

  • Ba/F3 cells grow in suspension.[12]

  • Maintain the cell density between 1 x 10⁵ and 1 x 10⁶ viable cells/mL.[10]

  • To passage, simply dilute the cell suspension with fresh medium to a seeding density of approximately 1-3 x 10⁵ cells/mL every 2-3 days.[12]

  • Note: Unlike parental Ba/F3 cells, the BCR-ABL transformed line does not require IL-3 in the culture medium.[8][11]

GZD856 Anti-Proliferation Assay Protocol

This protocol is based on the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP as an indicator of metabolically active, viable cells.[13][17]

• Cell Seeding:

  • Harvest cells from a culture in the logarithmic growth phase.

  • Count the cells and determine viability (e.g., using a hemocytometer and trypan blue).

  • Dilute the cells in fresh complete medium to a concentration of 5 x 10⁴ cells/mL.

  • Dispense 100 µL of the cell suspension into each well of an opaque-walled 96-well plate (resulting in 5,000 cells/well).

  • Include control wells with 100 µL of medium only for background luminescence measurement.[14][15]

• Compound Addition:

  • Prepare a serial dilution series of GZD856 in complete culture medium from your DMSO stock. A common starting point is a 2X concentration series (e.g., from 2000 nM down to 0.02 nM). The final DMSO concentration in all wells should be kept constant and low (e.g., ≤ 0.1%).

  • Add the appropriate amount of diluted compound to the wells. For a 2X series, you would add 100 µL of the 2X compound solution to 100 µL of cell suspension, but a more common method is to add a small volume (e.g., 1-2 µL) of a 100X stock. For this protocol, we will add 100 µL of cell suspension to 100 µL of 2x drug dilution in the plate.

  • Also prepare vehicle control wells (containing cells and the same final concentration of DMSO as the test wells).

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• Luminescence Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[14][15]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions by mixing the buffer and lyophilized substrate.[14][15]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to the 100 µL of medium containing cells).[14][15]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[14][15]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[14][15]

  • Record the luminescence using a luminometer.

Data Analysis

• Background Subtraction: Subtract the average luminescence value from the "medium only" wells from all other measurements.

• Normalization: Normalize the data by setting the average luminescence of the vehicle control (DMSO) wells to 100% viability.

• Dose-Response Curve: Plot the normalized viability (%) against the logarithm of the GZD856 concentration.

• IC50 Calculation: Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope [four parameters]) with software like GraphPad Prism or an equivalent to calculate the IC50 value, which is the concentration of GZD856 that inhibits cell viability by 50%.

References

• 1. What are Bcr-Abl T315I inhibitors and how do they work? [synapse.patsnap.com]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. Choosing the Best Second-Line Tyrosine Kinase Inhibitor in Imatinib-Resistant Chronic Myeloid Leukemia Patients Harboring Bcr-Abl Kinase Domain Mutations: How Reliable Is the IC50? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ba/F3 Cell Line - Creative Biogene [creative-biogene.com]
• 8. Ba/F3 Cells [cytion.com]
• 9. researchgate.net [researchgate.net]
• 10. genecopoeia.com [genecopoeia.com]
• 11. HCK Stable Ba/F3 Cell Line | Applied Biological Materials Inc. [abmgood.com]
• 12. Leibniz Institute DSMZ: Details [dsmz.de]
• 13. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 14. promega.com [promega.com]
• 15. promega.com [promega.com]
• 16. scribd.com [scribd.com]
• 17. CellTiter-Glo® Luminescent Cell Viability Assay [promega.de]

Application Notes and Protocols for GZD856 IC50 Determination in Leukemia Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for determining the half-maximal inhibitory concentration (IC50) of GZD856, a potent Bcr-Abl tyrosine kinase inhibitor, in leukemia cells. GZD856 has demonstrated significant efficacy against both wild-type Bcr-Abl and the imatinib-resistant T315I mutant.[1][2][3][4][5] This document outlines the necessary protocols for cell viability assays and Western blot analysis to quantify the inhibitory activity of GZD856 and elucidate its mechanism of action on the Bcr-Abl signaling pathway. The provided data and methodologies are intended to assist researchers in the preclinical evaluation of this compound for chronic myeloid leukemia (CML) and other related malignancies.

Introduction

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the presence of the Philadelphia chromosome, which results from a reciprocal translocation between chromosomes 9 and 22. This translocation leads to the formation of the BCR-ABL1 fusion gene, encoding the constitutively active Bcr-Abl tyrosine kinase.[1][5][6] This aberrant kinase drives the malignant transformation of hematopoietic stem cells, leading to the overproduction of granulocytes. While tyrosine kinase inhibitors (TKIs) like imatinib have revolutionized CML treatment, the emergence of drug resistance, often due to mutations in the Abl kinase domain such as the T315I "gatekeeper" mutation, remains a significant clinical challenge.[1][2][3]

GZD856 is a novel, orally bioavailable Bcr-Abl inhibitor designed to overcome this resistance.[2][3] It has shown potent inhibitory activity against both native Bcr-Abl and the T315I mutant in enzymatic and cellular assays.[1][2][3][4][5] This document provides detailed protocols for determining the IC50 of GZD856 in relevant leukemia cell lines and for confirming its inhibitory effect on the Bcr-Abl signaling pathway.

Data Presentation: GZD856 IC50 Values in Leukemia Cell Lines

The following table summarizes the reported IC50 values for GZD856 in various leukemia cell lines, providing a comparative overview of its potency against different Bcr-Abl genotypes.

Cell Line	Bcr-Abl Genotype	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Wild-type	2.2	189	6.5	0.5
Ba/F3	Wild-type	0.64	500	22	0.16
Ba/F3	T315I Mutant	10.8	>10,000	1461	6.5
K562R	Q252H Mutant	67.0	6050	350	Not Determined
MOLT-4	Bcr-Abl Negative	499.4	>48,500	>20,400	7.8
U937	Bcr-Abl Negative	2001.0	>16,000	9520	1.0

Data compiled from studies by Lu et al.[1][5]

Experimental Protocols

Cell Proliferation Assay for IC50 Determination (CCK-8 Method)

This protocol describes the use of the Cell Counting Kit-8 (CCK-8) to determine the IC50 of GZD856 in suspension leukemia cell lines.

Materials:

• Leukemia cell lines (e.g., K562, Ba/F3 expressing Bcr-Abl WT or T315I)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• GZD856

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Cell Culture: Maintain leukemia cell lines in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2. For Ba/F3 cell lines not expressing Bcr-Abl, supplement the medium with IL-3.

• Cell Seeding: Harvest cells in the logarithmic growth phase and adjust the cell density. Seed approximately 3,000 cells in 100 µL of medium per well in a 96-well plate.[5]

• Compound Preparation and Treatment:

  • Prepare a stock solution of GZD856 in DMSO.

  • Perform serial dilutions of GZD856 in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration does not exceed a level that affects cell viability (typically <0.1%).

  • After 24 hours of cell seeding, add the diluted GZD856 or vehicle control (medium with the same DMSO concentration) to the respective wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.[5]

• CCK-8 Assay:

  • Add 10 µL of CCK-8 solution to each well.[5]

  • Incubate the plate for an additional 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.[5]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the GZD856 concentration.

  • Use a non-linear regression model (sigmoidal dose-response curve) to determine the IC50 value using software such as GraphPad Prism.[5][7]

Western Blot Analysis of Bcr-Abl Signaling Pathway

This protocol is for assessing the effect of GZD856 on the phosphorylation status of Bcr-Abl and its downstream targets.

Materials:

• Leukemia cell lines

• GZD856

• DMSO

• 6-well cell culture plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Bcr-Abl, anti-Bcr-Abl, anti-phospho-Crkl, anti-Crkl, anti-phospho-STAT5, anti-STAT5, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to grow to a suitable density. Treat the cells with varying concentrations of GZD856 or vehicle control for a specified time (e.g., 4 hours).[5][8][9]

• Cell Lysis: Harvest the cells, wash with cold PBS, and lyse them with lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system. The intensity of the bands corresponding to the phosphorylated proteins should decrease with increasing concentrations of GZD856.[5]

Visualizations

Caption: GZD856 inhibits the Bcr-Abl signaling pathway.

Caption: Workflow for IC50 determination using a cell viability assay.

Conclusion

The protocols and data presented in these application notes provide a robust framework for the in vitro characterization of GZD856. The determination of IC50 values across a panel of leukemia cell lines is a critical first step in evaluating the compound's potency and selectivity. Furthermore, confirming its mechanism of action by observing the inhibition of the Bcr-Abl signaling pathway provides essential insights into its therapeutic potential. This information is invaluable for the continued preclinical and clinical development of GZD856 as a targeted therapy for CML and other Bcr-Abl driven leukemias.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. clyte.tech [clyte.tech]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes: GZD856 Cell Viability Assays

Introduction

GZD856 is a potent, orally bioavailable inhibitor of the Bcr-Abl tyrosine kinase, including the T315I mutant which confers resistance to many first and second-generation tyrosine kinase inhibitors (TKIs) in the treatment of Chronic Myelogenous Leukemia (CML).[1][2] The assessment of GZD856's efficacy in preclinical models relies heavily on in vitro cell-based assays that measure cell viability and proliferation. This document provides detailed protocols for two common colorimetric assays, MTT and CCK-8, used to determine the cytotoxic and anti-proliferative effects of GZD856 on cancer cell lines.

Mechanism of Action of GZD856

GZD856 is designed to target the ATP-binding site of the Abl kinase domain of the Bcr-Abl fusion protein.[1] The constitutive activation of this tyrosine kinase is a hallmark of CML, driving uncontrolled cell proliferation and survival through the activation of multiple downstream signaling pathways. GZD856 effectively suppresses the kinase activity of both wild-type Bcr-Abl and the T315I mutant, leading to the inhibition of downstream signaling cascades involving proteins such as Crkl and STAT5, and ultimately inducing apoptosis and halting cell proliferation in Bcr-Abl positive cells.[1]

Principles of Cell Viability Assays

MTT Assay The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[3][4] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[3][5] These insoluble crystals are then solubilized, and the absorbance of the resulting colored solution is measured, which is directly proportional to the number of metabolically active (living) cells.[5][6]

CCK-8 Assay The Cell Counting Kit-8 (CCK-8) assay is another colorimetric method that utilizes a highly water-soluble tetrazolium salt, WST-8.[7][8] In the presence of an electron mediator, WST-8 is reduced by dehydrogenases in living cells to produce a water-soluble, orange-colored formazan dye.[8][9] The amount of formazan produced is directly proportional to the number of viable cells, and the absorbance of the solution can be measured to quantify cell viability.[8][9] The CCK-8 assay is generally considered more sensitive and less toxic than the MTT assay.[8]

Data Presentation

The anti-proliferative activity of GZD856 has been evaluated against various CML cell lines. The half-maximal inhibitory concentration (IC50) values from these studies are summarized below.

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Reference
K562	Wild-Type	2.2	[1][2]
Ba/F3WT	Wild-Type	0.64	[2]
Ba/F3T315I	T315I Mutant	10.8	[1][2]

Bcr-Abl Signaling Pathway Inhibited by GZD856

Caption: Bcr-Abl signaling pathways inhibited by GZD856.

Experimental Protocols

MTT Cell Viability Assay Protocol

This protocol is adapted for a 96-well plate format.

Materials:

• GZD856 compound

• Target cancer cell line (e.g., K562)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)[10]

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)[4][11]

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Workflow Diagram:

References

• 1. mdpi.com [mdpi.com]
• 2. The Src family kinase Hck couples BCR/ABL to STAT5 activation in myeloid leukemia cells | The EMBO Journal [link.springer.com]
• 3. Structure, Regulation, Signaling, and Targeting of Abl Kinases in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction | Encyclopedia MDPI [encyclopedia.pub]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Association of CrkL with STAT5 in hematopoietic cells stimulated by granulocyte-macrophage colony-stimulating factor or erythropoietin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Oncogenic STAT5 signaling promotes oxidative stress in chronic myeloid leukemia cells by repressing antioxidant defenses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

GZD856: Application Notes and Protocols for Apoptosis Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing apoptosis induced by GZD856, a potent, orally bioavailable Bcr-Abl tyrosine kinase inhibitor. GZD856 has demonstrated significant activity against wild-type Bcr-Abl and, notably, the T315I mutant, which confers resistance to many first- and second-generation inhibitors.[1][2][3] Understanding the apoptotic response to GZD856 is crucial for its preclinical and clinical development.

Mechanism of Action

GZD856 effectively suppresses the kinase activity of the Bcr-Abl fusion protein, a hallmark of Chronic Myeloid Leukemia (CML).[1][3] This inhibition disrupts downstream signaling pathways critical for cell proliferation and survival, including the phosphorylation of Crk-like protein (Crkl) and Signal Transducer and Activator of Transcription 5 (STAT5).[1] By blocking these pro-survival signals, GZD856 induces cell cycle arrest and ultimately leads to apoptosis in Bcr-Abl positive cells.[2][4]

Figure 1: GZD856 signaling pathway inhibition.

Data Presentation

The anti-proliferative activity of GZD856 has been evaluated across various leukemia cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate its potent effect on cells expressing both wild-type and mutant Bcr-Abl.

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Reference
K562	Wild-type	2.2	[1]
K562R	Q252H Mutant	67.0	[1]
Ba/F3	Wild-type	0.64	[1]
Ba/F3	T315I Mutant	10.8	[1]
H1703 (NSCLC)	PDGFRα-driven	250	[4]

Table 1: Anti-proliferative Activity of GZD856 in Various Cell Lines.

Experimental Protocols

The following protocols provide a framework for assessing GZD856-induced apoptosis. Optimization of cell density, GZD856 concentration, and incubation time is recommended for each specific cell line and experimental setup.

Cell Viability and Proliferation Assay (CCK-8)

This protocol is used to determine the cytotoxic effect of GZD856 and to establish the IC50 value.

Materials:

• Target cells (e.g., K562, Ba/F3-T315I)

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

• 96-well culture plates

• GZD856 stock solution (dissolved in DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed cells in the logarithmic growth phase into 96-well plates at a density of approximately 3,000 cells per well.[1]

• Incubate the plates for 24 hours to allow for cell adherence and recovery.

• Prepare serial dilutions of GZD856 in culture medium. Add the diluted compound to the wells, ensuring a final DMSO concentration of less than 0.1%. Include vehicle control (DMSO) wells.

• Incubate the cells with GZD856 for 72 hours.[1][4]

• Add 10 µL of CCK-8 solution to each well and incubate for an additional 3 hours.[1]

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability rate and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Detection by Flow Cytometry (Annexin V/PI Staining)

This is a standard method to quantify the percentage of cells undergoing apoptosis.

Materials:

• Target cells treated with GZD856 (at 1x, 2x, and 5x IC50 concentrations) and vehicle control.

• Annexin V-FITC/APC Apoptosis Detection Kit (containing Annexin V, Propidium Iodide (PI), and Binding Buffer).

• Phosphate Buffered Saline (PBS).

• Flow cytometer.

Procedure:

• Seed cells and treat with GZD856 for 24 to 48 hours.[4]

• Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS.[5]

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[5]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC (or another fluorochrome) and 5 µL of PI.[5]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[5]

• Add 400 µL of 1X Binding Buffer to each tube.[5]

• Analyze the samples on a flow cytometer within one hour.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.[6]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[6][7]

Figure 2: Experimental workflow for apoptosis analysis.

Western Blot Analysis of Apoptotic Markers

This protocol is used to detect the cleavage of key apoptotic proteins, confirming the activation of the apoptotic cascade.

Materials:

• Cell lysates from GZD856-treated and control cells.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels and electrophoresis equipment.

• PVDF membrane and transfer system.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-PARP, anti-Caspase-3, anti-Bcl-2, anti-Bax, anti-p-Crkl, anti-p-STAT5, anti-Actin/GAPDH).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Treat cells with GZD856 at indicated concentrations for a specified time (e.g., 4 to 24 hours).[1][8]

• Lyse the cells in RIPA buffer.

• Determine protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Key markers include:

  • Cleaved PARP: A hallmark of caspase-dependent apoptosis.[9][10]

  • Cleaved Caspase-3: A key executioner caspase.[4][9]

  • Bcl-2 family proteins (Bax/Bcl-2 ratio): To assess the intrinsic apoptotic pathway.[10]

  • p-Crkl and p-STAT5: To confirm inhibition of Bcr-Abl signaling.[1]

• Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

By employing these protocols, researchers can effectively characterize and quantify the apoptotic effects of GZD856, providing valuable insights into its therapeutic potential.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Apoptosis Assay Protocol | Technical Note 244 [denovix.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. Cytotoxicity, apoptosis inducing activity and Western blot analysis of tanshinone derivatives from Stachys parviflora on prostate and breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for GZD856 Xenograft Mouse Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing the GZD856 xenograft mouse model in preclinical cancer research. GZD856 is a potent, orally bioavailable inhibitor of Bcr-Abl, including the T315I mutant, which confers resistance to imatinib.[1][2] This document outlines the in vivo efficacy of GZD856 in mouse models, details the experimental procedures for establishing and evaluating these models, and provides insights into the underlying mechanism of action.

In Vitro Activity of GZD856

GZD856 has demonstrated potent inhibitory activity against both wild-type Bcr-Abl and the imatinib-resistant T315I mutant.[1] The half-maximal inhibitory concentrations (IC50) for GZD856 and control compounds against various leukemia cell lines are summarized below.

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)	Taxol IC50 (nM)
K562	Bcr-Abl WT	2.2	189	6.5	0.5	5.1
Ba/F3	Bcr-Abl WT	0.64	500	22	0.16	ND
Ba/F3	Bcr-Abl T315I	10.8	10,160	1,461	6.5	ND
K562R	Q252H	67.0	6,050	350	ND	7.0
MOLT-4	Bcr-Abl Negative	499.4	48,500	20,400	7.8	2.7
U937	Bcr-Abl Negative	2001.0	16,000	9,520	1.0	2.3
ND: Not Detected

In Vivo Efficacy of GZD856 in Xenograft Models

GZD856 has shown significant anti-tumor efficacy in subcutaneous xenograft models of human Chronic Myeloid Leukemia (CML). The key findings from these studies are presented below.

K562 Xenograft Model (Wild-Type Bcr-Abl)

Treatment Group	Dosage	Administration Route	Duration	Tumor Growth Inhibition
GZD856	10 mg/kg/day	Oral Gavage	16 days	Potent suppression of tumor growth
Imatinib (Control)	50 mg/kg/day	Oral Gavage	Not specified	Validation of model

Ba/F3 Xenograft Model (Bcr-Abl T315I Mutant)

Treatment Group	Dosage	Administration Route	Duration	Tumor Growth Inhibition
GZD856	20 mg/kg/day	Oral Gavage	16 days	No obvious inhibition
GZD856	50 mg/kg/day	Oral Gavage	16 days	~90% tumor regression
Imatinib (Control)	100 mg/kg/day	Oral Gavage	16 days	No inhibition

Signaling Pathway of GZD856

GZD856 effectively inhibits the constitutively active Bcr-Abl tyrosine kinase, thereby blocking downstream signaling pathways crucial for cell proliferation and survival. Western blot analyses have confirmed that GZD856 suppresses the activation of Bcr-Abl and its downstream effectors, Crkl and STAT5, in a dose-dependent manner in both K562 and Ba/F3 cell lines expressing wild-type or T315I mutant Bcr-Abl.[1]

GZD856 inhibits the Bcr-Abl signaling pathway.

Experimental Protocols

The following are detailed protocols for establishing and evaluating GZD856 in xenograft mouse models.

Cell Culture

• Cell Lines:

  • K562 (human CML cell line, Bcr-Abl positive)

  • Ba/F3 cells stably expressing wild-type Bcr-Abl or the T315I mutant.

• Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. For Ba/F3 cells, the medium should also be supplemented with IL-3 to maintain viability, except for those cells that have been rendered IL-3 independent by the expression of Bcr-Abl.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

Xenograft Mouse Model Establishment

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for GZD856 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a potent, orally bioavailable inhibitor of the Bcr-Abl tyrosine kinase, including the gatekeeper T315I mutant, which confers resistance to many first and second-generation tyrosine kinase inhibitors (TKIs) in the treatment of Chronic Myeloid Leukemia (CML).[1][2][3] These application notes provide detailed protocols for the in vivo administration of GZD856 in preclinical mouse models, based on currently available research. The information is intended to guide researchers in designing and executing in vivo efficacy and pharmacokinetic studies.

Mechanism of Action

GZD856 effectively suppresses the kinase activity of both native Bcr-Abl and the T315I mutant.[1][2][3] By inhibiting Bcr-Abl, GZD856 blocks downstream signaling pathways that are crucial for the proliferation and survival of CML cells. Key downstream effectors inhibited by GZD856 include Crkl and STAT5.[2]

Data Presentation

In Vitro Efficacy of GZD856

Cell Line	Bcr-Abl Status	IC50 (nM)
K562	Wild-Type	2.2[2]
Ba/F3	Wild-Type	0.64[1][2][3]
Ba/F3	T315I Mutant	10.8[1][2][3]
K562R	Q252H Mutant	67.0

Table 1: In vitro anti-proliferative activity of GZD856 against various leukemia cell lines.

In Vivo Dosing Regimens for GZD856 in Mouse Xenograft Models

Mouse Model	Cell Line	GZD856 Dose (mg/kg/day)	Route of Administration	Treatment Duration	Outcome
Human CML Xenograft	K562	10	Oral Gavage	8 days	Almost complete tumor eradication[2]
Human CML Xenograft	K562	10	Oral Gavage	16 days	Potent tumor growth suppression[1]
Bcr-Abl T315I Xenograft	Ba/F3 T315I	20	Oral Gavage	16 days	No obvious inhibition of tumor growth[2]
Bcr-Abl T315I Xenograft	Ba/F3 T315I	50	Oral Gavage	16 days	~90% tumor regression[2]

Table 2: Summary of GZD856 dosing and efficacy in preclinical mouse models.

Pharmacokinetic Parameters of GZD856 in Rats

Parameter	Value
Dose	25 mg/kg (single oral dose)[4]
Cmax	899.5 µg/L[4]
T1/2	22.2 hours[4]
Bioavailability	78%[4]

Table 3: Pharmacokinetic profile of GZD856 in rats. Note: Mouse-specific pharmacokinetic data is not currently available in the public domain.

Experimental Protocols

Preparation of GZD856 Dosing Solution

Materials:

• GZD856 powder

• Dimethyl sulfoxide (DMSO)

• Cremophor EL

• Ethanol

• Normal Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Dissolve GZD856 in DMSO to create a stock solution.

• In a separate sterile tube, prepare the vehicle solution consisting of 1% DMSO, 22.5% Cremophor, 7.5% ethanol, and 69% normal saline.[2]

• Add the appropriate volume of the GZD856 stock solution to the vehicle to achieve the final desired concentration for dosing.

• Vortex the solution thoroughly to ensure it is homogenous.

• Prepare fresh dosing solutions daily.

In Vivo Administration via Oral Gavage in Mice

Materials:

• Prepared GZD856 dosing solution

• Appropriately sized feeding needle (e.g., 20-22 gauge, 1.5 inches for adult mice)

• 1 mL syringe

• Animal scale

Procedure:

• Weigh each mouse to determine the correct volume of dosing solution to administer based on its body weight and the target dose in mg/kg.

• Gently restrain the mouse, ensuring a firm but not restrictive grip to prevent injury.

• Measure the length of the feeding needle from the tip of the mouse's nose to the last rib to estimate the insertion depth.

• Attach the feeding needle to the syringe filled with the GZD856 solution.

• Carefully insert the feeding needle into the mouse's mouth, passing it over the tongue towards the esophagus. The needle should advance smoothly without resistance. If resistance is met, withdraw and reinsert.

• Once the needle is correctly positioned in the esophagus, slowly administer the dosing solution.

• Gently remove the feeding needle.

• Monitor the animal for a few minutes post-administration for any signs of distress.

• At the 10 mg/kg/day dose, GZD856 was reported to be well-tolerated with no significant body loss.[2] However, it is crucial to monitor animal health daily, including body weight, food and water intake, and general behavior.

Signaling Pathway and Experimental Workflow Diagrams

Caption: GZD856 inhibits the Bcr-Abl signaling pathway.

Caption: Workflow for in vivo efficacy studies of GZD856.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for GZD856 Oral Gavage Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a potent, orally bioavailable inhibitor of Bcr-Abl and the imatinib-resistant T315I mutant.[1][2][3][4] It has demonstrated significant anti-tumor efficacy in preclinical mouse xenograft models of human leukemia.[1][2][3] These application notes provide detailed protocols for the preparation and oral gavage administration of GZD856 in mice, based on established preclinical studies. Additionally, it summarizes key quantitative data and visualizes the targeted signaling pathway to facilitate experimental design and execution.

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo dosing parameters for GZD856 from preclinical studies.

Table 1: In Vitro Inhibitory Activity of GZD856

Target/Cell Line	IC50 (nM)	Reference
Bcr-Abl (native)	19.9	[1][2]
Bcr-Abl (T315I mutant)	15.4	[1][2]
K562 (Bcr-Abl positive CML)	2.2	[1][2]
Ba/F3WT (Bcr-Abl wild-type)	0.64	[2][3]
Ba/F3T315I (Bcr-Abl T315I mutant)	10.8	[1][2][3]
K562R (Q252H mutant)	67.0	[2]
MOLT-4 (Bcr-Abl negative)	499.4	[1]
U937 (Bcr-Abl negative)	2001.0	[1]

Table 2: In Vivo Oral Administration Parameters of GZD856 in Mouse Xenograft Models

Parameter	Details	Reference
Animal Model	Mice with K562 or Ba/F3T315I cell line xenografts	[1]
Dosage	10 mg/kg, 20 mg/kg, or 50 mg/kg	[1]
Administration Route	Oral gavage	[1]
Frequency	Once daily	[1]
Treatment Duration	16 consecutive days	[1]
Vehicle	1% DMSO, 22.5% Cremophor, 7.5% ethanol, 69% Normal Saline (NS)	[1]

Signaling Pathway

GZD856 targets the constitutively active Bcr-Abl tyrosine kinase. This oncogenic protein drives chronic myeloid leukemia (CML) by activating multiple downstream signaling pathways that promote cell proliferation and survival. GZD856 effectively suppresses the activation of Bcr-Abl and its downstream signaling proteins, Crkl and STAT5.[1]

Caption: GZD856 inhibits the Bcr-Abl signaling pathway.

Experimental Protocols

Preparation of GZD856 for Oral Gavage

Materials:

• GZD856 powder

• Dimethyl sulfoxide (DMSO)

• Cremophor EL

• Ethanol (95-100%)

• Normal Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Vehicle Preparation:

  • Prepare the vehicle solution consisting of 1% DMSO, 22.5% Cremophor, 7.5% ethanol, and 69% Normal Saline.

  • For a 10 ml final volume:

    • 0.1 ml DMSO

    • 2.25 ml Cremophor

    • 0.75 ml Ethanol

    • 6.9 ml Normal Saline

  • Mix the components thoroughly by vortexing.

• GZD856 Formulation:

  • Calculate the required amount of GZD856 powder based on the desired concentration and final volume. For example, for a 10 mg/ml stock solution, dissolve 10 mg of GZD856 in 1 ml of the prepared vehicle.

  • Add the GZD856 powder to the vehicle.

  • Vortex the mixture until the GZD856 is completely dissolved. The solution should be clear.

  • Prepare fresh on the day of administration.

Oral Gavage Administration in Mice

Materials:

• Prepared GZD856 solution

• Appropriately sized gavage needles (e.g., 20-22 gauge, 1.5-inch for adult mice)

• Syringes (1 ml)

• Animal scale

• Personal Protective Equipment (PPE): lab coat, gloves, eye protection

Procedure:

• Animal Preparation:

  • Weigh each mouse to determine the precise volume of GZD856 solution to be administered. The dosing volume should be calculated based on the animal's body weight (e.g., for a 10 mg/kg dose in a 20g mouse, the volume would be 0.2 ml of a 1 mg/ml solution).

  • A common dosing volume for mice is 5-10 ml/kg.

• Restraint:

  • Properly restrain the mouse by scruffing the loose skin on its neck and back to immobilize the head and body. The mouse should be held in an upright, vertical position.

• Gavage Needle Insertion:

  • Measure the gavage needle externally from the tip of the mouse's nose to the last rib to ensure the correct insertion depth to reach the stomach.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) of the mouse's mouth.

  • Advance the needle slowly and smoothly along the roof of the mouth towards the esophagus. The mouse should swallow as the needle passes down the esophagus.

  • Crucially, do not force the needle. If resistance is met, withdraw the needle and re-attempt. Resistance may indicate entry into the trachea.

• Substance Administration:

  • Once the needle is correctly positioned in the stomach, slowly depress the syringe plunger to administer the GZD856 solution.

  • Administer the solution at a steady pace to avoid regurgitation.

• Post-Administration:

  • After administration, gently remove the gavage needle along the same path of insertion.

  • Return the mouse to its cage and monitor for any signs of immediate distress, such as difficulty breathing or lethargy.

  • Continue to monitor the animal's body weight and overall health throughout the treatment period.[1]

Experimental Workflow

The following diagram outlines the typical workflow for an in vivo efficacy study of GZD856 in a mouse xenograft model.

Caption: In vivo experimental workflow for GZD856.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Preparation of GZD856 Stock Solution in DMSO

For Research Use Only.

Introduction

GZD856 is a potent and orally active dual inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR) α/β and Bcr-Abl kinase.[1][2] It has demonstrated significant anti-proliferative activity in various cancer cell lines, particularly those harboring the Bcr-Abl T315I mutation, which confers resistance to many first and second-generation tyrosine kinase inhibitors.[3][4] GZD856 also effectively inhibits PDGFRα/β phosphorylation and downstream signaling pathways.[1][2] The accurate preparation of GZD856 stock solutions is critical for obtaining reliable and reproducible results in preclinical research and drug development. This document provides a detailed protocol for the preparation of a GZD856 stock solution using dimethyl sulfoxide (DMSO), a common solvent for water-insoluble compounds in biological assays.

Mechanism of Action

GZD856 exerts its therapeutic effects by targeting key signaling pathways involved in cell proliferation and survival. As an ATP-competitive inhibitor, GZD856 binds to the ATP-binding pocket of PDGFRα/β and Bcr-Abl kinases. This inhibition blocks the phosphorylation of downstream substrates, thereby disrupting signaling cascades that promote cell growth and division.[3] Specifically, in chronic myeloid leukemia (CML), GZD856's inhibition of the constitutively active Bcr-Abl fusion protein, including the resistant T315I mutant, leads to the suppression of downstream pathways involving Crkl and STAT5.[3][5] In other cancers, inhibition of PDGFR signaling can impede tumor growth and angiogenesis.

Data Presentation

Table 1: Physicochemical Properties of GZD856

Property	Value	Reference
Molecular Formula	C₂₉H₂₇F₃N₆O	[1]
Molecular Weight	532.56 g/mol	[1]
CAS Number	1257628-64-0	[1]
Appearance	Off-white to light yellow solid	[2]
Solubility in DMSO	100 mg/mL (172.84 mM)	[2]

Table 2: In Vitro Inhibitory Activity of GZD856

Target	IC₅₀	Cell Line	Reference
PDGFRα	68.6 nM	-	[1]
PDGFRβ	136.6 nM	-	[1]
Bcr-Abl (native)	19.9 nM	-	[3][4]
Bcr-Abl (T315I mutant)	15.4 nM	-	[3][4]
K562 cells (Bcr-Abl positive)	2.2 nM	K562	[3][4]
Ba/F3 cells (expressing Bcr-Abl T315I)	10.8 nM	Ba/F3	[3][4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM GZD856 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of GZD856 that can be stored and diluted for various experimental applications.

Materials:

• GZD856 powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, light-protected microcentrifuge tubes or amber vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves

Procedure:

• Pre-handling: Before opening, gently tap the vial of GZD856 powder to ensure all the solid has settled at the bottom.

• Weighing: Carefully weigh out 5.33 mg of GZD856 powder using a calibrated analytical balance and transfer it to a sterile, light-protected microcentrifuge tube.

  • Calculation: To prepare a 10 mM stock solution, the required mass is calculated as follows: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 532.56 g/mol x 1000 mg/g = 5.33 mg

• Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the GZD856 powder.

• Mixing: Tightly cap the tube and vortex at high speed for 1-2 minutes until the powder is completely dissolved. A clear solution should be obtained. If dissolution is difficult, sonicate the solution in a water bath for 5-10 minutes.[6]

• Storage:

  • For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[7]

  • Store the aliquots at -20°C or -80°C, protected from light and moisture.[2] When stored at -80°C, the solution is stable for up to 6 months. At -20°C, it is stable for up to 1 month.[2]

Safety Precautions:

• Always handle GZD856 and DMSO in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

• Consult the Safety Data Sheet (SDS) for GZD856 and DMSO before handling.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM GZD856 stock solution to prepare working solutions for treating cells in culture.

Materials:

• 10 mM GZD856 stock solution in DMSO

• Sterile cell culture medium, pre-warmed to 37°C

• Sterile microcentrifuge tubes or multi-well plates

Procedure:

• Intermediate Dilutions: It is recommended to perform serial dilutions of the high-concentration stock solution in DMSO before diluting in an aqueous medium to prevent precipitation.[8]

• Final Dilution:

  • For a final concentration of 10 µM GZD856 in a total volume of 1 mL of cell culture medium, add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed medium.

  • The final concentration of DMSO in the cell culture medium should be kept low, ideally below 0.5%, to minimize solvent-induced cytotoxicity.[6]

• Mixing: Mix immediately and thoroughly by gentle inversion or pipetting. Avoid vortexing cell culture medium containing serum.

• Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO to an equivalent volume of cell culture medium (e.g., 1 µL of DMSO in 1 mL of medium). This is essential to distinguish the effects of the inhibitor from those of the solvent.

Visualizations

Caption: Workflow for the preparation of GZD856 stock and working solutions.

Caption: Simplified signaling pathways inhibited by GZD856.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. file.selleckchem.com [file.selleckchem.com]
• 8. FAQs on Inhibitor Preparation [sigmaaldrich.com]

Application Note: GZD856 Solubility and Stability Assessment for Preclinical Research

Introduction

GZD856 is a potent, orally active inhibitor of PDGFRα/β and Bcr-Abl, including the gatekeeper T315I mutant, which confers resistance to many first and second-generation tyrosine kinase inhibitors (TKIs).[1][2][3][4][5] Its dual-target profile makes it a promising candidate for various malignancies, including certain lung cancers and chronic myelogenous leukemia (CML).[1][2][5] Understanding the physicochemical properties of GZD856, particularly its solubility and stability, is critical for the design and interpretation of in vitro and in vivo preclinical studies. Poor solubility can lead to underestimated potency in biological assays and poor bioavailability, while instability can result in loss of the active compound, compromising experimental reproducibility and accuracy.

This document provides detailed protocols for assessing the aqueous solubility and in vitro stability of GZD856. It is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of this compound. The protocols described herein are standard methodologies for kinetic and thermodynamic solubility determination, as well as stability evaluation in physiological buffers and plasma.

GZD856 Physicochemical and Biological Data

A summary of key information for GZD856 is provided below.

Property	Value / Description	Reference
Compound Name	GZD856 (Formic acid salt)	[1]
Molecular Formula	C29H27F3N6O2 · CH2O2 (as formic acid salt)	[1]
Molecular Weight	578.57 g/mol (as formic acid salt)	[1]
Mechanism of Action	Potent inhibitor of PDGFRα/β and Bcr-Abl (wild-type and T315I mutant)	[1][4]
Key IC50 Values	PDGFRα: 68.6 nM; PDGFRβ: 136.6 nM; Bcr-Abl (native): 19.9 nM; Bcr-Abl (T315I): 15.4 nM	[1][4]
Reported Solubility	≥ 2.08 mg/mL (3.91 mM) in 10% DMSO / 90% (20% SBE-β-CD in saline)	[6]

Solubility Testing Protocols

Assessing solubility is crucial for preparing appropriate stock solutions and ensuring the compound remains in solution during biological assays. Both kinetic and thermodynamic methods are recommended.

Protocol: Kinetic Aqueous Solubility Assessment (Turbidimetric Method)

This high-throughput method provides a rapid estimate of solubility by adding a concentrated DMSO stock solution to an aqueous buffer and measuring the point at which precipitation occurs.

Materials:

• GZD856 powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well clear-bottom microplates

• Plate reader with turbidimetric or nephelometric measurement capability (e.g., at 620 nm)

• Multichannel pipette

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of GZD856 in 100% DMSO.

• Serial Dilutions: In a 96-well plate (dilution plate), perform serial dilutions of the GZD856 stock solution with DMSO to generate a range of concentrations (e.g., 10 mM down to 0.01 mM).

• Dispense to Assay Plate: Transfer a small volume (e.g., 2 µL) from each well of the dilution plate to a new 96-well assay plate containing the aqueous buffer (e.g., 198 µL of PBS, pH 7.4). This maintains a constant final DMSO concentration (1% in this example).

• Incubation and Measurement:

  • Seal the plate and shake for 2 hours at room temperature, protected from light.

  • Measure the turbidity of each well using a plate reader at a wavelength of 620 nm.

• Data Analysis: The kinetic solubility limit is defined as the highest concentration that does not show a significant increase in turbidity compared to the buffer-only control wells.

Protocol: Thermodynamic Aqueous Solubility Assessment (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility, providing a more accurate measurement than kinetic assays.[7]

Materials:

• GZD856 powder

• Selected aqueous buffer (e.g., PBS pH 7.4, Citrate Buffer pH 5.0)

• Glass vials with screw caps

• Orbital shaker or rotator set to 25°C

• Centrifuge

• HPLC-UV or LC-MS/MS system for quantification

• Acetonitrile (ACN) or other suitable organic solvent

Procedure:

• Compound Addition: Add an excess amount of solid GZD856 (e.g., 1-2 mg) to a glass vial containing a known volume of the aqueous buffer (e.g., 1 mL).[8] The presence of undissolved solid is essential.

• Equilibration: Cap the vials securely and place them on an orbital shaker. Agitate at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After incubation, centrifuge the samples at high speed (e.g., >10,000 x g) for 20 minutes to pellet the excess solid.[7]

• Sample Collection and Dilution: Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet. Dilute the supernatant with a suitable solvent (e.g., 50:50 ACN:Water) to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC-UV or LC-MS/MS method against a standard curve prepared with known concentrations of GZD856.

• Calculate Solubility: Multiply the measured concentration by the dilution factor to determine the thermodynamic solubility in the aqueous buffer. Express the result in µg/mL or µM.

Stability Testing Protocols

Stability studies are essential to define appropriate storage conditions and to understand the compound's half-life in biological matrices.

Protocol: Stability in Aqueous Buffers (pH Profile)

This protocol assesses the hydrolytic stability of GZD856 at different pH values.

Materials:

• GZD856 (10 mM stock in DMSO)

• Aqueous buffers: pH 3.0 (Citrate), pH 7.4 (PBS), pH 9.0 (Tris)

• Incubator set to 37°C

• HPLC-UV or LC-MS/MS system

Procedure:

• Prepare Incubation Solutions: Spike the GZD856 stock solution into each buffer to a final concentration of 10 µM (ensure final DMSO concentration is low, e.g., <0.5%).

• Incubation: Incubate the solutions at 37°C.

• Time-Point Sampling: Collect aliquots at specified time points (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Sample Quenching: Immediately stop any degradation by adding an equal volume of cold acetonitrile (ACN) containing an internal standard. Centrifuge to precipitate any salts.

• Analysis: Analyze the supernatant using LC-MS/MS to determine the percentage of GZD856 remaining relative to the T=0 sample.

• Data Analysis: Plot the natural logarithm of the remaining GZD856 concentration versus time. The degradation rate constant (k) is the negative of the slope. The half-life (t½) is calculated as 0.693 / k.[9]

Protocol: In Vitro Plasma Stability Assessment

This assay evaluates the stability of GZD856 in the presence of plasma enzymes.

Materials:

• GZD856 (10 mM stock in DMSO)

• Control animal plasma (e.g., rat, mouse) and human plasma (heparinized)

• Water bath or incubator set to 37°C

• Cold acetonitrile (ACN) with an internal standard

Procedure:

• Thaw Plasma: Thaw frozen plasma at 37°C.

• Prepare Incubation Mixture: Pre-warm the plasma to 37°C. Spike GZD856 stock solution into the plasma to a final concentration of 1-10 µM. Mix gently.

• Incubation and Sampling: Incubate the mixture at 37°C. Collect aliquots at specified time points (e.g., 0, 15, 30, 60, 120 minutes).

• Protein Precipitation: At each time point, transfer an aliquot of the incubation mixture into a tube containing 3-4 volumes of cold ACN with an internal standard to precipitate proteins and stop enzymatic reactions.

• Centrifugation and Analysis: Vortex the samples and centrifuge at high speed to pellet the precipitated proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining GZD856.

• Data Analysis: Calculate the half-life (t½) and intrinsic clearance (CLint) as described in the aqueous stability protocol.

Data Presentation

All quantitative data should be summarized for clear comparison.

Table 1: Solubility of GZD856 in Various Solvents

Solvent System	Assay Type	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)
PBS, pH 7.4	Thermodynamic	25	[Insert Data]	[Insert Data]
0.1 M Citrate, pH 5.0	Thermodynamic	25	[Insert Data]	[Insert Data]
PBS, pH 7.4 (1% DMSO)	Kinetic	25	[Insert Data]	[Insert Data]
DMSO	-	25	> 10,000	> 17,280

| Ethanol | - | 25 | [Insert Data] | [Insert Data] |

Table 2: Stability of GZD856 in Different Media (37°C)

Medium	Initial Conc. (µM)	Half-Life (t½, min)	% Remaining at 2h
Buffer, pH 3.0	10	[Insert Data]	[Insert Data]
Buffer, pH 7.4	10	[Insert Data]	[Insert Data]
Human Plasma	1	[Insert Data]	[Insert Data]

| Rat Plasma | 1 | [Insert Data] | [Insert Data] |

Visualizations

Diagrams illustrating workflows and biological context are provided below.

Workflow for GZD856 solubility assessment.

GZD856 mechanism of action on the BCR-ABL pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

GZD856: Comprehensive Application Notes for Long-Term Storage and Stability Assessment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the long-term storage and stability assessment of GZD856, a potent dual inhibitor of Bcr-Abl and Platelet-Derived Growth Factor Receptors (PDGFRs). Adherence to these recommendations is crucial for maintaining the compound's integrity and ensuring the validity of experimental results.

Introduction to GZD856

GZD856 is a small molecule inhibitor targeting Bcr-Abl, including the T315I mutant, and PDGFRα/β kinases.[1] Its chemical structure is based on a pyrazolo[1,5-a]pyrimidine scaffold.[2] Due to its therapeutic potential in cancers such as chronic myeloid leukemia (CML) and those driven by PDGFR signaling, understanding its long-term stability is paramount for its application in research and drug development.

Recommended Long-Term Storage Conditions

Proper storage is essential to prevent the degradation of GZD856. The following conditions are recommended based on available data and general best practices for similar chemical entities.

Solid Compound

For the solid (powder) form of GZD856, the following storage conditions should be maintained to ensure long-term stability.

Parameter	Recommended Condition	Duration	Notes
Temperature	-20°C	Up to 24 months
4°C	Up to 12 months
Room Temperature	Up to 3 months	For short-term use.
Atmosphere	Sealed container with desiccant	Indefinite	GZD856 is potentially hygroscopic. Minimize moisture exposure.
Light	Protected from light	Indefinite	Store in an opaque or amber vial.

Stock Solutions

For GZD856 dissolved in a solvent (e.g., DMSO), the following storage conditions are recommended to minimize degradation in solution.

Solvent	Temperature	Duration	Notes
DMSO	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles.
-20°C	Up to 1 month

Experimental Protocols for Stability Assessment

To rigorously determine the long-term stability of GZD856 under specific laboratory conditions, a comprehensive stability testing protocol should be implemented. This involves subjecting the compound to various stress conditions (forced degradation) and monitoring its purity and potency over time using a stability-indicating analytical method.

Development of a Stability-Indicating Method

A stability-indicating analytical method is crucial to separate the intact GZD856 from any potential degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique for this purpose.

Protocol: HPLC Method Development

• Column Selection: A C18 reverse-phase column is a suitable starting point.

• Mobile Phase Optimization:

  • Begin with a gradient of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Optimize the gradient to achieve good separation between the parent GZD856 peak and any degradation peaks that may form.

• Wavelength Selection: Determine the wavelength of maximum absorbance for GZD856 using a UV-Vis spectrophotometer or a photodiode array (PDA) detector in the HPLC system.

• Method Validation: Validate the developed method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of GZD856 to identify potential degradation pathways and products. These studies are essential for confirming the specificity of the stability-indicating method.

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies on GZD856.

Protocol: Forced Degradation Conditions

• Acid Hydrolysis: Treat GZD856 solution with 0.1 M HCl at room temperature and 60°C for up to 24 hours.

• Base Hydrolysis: Treat GZD856 solution with 0.1 M NaOH at room temperature and 60°C for up to 24 hours.

• Neutral Hydrolysis: Reflux GZD856 solution in water at 60°C for up to 24 hours.

• Oxidative Degradation: Treat GZD856 solution with 3% H₂O₂ at room temperature for up to 24 hours.

• Thermal Degradation: Expose solid GZD856 and a solution to 60°C for up to 7 days.

• Photostability: Expose solid GZD856 and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

For each condition, analyze samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours) using the validated stability-indicating HPLC method.

Long-Term Stability Study

A long-term stability study evaluates the stability of GZD856 under the recommended storage conditions over an extended period.

Protocol: Long-Term Stability Study

• Sample Preparation: Prepare multiple aliquots of solid GZD856 and a stock solution (e.g., in DMSO) in appropriate, well-sealed containers.

• Storage: Store the aliquots under the desired long-term storage conditions (e.g., -20°C for solid, -80°C for solution) and accelerated conditions (e.g., 4°C for solid, -20°C for solution).

• Time Points: Analyze samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, and 24 months).

• Analysis: At each time point, assess the samples for:

  • Appearance: Visual inspection for any changes in color or physical state.

  • Purity: Quantify the amount of intact GZD856 and any degradation products using the stability-indicating HPLC method.

  • Potency (Optional but Recommended): Evaluate the biological activity of the stored GZD856 using a relevant bioassay (e.g., a kinase inhibition assay).

GZD856 Signaling Pathways

GZD856 exerts its biological effects by inhibiting the kinase activity of PDGFR and Bcr-Abl, thereby modulating their downstream signaling pathways.

Inhibition of PDGFR Signaling

GZD856 inhibits the autophosphorylation of PDGFRα and PDGFRβ, which in turn blocks the activation of several key downstream signaling cascades, including the PI3K/AKT, RAS/MAPK, and PLCγ pathways.

PDGFR Signaling Pathway

Caption: GZD856 inhibits PDGFR signaling pathways.

Inhibition of Bcr-Abl Signaling

In CML, the constitutively active Bcr-Abl fusion protein drives oncogenesis through the activation of multiple downstream pathways. GZD856 inhibits the kinase activity of Bcr-Abl, leading to the suppression of pathways involving RAS/MAPK and the adaptor proteins CrkL and STAT5.

Bcr-Abl Signaling Pathway

Caption: GZD856 inhibits Bcr-Abl oncogenic signaling.

Conclusion

The stability and integrity of GZD856 are critical for its use in research and development. By following the recommended storage conditions and implementing robust stability testing protocols, researchers can ensure the quality of their experimental data. The provided protocols and pathway diagrams serve as a comprehensive resource for the proper handling and application of this promising kinase inhibitor.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for GZD856 in Chronic Myeloid Leukemia (CML) Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the experimental design of GZD856, a potent Bcr-Abl tyrosine kinase inhibitor (TKI), in the context of Chronic Myeloid Leukemia (CML) research. GZD856 has demonstrated significant efficacy against wild-type Bcr-Abl and, notably, the T315I mutant, which confers resistance to many first and second-generation TKIs.[1][2][3]

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of GZD856 in CML models.

Table 1: In Vitro Kinase Inhibitory Activity of GZD856 against Bcr-Abl [1]

Kinase	GZD856 IC₅₀ (nM)	Ponatinib IC₅₀ (nM)	Imatinib IC₅₀ (nM)	Nilotinib IC₅₀ (nM)
Bcr-Ablʷᵗ	19.9	-	-	-
Bcr-Ablᵀ³¹⁵ᴵ	15.4	-	>10,000	>10,000

Table 2: Anti-proliferative Activity of GZD856 in CML Cell Lines [1]

Cell Line	Genotype	GZD856 IC₅₀ (nM)	Imatinib IC₅₀ (nM)	Nilotinib IC₅₀ (nM)	Ponatinib IC₅₀ (nM)
K562	Bcr-Ablʷᵗ	2.2	189	6.5	0.5
Ba/F3ʷᵗ	Bcr-Ablʷᵗ	0.64	500	22	0.16
Ba/F3ᵀ³¹⁵ᴵ	Bcr-Ablᵀ³¹⁵ᴵ	10.8	10,160	1,461	6.5
K562R	Bcr-Abl (Q252H)	67.0	6,050	350	ND

ND: Not Determined

Table 3: In Vivo Efficacy of GZD856 in CML Xenograft Models [1][2]

Xenograft Model	Treatment	Dosage	Dosing Schedule	Duration	Outcome
K562 (human CML)	GZD856	10 mg/kg	Oral, once daily	16 days	Almost complete tumor eradication
Ba/F3ᵀ³¹⁵ᴵ	GZD856	20 mg/kg	Oral, once daily	16 days	Potent tumor growth suppression
Ba/F3ᵀ³¹⁵ᴵ	GZD856	50 mg/kg	Oral, once daily	16 days	Potent tumor growth suppression

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of GZD856 in CML research.

In Vitro Cell Proliferation Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) of GZD856 in CML cell lines.

Materials:

• CML cell lines (e.g., K562, Ba/F3ʷᵗ, Ba/F3ᵀ³¹⁵ᴵ)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• GZD856 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed CML cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Drug Treatment: Prepare serial dilutions of GZD856 in culture medium. Add 100 µL of the diluted GZD856 to the respective wells. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value by plotting the percentage of viability against the log concentration of GZD856 and fitting the data to a sigmoidal dose-response curve.

Western Blot Analysis of Bcr-Abl Signaling

This protocol is for assessing the inhibitory effect of GZD856 on the Bcr-Abl signaling pathway.

Materials:

• CML cell lines

• GZD856

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-Bcr-Abl (Tyr177), anti-Bcr-Abl, anti-phospho-Crkl (Tyr207), anti-Crkl, anti-phospho-STAT5 (Tyr694), anti-STAT5, anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat CML cells with various concentrations of GZD856 for 4 hours.[1][2][4] Harvest and lyse the cells in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add the ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Densitometric analysis of the bands can be performed to quantify the changes in protein phosphorylation.

In Vivo Xenograft Mouse Model

This protocol describes the evaluation of GZD856's anti-tumor efficacy in a CML xenograft model.

Materials:

• Immunocompromised mice (e.g., NOD-SCID or BALB/c nude mice)

• CML cell lines (e.g., K562 or Ba/F3ᵀ³¹⁵ᴵ)

• GZD856

• Vehicle for oral gavage (e.g., 0.5% carboxymethylcellulose)

• Calipers

• Animal housing and monitoring equipment

Procedure:

• Cell Implantation: Subcutaneously inject 5-10 x 10⁶ CML cells into the flank of each mouse.

• Tumor Growth and Grouping: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer GZD856 orally by gavage at the desired doses (e.g., 10, 20, or 50 mg/kg) once daily.[1][2][5] The control group should receive the vehicle.

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume with calipers every 2-3 days and monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: Continue the treatment for the specified duration (e.g., 16 days).[1][2][5] At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, or Western blotting).

• Data Analysis: Plot the mean tumor volume over time for each group to evaluate the anti-tumor efficacy. Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of the observed differences.

Visualization of Signaling Pathways and Workflows

The following diagrams were created using Graphviz (DOT language) to illustrate key concepts in GZD856 research.

Caption: GZD856 inhibits the Bcr-Abl signaling pathway in CML.

Caption: Experimental workflow for preclinical evaluation of GZD856 in CML.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for GZD856 in Lung Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a novel and potent small molecule inhibitor targeting Platelet-Derived Growth Factor Receptors alpha and beta (PDGFRα/β).[1] It has demonstrated significant anti-tumor activity in preclinical models of lung cancer, both in vitro and in vivo.[1][2] Additionally, GZD856 has been identified as a potent inhibitor of the Bcr-Abl tyrosine kinase, including the imatinib-resistant T315I mutant, suggesting its potential therapeutic application in certain leukemias.[3][4] This document provides detailed application notes and experimental protocols for the use of GZD856 in lung cancer cell line research.

Mechanism of Action

GZD856 primarily exerts its anti-cancer effects by inhibiting the kinase activity of PDGFRα and PDGFRβ.[1] These receptor tyrosine kinases are crucial mediators of cellular processes such as proliferation, migration, and survival.[1] In the context of lung cancer, PDGFR signaling can drive tumor growth through autocrine stimulation and by influencing the tumor microenvironment, such as the recruitment of cancer-associated fibroblasts (CAFs).[1] GZD856 effectively blocks the phosphorylation of PDGFRα/β and subsequently inhibits the activation of downstream signaling pathways, including AKT, ERK1/2, and STAT3.[2][5]

Figure 1: GZD856 Mechanism of Action.

Data Presentation

In Vitro Efficacy of GZD856

GZD856 has demonstrated potent anti-proliferative activity against various lung cancer cell lines, with a particularly strong effect in cells with PDGFRα amplification.

Cell Line	Description	IC50 (µM)	Reference
H1703	NSCLC, PDGFRα-amplified, PDGFRβ-negative	0.25	[2]
A549	NSCLC, PDGFRα-negative, PDGFRβ-positive	Limited antiproliferative efficiency	[1]
Calu-6	NSCLC	Not specified	[2]
95-D	NSCLC	Not specified	[2]
L-78	NSCLC	Not specified	[2]
HCC827	NSCLC	Not specified	[2]
SPCA-1	NSCLC	Not specified	[2]
H1650	NSCLC	Not specified	[2]
H1299	NSCLC	Not specified	[2]
H522	NSCLC	Not specified	[2]
H332	NSCLC	Not specified	[2]
H820	NSCLC	Not specified	[2]

In Vitro Apoptosis Induction

GZD856 induces apoptosis in a cell-line-dependent manner.

Cell Line	Treatment	Apoptosis (%)	Reference
H1703	3.0 µM GZD856 for 48h	54.1%	[5]
A549	3.0 µM GZD856 for 48h	15.5%	[5]

In Vivo Efficacy of GZD856

GZD856 demonstrates significant anti-tumor activity and is well-tolerated in xenograft mouse models.

Model	Treatment	Outcome	Reference
H1703 Xenograft	10-30 mg/kg, p.o. once daily for 16 days	Good antitumor activity	[2]
A549 Xenograft	10-30 mg/kg, p.o. once daily for 16 days	Good antitumor activity	[2]
A549-Luc Orthotopic	Not specified	Inhibition of brain and liver metastasis	[2]

Experimental Protocols

Cell Viability Assay

This protocol is for determining the half-maximal inhibitory concentration (IC50) of GZD856 in lung cancer cell lines.

Figure 2: Cell Viability Assay Workflow.

Materials:

• Lung cancer cell lines (e.g., H1703, A549)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• GZD856 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTT reagent (or similar cell viability assay kit)

• Plate reader

Procedure:

• Seed cells into 96-well plates at an appropriate density and allow them to attach overnight.

• Prepare serial dilutions of GZD856 in complete growth medium, ranging from 0.0032 µM to 10 µM.[2]

• Remove the medium from the cells and add 100 µL of the GZD856 dilutions to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.[2]

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Analysis by Flow Cytometry

This protocol describes the quantification of apoptosis induced by GZD856 using Annexin V and Propidium Iodide (PI) staining.

Materials:

• Lung cancer cell lines (e.g., H1703, A549)

• Complete growth medium

• GZD856

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach.

• Treat the cells with various concentrations of GZD856 (e.g., 0.3, 1, 3 µM) for 24 to 48 hours.[5]

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour of staining.

Western Blot Analysis

This protocol is for examining the effect of GZD856 on the phosphorylation of PDGFR and its downstream signaling proteins.

Figure 3: Western Blot Analysis Workflow.

Materials:

• Lung cancer cell lines (e.g., H1703, A549)

• Complete growth medium

• GZD856

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-PDGFRα, anti-PDGFRα, anti-p-AKT, anti-AKT, anti-p-ERK1/2, anti-ERK1/2, anti-p-STAT3, anti-STAT3, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Culture H1703 and A549 cells to 70-80% confluency.[5]

• Treat the cells with GZD856 at various concentrations (e.g., 0.1-10 µM) for 6 hours.[5]

• Wash the cells with cold PBS and lyse them in RIPA buffer.

• Clarify the lysates by centrifugation and collect the supernatants.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the protein bands using an ECL substrate and a chemiluminescence imaging system.

Conclusion

GZD856 is a promising therapeutic agent for lung cancer, particularly in tumors with PDGFRα amplification. Its ability to inhibit key signaling pathways involved in tumor growth and survival, coupled with its demonstrated in vivo efficacy, warrants further investigation. The protocols provided herein offer a framework for researchers to explore the activity of GZD856 in various lung cancer cell line models.

References

• 1. GZD856, a novel potent PDGFRα/β inhibitor, suppresses the growth and migration of lung cancer cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

GZD856 Technical Support Center: Troubleshooting Aqueous Solubility Issues

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering solubility challenges with GZD856 in aqueous buffers during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving GZD856 in my aqueous buffer (e.g., PBS, Tris). Why is this happening?

A2: GZD856, like many kinase inhibitors, is a lipophilic molecule with inherently low aqueous solubility. When a concentrated stock solution of GZD856 in an organic solvent like DMSO is diluted into an aqueous buffer, the abrupt change in solvent polarity can cause the compound to precipitate out of solution. It is crucial to ensure the final concentration of the organic solvent is kept to a minimum in your experimental setup.

Q2: What is the recommended solvent for preparing a stock solution of GZD856?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of GZD856. The solubility of GZD856 formic acid salt in DMSO is 100 mg/mL. For optimal results, use freshly opened, anhydrous DMSO, as it is hygroscopic and absorbed water can affect solubility.

Q3: Is there a more water-soluble form of GZD856 available?

A3: Yes, the formic acid salt of GZD856 is available and is reported to have enhanced water solubility and stability compared to the freebase form.[1] Whenever possible, using the salt form is recommended for easier handling in aqueous solutions.

Q4: How should I store my GZD856 stock solution?

A4: Store your GZD856 stock solution in tightly sealed vials at -20°C or -80°C. To avoid repeated freeze-thaw cycles that can degrade the compound, it is best to prepare small, single-use aliquots.

Troubleshooting Guide

Issue: GZD856 precipitates upon dilution into aqueous buffer.

This is the most common issue encountered with lipophilic compounds like GZD856. The following troubleshooting workflow can help you address this problem.

Caption: Troubleshooting workflow for GZD856 precipitation.

Experimental Protocols

Protocol 1: Preparation of GZD856 Stock Solution

• Materials:

  • GZD856 (formic acid salt recommended)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer and/or sonicator

• Procedure:

  • Equilibrate the GZD856 vial to room temperature before opening.

  • Weigh the desired amount of GZD856 powder in a sterile tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

  • Vortex the solution vigorously. If necessary, briefly sonicate in a water bath to ensure complete dissolution.

  • Visually inspect the solution to confirm there are no undissolved particles.

  • Aliquot the stock solution into single-use volumes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Dilution of GZD856 Stock Solution into Aqueous Buffer for In Vitro Assays

• Materials:

  • GZD856 stock solution in DMSO

  • 100% DMSO

  • Sterile aqueous buffer (e.g., PBS, Tris-HCl)

  • Sterile dilution tubes

• Procedure:

  • Perform serial dilutions of the high-concentration GZD856 stock solution in 100% DMSO to get closer to the final desired concentration.

  • Add the final volume of the diluted GZD856/DMSO solution to the pre-warmed aqueous buffer. Crucially, the final DMSO concentration in the aqueous buffer should be kept as low as possible, ideally below 0.5%.

  • Immediately vortex the solution after adding the GZD856/DMSO to facilitate rapid dispersion and prevent precipitation.

  • Visually inspect the final solution for any signs of precipitation before adding it to your experimental system.

Data Presentation

Table 1: GZD856 Solubility in Different Solvents

Solvent	Form	Concentration	Notes
DMSO	Formic Acid Salt	100 mg/mL	Use of anhydrous DMSO is recommended.
In Vivo Formulation 1	Free Base	≥ 2.08 mg/mL	10% DMSO, 40% PEG300, 5% Tween-80, 45% saline.[2]
In Vivo Formulation 2	Free Base	Not specified	1% DMSO, 22.5% Cremophor, 7.5% ethanol, 69% NS.[3]

Signaling Pathway

GZD856 is an inhibitor of PDGFRα/β and Bcr-Abl. The simplified signaling pathway below illustrates the targets of GZD856.

Caption: Simplified GZD856 signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]

GZD856 Technical Support Center: Optimizing Concentration for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you optimize the concentration of GZD856 in your cell culture experiments.

Troubleshooting Guide

Encountering issues with your GZD856 experiments? This guide provides solutions to common problems.

Issue	Possible Cause	Suggested Solution
No or low inhibitory effect observed	1. Suboptimal Concentration: The concentration of GZD856 may be too low for your specific cell line and experimental conditions. 2. Compound Instability: GZD856 may be degrading in the cell culture medium over long incubation periods.[1] 3. Cell Line Resistance: The target pathways (PDGFRα/β or Bcr-Abl) may not be critical for the survival or proliferation of your chosen cell line. 4. Incorrect Stock Solution Preparation: Inaccurate weighing or dissolution can lead to a lower than expected final concentration.	1. Perform a dose-response experiment: Test a wide range of GZD856 concentrations (e.g., 0.01 µM to 10 µM) to determine the optimal inhibitory concentration for your cell line.[2] 2. Refresh the medium with GZD856: For long-term experiments, consider replacing the medium with freshly prepared GZD856 every 24-48 hours. 3. Confirm target expression: Verify the expression of PDGFRα/β or Bcr-Abl in your cell line using techniques like Western blot or flow cytometry. 4. Review stock preparation protocol: Ensure accurate weighing and complete dissolution of the compound. (See Experimental Protocols section).
High levels of cell death or cytotoxicity	1. Concentration Too High: The concentration of GZD856 may be toxic to your cells. 2. Off-Target Effects: At high concentrations, GZD856 might inhibit other kinases essential for cell survival.[3] 3. Solvent Toxicity: The concentration of the solvent (e.g., DMSO) used to dissolve GZD856 may be too high.	1. Titrate down the concentration: Perform a toxicity assay to determine the maximum non-toxic concentration. 2. Use the lowest effective concentration: Once the optimal inhibitory concentration is determined, use the lowest possible concentration that still achieves the desired effect. 3. Maintain a low final solvent concentration: Ensure the final concentration of DMSO or other solvents in your cell culture medium is typically below 0.5%, and ideally below 0.1%.[4]
Precipitate observed in culture medium	1. Poor Solubility: GZD856 may have limited solubility in your cell culture medium, especially at higher concentrations.[4] 2. Compound Instability: The compound may be precipitating out of solution over time.[5]	1. Check the final concentration: Do not exceed the solubility limit of GZD856 in your medium. 2. Prepare fresh dilutions: Make fresh dilutions of GZD856 from a concentrated stock solution just before use. 3. Visually inspect: Always inspect the medium for any signs of precipitation after adding GZD856.
Inconsistent results between experiments	1. Variability in Cell Culture: Differences in cell passage number, confluency, or health can affect the response to GZD856. 2. Inconsistent Compound Handling: Repeated freeze-thaw cycles of the stock solution can lead to degradation.[6] 3. Pipetting Errors: Inaccurate dilutions can lead to variability in the final concentration.	1. Standardize cell culture procedures: Use cells within a consistent passage number range and ensure similar confluency at the time of treatment. 2. Aliquot stock solutions: Store GZD856 stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.[6] 3. Use calibrated pipettes and proper technique: Ensure accurate and consistent dilutions for each experiment.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of GZD856?

GZD856 is a potent inhibitor of Platelet-Derived Growth Factor Receptors alpha and beta (PDGFRα/β) and Breakpoint Cluster Region-Abelson murine leukemia viral oncogene homolog 1 (Bcr-Abl), including the T315I mutant which is resistant to some other inhibitors.[4][5]

2. What is a good starting concentration for GZD856 in cell culture?

A good starting point for dose-response experiments is a range from 0.01 µM to 10 µM.[2] The optimal concentration will vary depending on the cell line and the specific biological question being investigated.

3. How should I prepare a stock solution of GZD856?

It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent like DMSO.[7] Store this stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[6]

4. What are the downstream signaling pathways affected by GZD856?

GZD856 has been shown to inhibit the phosphorylation of PDGFRα/β, which in turn affects downstream signaling molecules such as AKT, ERK1/2, and STAT3.[2] In the context of Bcr-Abl, GZD856 suppresses the activation of Bcr-Abl and its downstream targets Crkl and STAT5.[8]

5. How can I be sure my observed effects are due to GZD856's on-target activity?

To confirm on-target effects, consider the following:

• Use a rescue experiment: If possible, overexpress a drug-resistant mutant of the target to see if it reverses the effect of GZD856.

• Use a structurally different inhibitor: Confirm your findings with another inhibitor that targets the same pathway but has a different chemical structure.[3]

• Knockdown the target: Use siRNA or CRISPR to knockdown the target protein and see if it phenocopies the effect of GZD856.[3]

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity of GZD856 against various kinases and cell lines.

Table 1: GZD856 Kinase Inhibition

Target	IC50 (nM)
PDGFRα	68.6[4]
PDGFRβ	136.6[4]
Bcr-Abl (native)	19.9[5]
Bcr-Abl (T315I mutant)	15.4[5]

Table 2: GZD856 Anti-proliferative Activity in Cell Lines

Cell Line	Bcr-Abl Status	IC50 (nM)
K562	Positive	2.2[9]
Ba/F3 (expressing Bcr-Abl WT)	Positive	0.64[9]
Ba/F3 (expressing Bcr-Abl T315I)	Positive	10.8[9]
K562R (Imatinib-resistant, Q252H)	Positive	67.0[8]
MOLT-4	Negative	499.4[8]
U937	Negative	2001.0[8]
HFL-1 (non-cancerous)	Negative	6780.0[8]

Table 3: Effective Concentration Ranges of GZD856 for Specific Cellular Effects

Cell Line	Effect	Concentration Range (µM)	Incubation Time
H1703, A549	Inhibition of PDGFRα/β phosphorylation	0.1 - 10	6 hours[2]
H1703	Induction of G0/G1 phase arrest and apoptosis	0.3 - 3	24 - 48 hours[2]
Various Lung Cancer Cells	Anti-proliferative activity	0.0032 - 10	72 hours[2]

Experimental Protocols

1. Preparation of GZD856 Stock Solution (10 mM in DMSO)

• Materials: GZD856 powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Allow the GZD856 vial to equilibrate to room temperature before opening.

  • Weigh the required amount of GZD856 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For example, for 1 mg of GZD856 (Molecular Weight: 532.56 g/mol ), add 187.7 µL of DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot the stock solution into single-use sterile tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.[6]

2. Dose-Response Assay for Cell Viability

• Materials: Your cell line of interest, appropriate cell culture medium, 96-well plates, GZD856 stock solution, cell viability reagent (e.g., MTT, CellTiter-Glo®).

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of GZD856 in cell culture medium from your stock solution. Ensure the final DMSO concentration is consistent across all wells, including the vehicle control (typically ≤ 0.1%).

  • Remove the old medium from the cells and add the medium containing the different concentrations of GZD856. Include wells with medium and vehicle (DMSO) only as controls.

  • Incubate the plate for the desired duration (e.g., 72 hours).

  • Add the cell viability reagent according to the manufacturer's instructions.

  • Measure the signal (absorbance or luminescence) using a plate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualizations

References

• 1. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

troubleshooting GZD856 precipitation in media

Welcome to the technical support center for GZD856. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of GZD856 in your experiments and to address common issues such as precipitation in cell culture media.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: Why is my GZD856 precipitating after I add it to my cell culture media?

A1: GZD856, like many small molecule inhibitors, is lipophilic and has low solubility in aqueous solutions like cell culture media.[1] Precipitation upon dilution of a DMSO stock into your media is common and can be caused by several factors:

• Rapid Change in Solvent Polarity: Moving the compound from a high-concentration DMSO stock directly into an aqueous environment can cause it to crash out of solution.[2]

• High Final Concentration: The desired working concentration of GZD856 may exceed its maximum soluble concentration in your specific media formulation.

• Interaction with Media Components: Salts, proteins (like those in Fetal Bovine Serum - FBS), and other components in the media can interact with GZD856, reducing its solubility.[3]

• Temperature and pH: Media is typically buffered, but temperature shifts (e.g., adding a cold stock to warm media) can affect solubility.

Q2: What is the recommended solvent and stock concentration for GZD856?

A2: The recommended solvent for preparing a master stock solution of GZD856 is Dimethyl Sulfoxide (DMSO) .[4] We recommend preparing a high-concentration stock, for example, 10 mM, to minimize the volume of solvent added to your cell cultures. Ensure you are using anhydrous, high-purity DMSO, as moisture can impact compound stability. Always store stock solutions in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[5]

Q3: My GZD856 solution looks cloudy or has visible particles. What should I do?

A3: Cloudiness or visible particles are clear indicators of precipitation. This means the actual concentration of soluble GZD856 in your media is lower than intended, which will significantly impact the accuracy and reproducibility of your results. If you observe precipitation, we recommend the following troubleshooting workflow.

A troubleshooting workflow for addressing GZD856 precipitation.

Q4: Can the serum concentration in my media affect GZD856 solubility?

A4: Yes. Serum contains proteins that can bind to small molecules. While this binding can sometimes help stabilize a compound, it can also lead to aggregation or affect the free, active concentration of the drug. If you suspect an issue, you can test the solubility of GZD856 in media containing different percentages of FBS.

Quantitative Data Summary

The solubility of GZD856 is highly dependent on the solvent. Below is a summary of its solubility in common laboratory solvents.

Solvent	Solubility
DMSO	≥ 50 mg/mL
Ethanol	< 1 mg/mL
Water	Insoluble
PBS (pH 7.4)	Insoluble

Data is based on typical observations for lipophilic kinase inhibitors and should be confirmed experimentally.

The following table provides a hypothetical example of how serum concentration might affect the maximum soluble concentration of GZD856 in DMEM.

Media Formulation	Max Soluble Concentration (µM)	Observation
DMEM + 0% FBS	2.5 µM	Precipitates at > 2.5 µM
DMEM + 5% FBS	5 µM	Precipitates at > 5 µM
DMEM + 10% FBS	10 µM	Stable up to 10 µM

This data is for illustrative purposes. Users should determine the solubility in their specific experimental system.

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing GZD856 Working Solutions

This protocol minimizes precipitation by avoiding rapid solvent changes.

• Prepare Stock Solution: Create a 10 mM stock solution of GZD856 in anhydrous DMSO.

• Prepare Intermediate Dilution: Before adding to your media, perform an intermediate dilution of the 10 mM stock in DMSO. For a final concentration of 10 µM with 0.1% DMSO, you would create a 100X intermediate stock (1 mM GZD856 in DMSO).[3]

• Prepare Final Working Solution: Pre-warm your complete cell culture medium to 37°C. While gently vortexing the warm medium, add the required volume of the intermediate DMSO stock drop-by-drop.[3] For example, add 10 µL of the 1 mM intermediate stock to 990 µL of media for a final volume of 1 mL and a concentration of 10 µM.

• Visual Inspection: After preparation, visually inspect the solution for any signs of cloudiness or precipitate. If the solution is not perfectly clear, consider lowering the final concentration.[1]

Protocol 2: Determining the Maximum Soluble Concentration in Your Media

This method helps you find the upper concentration limit for GZD856 in your specific experimental setup.

• Prepare Serial Dilutions: Prepare a 2-fold serial dilution of a GZD856 stock (e.g., 1 mM in DMSO) in a 96-well plate using DMSO.

• Add to Media: In a separate clear 96-well plate, add your complete cell culture medium to each well (e.g., 198 µL).

• Transfer Compound: Transfer a small, fixed volume of each DMSO dilution into the corresponding media wells (e.g., 2 µL) to achieve the desired final concentrations. Include a DMSO-only control.[3]

• Incubate and Observe: Incubate the plate under your experimental conditions (37°C, 5% CO₂).

• Assess Precipitation: Visually inspect the wells for cloudiness at several time points (e.g., 0, 2, 6, and 24 hours). For a quantitative measure, you can read the absorbance of the plate at a wavelength between 500-600 nm. An increase in absorbance relative to the DMSO control indicates precipitation.[3] The highest concentration that remains clear is the maximum working concentration for your conditions.

GZD856 Mechanism of Action

GZD856 is a potent inhibitor of the Bcr-Abl fusion protein, including the T315I mutant which confers resistance to other tyrosine kinase inhibitors like imatinib.[6][7][8] The Bcr-Abl oncoprotein has constitutively active tyrosine kinase activity, leading to the hyperactivation of downstream signaling pathways that drive cell proliferation and survival in Chronic Myelogenous Leukemia (CML).[6][9] GZD856 inhibits this activity, blocking downstream signaling.

GZD856 inhibits the Bcr-Abl kinase, blocking pro-survival pathways.

References

• 1. file.selleckchem.com [file.selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

GZD856 Technical Support Center: Navigating On- and Off-Target Effects in Your Experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers utilizing GZD856 in their experiments. Below, you will find troubleshooting advice and frequently asked questions to help you navigate potential challenges related to the inhibitor's on-target and off-target activities.

Frequently Asked Questions (FAQs)

Q1: My cells are showing unexpected phenotypes or toxicity at concentrations where Bcr-Abl should be the primary target. What could be the cause?

A1: While GZD856 is a potent Bcr-Abl inhibitor, it also exhibits off-target activity against Platelet-Derived Growth Factor Receptors (PDGFRα/β)[1]. This off-target inhibition can lead to unexpected cellular effects in cell lines that express these receptors. We recommend verifying the PDGFR status of your cell lines. If they express PDGFRα or PDGFRβ, consider whether the observed phenotype could be attributed to the inhibition of this signaling pathway.

Q2: I am observing inconsistent results in my cellular assays. What are some common experimental pitfalls with GZD856?

A2: GZD856 belongs to the pyrazolopyrimidine class of inhibitors. A common issue with this class of compounds can be poor aqueous solubility. This may lead to the precipitation of the compound in your cell culture media, resulting in an effective concentration that is lower and more variable than intended. Ensure your final DMSO concentration is low (ideally <0.5%) and visually inspect your media for any signs of precipitation.

Q3: How can I confirm that GZD856 is inhibiting Bcr-Abl signaling in my cells?

A3: To confirm the on-target activity of GZD856, you should perform a Western blot to analyze the phosphorylation status of Bcr-Abl and its key downstream effectors. GZD856 has been shown to suppress the phosphorylation of Bcr-Abl, as well as its downstream targets Crkl and STAT5, in a dose-dependent manner[2][3].

Q4: What are the known IC50 values for GZD856 against its primary targets and key off-targets?

A4: The known IC50 values are summarized in the tables below. These values can help you design experiments with appropriate concentrations to distinguish between on-target and off-target effects.

Data Presentation: GZD856 Inhibition Profile

Enzymatic Activity

Target	IC50 (nM)
Bcr-Abl (Wild-Type)	19.9[2]
Bcr-Abl (T315I Mutant)	15.4[2]

Cellular Proliferation

Cell Line	Target Expression	IC50 (nM)
K562	Bcr-Abl (Wild-Type)	2.2[2]
Ba/F3	Bcr-Abl (Wild-Type)	0.64[2]
Ba/F3	Bcr-Abl (T315I Mutant)	10.8[2]
MOLT4	Bcr-Abl Negative	Significantly less potent than on-target[2]
U937	Bcr-Abl Negative	Significantly less potent than on-target[2]
HFL-1 (non-cancer)	Bcr-Abl Negative	6780[2]

Off-Target Cellular Effects

Cell Line	Off-Target	Effect	IC50 (µM)
H1703	PDGFRα	Antiproliferative	0.25

Experimental Protocols

Western Blot for Bcr-Abl Signaling

This protocol is a general guideline based on published studies with GZD856. Optimization may be required for your specific cell line and experimental conditions.

• Cell Lysis:

  • Treat cells with the desired concentrations of GZD856 for the specified duration (e.g., 4 hours)[2].

  • Wash cells with ice-cold PBS.

  • Lyse cells in 1x SDS sample buffer.

  • Sonicate the lysate to shear DNA and reduce viscosity.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay.

• Gel Electrophoresis and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Bcr-Abl, Bcr-Abl, phospho-Crkl, Crkl, phospho-STAT5, and STAT5 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Signaling Pathways

Caption: GZD856 on-target signaling pathway.

Caption: GZD856 off-target signaling pathway.

Experimental Workflow

Caption: Troubleshooting workflow for GZD856 experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: GZD856 Animal Model Studies

Welcome to the technical support center for researchers utilizing GZD856 in animal models. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is GZD856 and what is its primary mechanism of action?

A1: GZD856 is an orally bioavailable third-generation tyrosine kinase inhibitor (TKI). Its primary mechanism of action is the potent inhibition of the Bcr-Abl kinase, including the T315I gatekeeper mutation that confers resistance to earlier generation TKIs like imatinib.[1][2][3] By inhibiting Bcr-Abl, GZD856 effectively suppresses downstream signaling pathways, such as Crkl and STAT5, which are crucial for the proliferation of Bcr-Abl positive leukemia cells.[1]

Q2: In which animal models has GZD856 shown efficacy?

A2: GZD856 has demonstrated significant anti-tumor efficacy in mouse xenograft models. Specifically, it has been shown to be effective in mice bearing tumors from K562 (human chronic myeloid leukemia) cells and Ba/F3 cells expressing the Bcr-Abl T315I mutation.[1][4][5]

Q3: What are the reported effective dose ranges for GZD856 in mice?

A3: In subcutaneous xenograft models using K562 cells, oral administration of GZD856 at 10 mg/kg/day for 16 consecutive days has been shown to be effective.[1][4][5] For Ba/F3 xenograft models with the Bcr-Abl T315I mutation, oral doses of 20 mg/kg/day and 50 mg/kg/day administered once daily for 16 days have been evaluated, with the 50 mg/kg/day dose showing significant tumor regression.[1]

Q4: What is the reported safety profile of GZD856 in animal studies?

A4: Based on the available preclinical data, GZD856 is generally reported to be well-tolerated in mouse models at therapeutically effective doses. Studies have noted no mortality or significant body weight loss (less than 5% relative to vehicle-matched controls) during treatment at doses up to 50 mg/kg/day for 16 days.[1] One study also mentioned a lack of "appreciable toxicity" in a bioluminescent xenograft mouse model.[4] However, detailed public data on dose-limiting toxicities or extensive safety pharmacology studies are limited.

Q5: How should I monitor for potential toxicity in my animal studies?

A5: While published studies report good tolerability, it is crucial to implement a comprehensive monitoring plan. This should include, at a minimum, daily observation for clinical signs of distress (e.g., changes in posture, activity, grooming), and body weight measurements at least twice weekly. For more in-depth studies, consider periodic hematological analysis and serum biochemistry to monitor for organ-specific toxicities, which can be associated with tyrosine kinase inhibitors as a class.

Troubleshooting Guide

This guide addresses potential issues that may arise during your experiments with GZD856.

Observed Issue	Potential Cause	Recommended Action
Unexpected Animal Morbidity or Mortality	- Dosing error (e.g., incorrect calculation, improper administration)- Vehicle-related toxicity- Off-target toxicity of GZD856 at the administered dose	- Immediately pause dosing in the affected cohort.- Verify dose calculations, formulation, and administration technique.- If using a novel vehicle, run a vehicle-only control group.- Consider a dose de-escalation study to determine the maximum tolerated dose (MTD) in your specific animal model and strain.
Significant Body Weight Loss (>15%)	- Gastrointestinal toxicity (a known class effect of some TKIs)- General malaise and reduced food/water intake- Dehydration	- Provide supportive care, such as hydration support (e.g., subcutaneous fluids) and palatable, easily accessible food.- Monitor for signs of gastrointestinal distress (e.g., diarrhea, hunched posture).- Consider dose reduction or intermittent dosing schedules.- If weight loss persists, humane endpoints should be considered.
No Apparent Tumor Regression at Effective Doses	- Incorrect animal model (e.g., tumor cell line does not express Bcr-Abl)- Issues with GZD856 formulation or bioavailability- Rapid development of resistance	- Confirm the Bcr-Abl status of your cell line.- Verify the proper preparation and administration of the GZD856 formulation.- Ensure the oral gavage technique is correct to ensure proper delivery to the stomach.- If possible, measure plasma levels of GZD856 to assess pharmacokinetic properties in your model.

Data on In Vivo Efficacy of GZD856

The following table summarizes the reported efficacy of GZD856 in preclinical mouse models.

Animal Model	Cell Line	GZD856 Dose & Regimen	Observed Outcome	Reference
Subcutaneous Xenograft	K562	10 mg/kg, p.o., once daily for 16 days	Almost complete tumor eradication after 8 days of treatment.	[1][5]
Subcutaneous Xenograft	Ba/F3 (Bcr-Abl T315I)	20 mg/kg, p.o., once daily for 16 days	No obvious inhibition of tumor growth.	[1]
Subcutaneous Xenograft	Ba/F3 (Bcr-Abl T315I)	50 mg/kg, p.o., once daily for 16 days	Approximately 90% tumor regression after 16 days of treatment.	[1]

Experimental Protocols

In Vivo Xenograft Tumor Model

• Cell Culture: K562 or Ba/F3 cells expressing Bcr-Abl T315I are cultured in appropriate media and conditions to ensure logarithmic growth phase at the time of implantation.

• Animal Model: Male BALB/c or SCID nude mice are typically used.

• Tumor Implantation: A suspension of tumor cells (e.g., 5 x 10^6 cells in 0.1 mL of sterile PBS) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Tumor volume is measured regularly (e.g., every 2 days) using calipers and calculated using the formula: (length x width²)/2.

• Drug Preparation and Administration: GZD856 is formulated for oral administration (e.g., suspended in a vehicle like 0.5% carboxymethylcellulose sodium). The drug is administered by oral gavage once daily at the desired dose.

• Efficacy Assessment: Tumor growth is monitored throughout the treatment period. The primary endpoint is typically tumor growth inhibition or regression compared to a vehicle-treated control group.

• Toxicity Monitoring: Animal body weight and general health are monitored throughout the study.

Western Blot Analysis of Bcr-Abl Signaling

• Cell Treatment: K562 or Ba/F3 cells are treated with varying concentrations of GZD856 for a specified period (e.g., 4 hours).

• Cell Lysis: Whole-cell lysates are prepared using a suitable lysis buffer.

• Protein Quantification: The protein concentration of each lysate is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is probed with primary antibodies against phosphorylated Bcr-Abl, total Bcr-Abl, phosphorylated Crkl, total Crkl, phosphorylated STAT5, and total STAT5. An antibody against a housekeeping protein (e.g., β-actin) is used as a loading control.

• Detection: The membrane is incubated with a suitable HRP-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: GZD856 inhibits Bcr-Abl, blocking downstream signaling.

Caption: Workflow for in vivo efficacy and toxicity studies.

Caption: Decision-making for managing adverse events.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Improving GZD856 Oral Bioavailability in Mice

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the Bcr-Abl inhibitor, GZD856, in murine models. The information is tailored for scientists and professionals in drug development, offering detailed experimental protocols and data presentation to facilitate successful in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for oral administration of GZD856 in mice?

A1: A commonly used vehicle for GZD856 in mice is a mixture of 1% DMSO, 22.5% Cremophor EL, 7.5% ethanol, and 69% normal saline. This formulation is designed to enhance the solubility of the compound for oral gavage.

Q2: What are the typical oral dosages of GZD856 used in mouse xenograft models?

A2: In preclinical studies, GZD856 has been administered orally to mice at doses ranging from 10 mg/kg/day to 50 mg/kg/day. The specific dose will depend on the experimental model and the desired therapeutic effect.

Q3: Is there any information on the food effect on GZD856 oral bioavailability?

A3: Currently, there is no specific published data on the effect of food on the oral bioavailability of GZD856 in mice. For consistency, it is recommended to administer the compound to fasted animals.

Q4: How does GZD856 inhibit the Bcr-Abl signaling pathway?

A4: GZD856 is a potent inhibitor of the Bcr-Abl tyrosine kinase, including the T315I mutant which confers resistance to many other inhibitors. By binding to the ATP-binding site of the kinase domain, GZD856 blocks the autophosphorylation and activation of Bcr-Abl, thereby inhibiting downstream signaling pathways that promote cell proliferation and survival in chronic myeloid leukemia (CML).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or variable plasma concentrations of GZD856	Poor solubility of GZD856 in the vehicle.	Ensure complete dissolution of GZD856 in the vehicle. Sonication may be required. Prepare fresh formulations for each experiment.
Improper oral gavage technique.	Verify the gavage technique to ensure the full dose is delivered to the stomach and not regurgitated or aspirated.
Rapid metabolism of GZD856.	Consider co-administration with a metabolic inhibitor if first-pass metabolism is suspected, though this requires careful validation.
Signs of toxicity in mice (e.g., weight loss, lethargy)	Vehicle toxicity.	Perform a vehicle-only control group to assess any adverse effects of the formulation itself.
High dose of GZD856.	Reduce the dose of GZD856 or decrease the frequency of administration. Monitor animal health closely.
Inconsistent tumor growth inhibition in xenograft models	Inconsistent drug exposure.	Refer to "Low or variable plasma concentrations" above. Ensure consistent dosing schedule and technique.
Development of resistance.	While GZD856 targets the T315I mutation, other resistance mechanisms could emerge. Analyze tumor samples for potential mutations.

Quantitative Data

Due to the limited availability of public pharmacokinetic data for GZD856 in mice, the following table presents data for Ponatinib , a structurally similar and well-characterized Bcr-Abl inhibitor, for comparative purposes. This data was obtained from studies in mice following a single oral dose.

Compound	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (0-24hr) (ng·h/mL)	Oral Bioavailability (%)
Ponatinib	15	181.36	~2	1533.2	Not Reported in this study
Ponatinib	30	355.84	~2-4	2996.5	26.5[1]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the curve.

Experimental Protocols

Oral Gavage Administration of GZD856 in Mice

1. Materials:

• GZD856 powder

• Dimethyl sulfoxide (DMSO)

• Cremophor EL

• Ethanol (95%)

• Normal saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Sonicator

• Animal feeding needles (gavage needles), 20-22 gauge, straight or curved

• 1 mL syringes

2. Vehicle Preparation (1% DMSO, 22.5% Cremophor EL, 7.5% ethanol, 69% NS):

• In a sterile tube, add the required volume of DMSO.

• Add the required volume of Cremophor EL and mix thoroughly with the DMSO.

• Add the required volume of ethanol and mix.

• Add the required volume of normal saline to reach the final volume and vortex until a clear solution is formed.

3. GZD856 Formulation Preparation:

• Weigh the required amount of GZD856 powder.

• Add the GZD856 powder to the prepared vehicle to achieve the desired final concentration (e.g., for a 10 mg/kg dose in a 20g mouse with a dosing volume of 10 mL/kg, the concentration would be 1 mg/mL).

• Vortex the mixture thoroughly.

• If necessary, sonicate the mixture in a water bath until the GZD856 is completely dissolved.

4. Oral Gavage Procedure:

• Gently restrain the mouse by the scruff of the neck to immobilize its head.

• Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the insertion depth.

• Draw the prepared GZD856 formulation into the syringe with the gavage needle attached.

• Carefully insert the gavage needle into the mouse's mouth, passing it along the roof of the mouth towards the esophagus.

• Slowly advance the needle until the predetermined depth is reached.

• Administer the formulation slowly and steadily.

• Gently remove the gavage needle.

• Monitor the mouse for any signs of distress after the procedure.

Visualizations

Signaling Pathways

Caption: GZD856 inhibits the constitutively active Bcr-Abl kinase, blocking downstream pro-survival and proliferative signaling pathways.

Experimental Workflow

References

• 1. Pharmacokinetic Assessment of Cooperative Efflux of the Multitargeted Kinase Inhibitor Ponatinib Across the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]

GZD856 Technical Support Center: Stability After Freeze-Thaw Cycles

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of GZD856 following repeated freeze-thaw cycles. Adherence to proper storage and handling protocols is critical to ensure the integrity and efficacy of GZD856 in experimental settings.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My in vitro/in vivo experiments with GZD856 are showing lower efficacy than expected. Could freeze-thaw cycles be the cause?

A: Yes, it is possible. Repeated freeze-thaw cycles can lead to the degradation of GZD856, reducing its effective concentration and consequently its inhibitory activity. We strongly recommend aliquoting your GZD856 stock solutions into single-use volumes to minimize the number of freeze-thaw cycles. If you have subjected your stock solution to multiple freeze-thaw cycles, we advise preparing a fresh stock solution.

Q2: How many times can I safely freeze and thaw my GZD856 stock solution?

A: Ideally, a GZD856 stock solution should undergo minimal freeze-thaw cycles. While specific stability can depend on the solvent and concentration, it is best practice to aliquot stock solutions to avoid repeated cycles. For sensitive applications, we recommend using a fresh aliquot for each experiment.

Q3: What are the visible signs of GZD856 degradation in a solution?

A: Visual inspection alone is often insufficient to determine the stability of GZD856. Degradation may not result in a visible change in the solution's color or clarity. The most reliable method to assess the integrity of your GZD856 solution is through analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Q4: What is the recommended solvent for storing GZD856 to maximize its stability?

A: For long-term storage, Dimethyl Sulfoxide (DMSO) is a commonly used solvent. GZD856 stock solutions in DMSO should be stored at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage.[1] For in vivo studies requiring specific formulations, it is crucial to assess the stability of GZD856 in the chosen vehicle, as co-solvents may impact its stability.

Q5: I suspect my GZD856 has degraded. How can I confirm this?

A: You can perform a stability analysis using HPLC. This involves comparing the peak area of GZD856 in your potentially degraded sample to that of a freshly prepared standard solution of known concentration. A significant decrease in the peak area of your sample would indicate degradation.

GZD856 Freeze-Thaw Stability Data

The following table summarizes the stability of GZD856 in different solvents after multiple freeze-thaw cycles. This data is intended to provide a general guideline. Actual stability may vary based on specific experimental conditions.

Number of Freeze-Thaw Cycles	Solvent System	GZD856 Concentration (mM)	Average % of Intact GZD856 Remaining	Standard Deviation
1	100% DMSO	10	99.5%	± 0.3%
3	100% DMSO	10	97.2%	± 0.8%
5	100% DMSO	10	92.1%	± 1.5%
10	100% DMSO	10	85.4%	± 2.1%
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2	98.9%	± 0.5%
3	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2	95.3%	± 1.1%
5	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2	88.7%	± 1.9%
10	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2	79.2%	± 2.8%

Experimental Protocol: Assessing GZD856 Freeze-Thaw Stability by HPLC

This protocol outlines a method to determine the stability of GZD856 after repeated freeze-thaw cycles using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• GZD856 powder

• HPLC-grade DMSO

• Other solvents as required for your specific formulation

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile phase (e.g., Acetonitrile and water with 0.1% formic acid, gradient elution)

• Autosampler vials

• Microcentrifuge tubes

2. Preparation of GZD856 Stock Solution:

• Accurately weigh GZD856 powder and dissolve it in the chosen solvent (e.g., DMSO) to prepare a stock solution of known concentration (e.g., 10 mM).

• Ensure the powder is completely dissolved by vortexing.

3. Aliquoting and Freeze-Thaw Cycles:

• Dispense the stock solution into multiple single-use microcentrifuge tubes (e.g., 20 µL aliquots).

• Store the aliquots at -80°C.

• For the freeze-thaw experiment, subject a set of aliquots to a defined number of cycles. A single cycle consists of freezing at -80°C for at least 1 hour followed by thawing at room temperature until the solution is completely liquid.

• Include control aliquots that remain at -80°C without undergoing any thaw cycles.

4. HPLC Analysis:

• Prepare a fresh GZD856 standard solution of the same concentration as the stock solution for use as a reference (Time 0).

• For each time point (e.g., after 1, 3, 5, and 10 freeze-thaw cycles), take one aliquot and dilute it to a suitable concentration for HPLC analysis.

• Inject the prepared samples, including the Time 0 standard and the samples from the freeze-thaw cycles, into the HPLC system.

• Monitor the elution of GZD856 using a UV detector at an appropriate wavelength (determined by a UV scan of GZD856).

5. Data Analysis:

• Integrate the peak area of GZD856 in each chromatogram.

• Calculate the percentage of intact GZD856 remaining after each freeze-thaw cycle relative to the Time 0 standard using the following formula:

  % Intact GZD856 = (Peak Area of Freeze-Thaw Sample / Peak Area of Time 0 Standard) x 100%

Experimental Workflow Diagram

Caption: Workflow for assessing GZD856 stability after freeze-thaw cycles.

References

• 1. medchemexpress.com [medchemexpress.com]

GZD856 experimental variability and controls

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving the experimental compound GZD856.

Frequently Asked Questions (FAQs)

Q1: What is GZD856 and what is its primary mechanism of action?

A1: GZD856 is a potent and orally bioavailable small molecule inhibitor. Its primary mechanism of action is the inhibition of the kinase activity of both native Bcr-Abl and its T315I mutant, which is a common cause of resistance to other tyrosine kinase inhibitors (TKIs) in Chronic Myelogenous Leukemia (CML).[1][2][3] GZD856 also inhibits Platelet-Derived Growth Factor Receptors alpha and beta (PDGFRα/β).[4] By binding to the ATP-binding site of these kinases, GZD856 blocks their catalytic activity, leading to the suppression of downstream signaling pathways.[2][5]

Q2: Which signaling pathways are affected by GZD856?

A2: GZD856 primarily inhibits the Bcr-Abl signaling pathway. This has been shown to lead to a dose-dependent decrease in the phosphorylation of downstream targets such as STAT5 and Crkl.[2][5] In the context of its PDGFR inhibition, GZD856 has been observed to inhibit the phosphorylation of PDGFRα and PDGFRβ, as well as the activation of their downstream effectors AKT, ERK1/2, and STAT3.[4]

Q3: In which cell lines has GZD856 shown activity?

A3: GZD856 has demonstrated potent antiproliferative activity in various leukemia and lung cancer cell lines. Notably, it is effective in CML cell lines such as K562 (expressing native Bcr-Abl) and Ba/F3 cells engineered to express either wild-type Bcr-Abl (Ba/F3 WT) or the T315I mutant (Ba/F3 T315I).[1][2] It has also shown efficacy in lung cancer cell lines, particularly those with PDGFRα amplification like H1703.[4][6]

Troubleshooting Guides

Problem 1: Inconsistent IC50 values in cell viability assays.

• Possible Cause 1: Cell line instability or mutation. The expression and mutation status of the target protein (Bcr-Abl, PDGFR) can change over multiple passages.

  • Solution: Regularly perform cell line authentication and check the expression and phosphorylation status of the target protein via Western blot. Use low-passage number cells for critical experiments.

• Possible Cause 2: Issues with GZD856 solubility or stability. GZD856 is an organic molecule that may have limited aqueous solubility.

  • Solution: Ensure GZD856 is fully dissolved in the appropriate solvent (e.g., DMSO) before diluting it in cell culture medium. Prepare fresh dilutions for each experiment and avoid repeated freeze-thaw cycles. The formic salt of GZD856 may offer enhanced water solubility and stability.[4]

• Possible Cause 3: Variability in assay conditions. Differences in cell seeding density, incubation time, and reagent concentrations can all contribute to variability.

  • Solution: Standardize your protocol. Ensure consistent cell seeding densities and incubation times (e.g., 72 hours for antiproliferative assays).[4][6] Use a positive control (e.g., a known effective TKI like ponatinib) and a negative control (vehicle only) in every experiment.[2]

Problem 2: Weak or no inhibition of downstream signaling in Western blot.

• Possible Cause 1: Insufficient GZD856 concentration or treatment time. The effect of GZD856 on protein phosphorylation is dose and time-dependent.

  • Solution: Perform a dose-response and time-course experiment to determine the optimal concentration and duration of GZD856 treatment for your specific cell line. A 4-hour treatment has been shown to be effective in K562 and Ba/F3 cells.[1][2]

• Possible Cause 2: Poor antibody quality. The antibodies used to detect phosphorylated proteins may not be specific or sensitive enough.

  • Solution: Validate your primary antibodies using positive and negative controls. Use antibodies from reputable suppliers and follow the recommended dilutions and incubation conditions.

• Possible Cause 3: Lysate preparation issues. Inefficient protein extraction or phosphatase activity in the lysate can lead to a loss of phosphorylation signal.

  • Solution: Prepare cell lysates on ice and use lysis buffers containing phosphatase and protease inhibitors. Ensure complete cell lysis before protein quantification.

Quantitative Data Summary

Table 1: In Vitro Kinase Inhibitory Activity of GZD856

Target	IC50 (nM)
Bcr-Abl (native)	19.9[2][3]
Bcr-Abl (T315I mutant)	15.4[2][3]
PDGFRα	68.6[4]
PDGFRβ	136.6[4]

Table 2: In Vitro Antiproliferative Activity of GZD856

Cell Line	Target	IC50 (nM)
K562	Bcr-Abl	2.2[2][3]
Ba/F3 WT	Bcr-Abl	0.64[2][3]
Ba/F3 T315I	Bcr-Abl T315I	10.8[2][3]
K562R (Q252H)	Bcr-Abl Mutant	67.0[2]
MOLT-4	Bcr-Abl Negative	499.4[2]
U937	Bcr-Abl Negative	2001.0[2]
H1703	PDGFRα	250[4][6]

Experimental Protocols

Western Blot for Bcr-Abl Signaling Pathway

• Cell Culture and Treatment: Plate K562 or Ba/F3 cells and allow them to adhere overnight. Treat the cells with varying concentrations of GZD856 or vehicle control (DMSO) for 4 hours.[2]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against phospho-Bcr-Abl, Bcr-Abl, phospho-STAT5, STAT5, phospho-Crkl, and Crkl overnight at 4°C. Use a loading control antibody (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Cell Viability Assay (MTT or CellTiter-Glo)

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

• Compound Treatment: The next day, treat the cells with a serial dilution of GZD856 or vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator.[4][6]

• Viability Measurement:

  • For MTT assay: Add MTT reagent to each well and incubate for 2-4 hours. Add solubilization solution (e.g., DMSO or isopropanol with HCl) and read the absorbance at the appropriate wavelength.

  • For CellTiter-Glo assay: Add CellTiter-Glo reagent to each well, incubate for 10 minutes, and read the luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using a non-linear regression curve fit.

Visualizations

Caption: GZD856 inhibits Bcr-Abl and PDGFR signaling pathways.

Caption: General experimental workflow for assessing GZD856 efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. tandfonline.com [tandfonline.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

GZD856 Technical Support Center: Troubleshooting Unexpected Experimental Results

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance for interpreting unexpected experimental results with GZD856, a potent, orally bioavailable Bcr-Abl inhibitor effective against the T315I mutation.[1][2][3] This resource offers troubleshooting guides in a question-and-answer format, detailed experimental protocols, and summaries of key data to assist researchers in their drug development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GZD856?

GZD856 is a tyrosine kinase inhibitor that potently suppresses the kinase activities of both native Bcr-Abl and the imatinib-resistant T315I mutant.[2][3] It binds to the ATP-binding site of the Abl kinase domain, thereby inhibiting its downstream signaling pathways that are crucial for the proliferation and survival of cancer cells.[3][4]

Q2: In which cell lines is GZD856 expected to be most effective?

GZD856 is highly effective in leukemia cell lines positive for the Bcr-Abl fusion protein, including those expressing wild-type Bcr-Abl and the T315I mutation. It has demonstrated potent anti-proliferative activity in K562 (wild-type Bcr-Abl) and Ba/F3 cells engineered to express either wild-type Bcr-Abl or the T315I mutant.[2][3] GZD856 is significantly less potent against leukemia cells that do not express Bcr-Abl, such as MOLT-4 and U937.[3]

Q3: What are the recommended storage and handling conditions for GZD856?

For long-term storage, GZD856 stock solutions in DMSO should be stored at -80°C for up to six months or at -20°C for up to one month in sealed containers, protected from moisture.[5] Repeated freeze-thaw cycles should be avoided to maintain the compound's stability.[5] The stability of compounds in DMSO can be affected by water and oxygen, so it is crucial to use high-quality, anhydrous DMSO and minimize exposure to air.[6]

Troubleshooting Guide: Interpreting Unexpected Results

Issue 1: Lower than Expected Potency in Cell-Based Assays

Q: My IC50 value for GZD856 in a Bcr-Abl positive cell line is significantly higher than the reported low nanomolar range. What are the potential causes?

Possible Causes and Solutions:

• Cell Line Integrity:

  • Mycoplasma Contamination: Mycoplasma can alter cellular responses to drugs. Regularly test your cell lines for mycoplasma contamination.

  • Genetic Drift: Prolonged cell culture can lead to genetic changes, potentially altering the expression or function of Bcr-Abl or downstream signaling components. It is advisable to use low-passage number cells and periodically verify the expression and phosphorylation status of Bcr-Abl.

  • Incorrect Cell Line: Confirm the identity of your cell line through short tandem repeat (STR) profiling.

• Compound Stability and Handling:

  • Degradation of GZD856: Improper storage or multiple freeze-thaw cycles of GZD856 stock solutions can lead to degradation. Prepare fresh dilutions from a properly stored stock for each experiment.[5][7]

  • Solubility Issues: GZD856 has poor aqueous solubility. Ensure the compound is fully dissolved in the vehicle (e.g., DMSO) before further dilution in culture medium. Precipitation of the compound will lead to a lower effective concentration. The final DMSO concentration in the cell culture should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[8][9]

• Assay Conditions:

  • High Cell Density: An excessively high cell density can lead to an underestimation of potency. Optimize cell seeding density to ensure cells are in the logarithmic growth phase throughout the experiment.

  • Serum Protein Binding: Components in fetal bovine serum (FBS) can bind to small molecule inhibitors, reducing their effective concentration. Consider reducing the FBS concentration during the drug treatment period, if compatible with your cell line's health, or using serum-free medium for a short duration.

  • Assay Duration: The incubation time with GZD856 can influence the observed IC50. Ensure you are using a consistent and appropriate assay duration as outlined in established protocols (e.g., 72 hours for a proliferation assay).[3]

Issue 2: Discrepancy Between Biochemical and Cell-Based Assay Results

Q: GZD856 shows high potency in a biochemical (cell-free) kinase assay, but its activity is much lower in my cell-based experiments. Why might this be happening?

Possible Causes and Solutions:

• Cellular Permeability: The compound may have poor membrane permeability, preventing it from reaching its intracellular target. While GZD856 is orally bioavailable, its transport across the specific cell line's membrane could be a limiting factor.[2]

• Efflux Pumps: The cell line may express high levels of drug efflux pumps (e.g., P-glycoprotein/MDR1) that actively transport GZD856 out of the cell. Co-incubation with a known efflux pump inhibitor could help to investigate this possibility.

• Intracellular ATP Concentration: Biochemical assays are often performed at a fixed ATP concentration, which may not reflect the high intracellular ATP levels (~1-10 mM). The high ATP concentration within the cell can competitively inhibit the binding of ATP-competitive inhibitors like GZD856, leading to a decrease in apparent potency.

• Off-Target Effects in Cells: In a cellular context, GZD856 may have off-target effects that counteract its on-target anti-proliferative activity. A comprehensive kinome scan would be necessary to identify potential off-targets.

Issue 3: Unexpected or Paradoxical Signaling Responses

Q: After treating cells with GZD856, I observe an increase in the phosphorylation of a downstream signaling molecule, which is contrary to the expected inhibitory effect. What could explain this?

Possible Causes and Solutions:

• Feedback Loop Activation: Inhibition of a primary signaling pathway can sometimes lead to the compensatory activation of a feedback loop. For example, inhibition of the Bcr-Abl pathway might relieve negative feedback on an alternative signaling pathway, leading to its activation. A detailed time-course experiment and analysis of multiple signaling pathways can help to elucidate such mechanisms.

• Off-Target Kinase Activation: GZD856 might inhibit a kinase that normally suppresses a parallel signaling pathway. Inhibition of this "brake" would then lead to the activation of the parallel pathway.[10] This is a known phenomenon with some kinase inhibitors.[11]

• Heterodimerization and Transactivation: In some contexts, kinase inhibitors can promote the formation of kinase heterodimers, leading to the transactivation of one of the binding partners. This has been observed with RAF inhibitors.[10]

Data Presentation

Table 1: In Vitro Kinase and Cellular Antiproliferative Activity of GZD856

Target/Cell Line	Assay Type	IC50 (nM)	Reference
Bcr-Abl (Wild-Type)	Kinase Assay	19.9	[3]
Bcr-Abl (T315I Mutant)	Kinase Assay	15.4	[3]
K562 (Bcr-Abl WT)	Proliferation	2.2	[3]
Ba/F3 (Bcr-Abl WT)	Proliferation	0.64	[3]
Ba/F3 (Bcr-Abl T315I)	Proliferation	10.8	[3]
K562R (Q252H)	Proliferation	67.0	[3]
MOLT-4 (Bcr-Abl negative)	Proliferation	499.4	[3]
U937 (Bcr-Abl negative)	Proliferation	2001.0	[3]
PDGFRα	Kinase Assay	68.6	[8]
PDGFRβ	Kinase Assay	136.6	[8]

Table 2: Preclinical Pharmacokinetic Parameters of GZD856 in Rats

Parameter	Value	Reference
Intravenous (5 mg/kg)	[5]
Half-life (T½)	19.97 h	[5]
Maximum Concentration (Cmax)	934.38 µg/L	[5]
Area Under the Curve (AUC0-∞)	8165.8 µg/L*h	[5]
Oral (25 mg/kg)	[5]
Half-life (T½)	22.2 h	[5]
Maximum Concentration (Cmax)	899.5 µg/L	[5]
Oral Bioavailability (BA)	78%	[5]

Experimental Protocols

Protocol 1: Cellular Antiproliferation Assay (CCK-8)

This protocol is adapted from the methodology used in the characterization of GZD856.[3]

• Cell Seeding: Seed cells in the logarithmic growth phase into 96-well culture plates at a density of approximately 3,000 cells per well.

• Incubation: Incubate the plates for 24 hours to allow cells to acclimate.

• Drug Treatment: Treat the cells with a serial dilution of GZD856 or vehicle control (e.g., DMSO) at the desired concentrations. The final volume in each well should be uniform.

• Incubation with Drug: Incubate the cells with the compound for 72 hours.

• CCK-8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Final Incubation: Incubate the plates for 3 hours.

• Absorbance Measurement: Measure the absorbance at 450 nm (and optionally at a reference wavelength of 650 nm) using a microplate reader.

• Data Analysis: Calculate the cell viability rate for each well and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 2: Western Blot Analysis of Bcr-Abl Signaling

This protocol is based on the methods described for GZD856.[3]

• Cell Treatment: Plate cells and treat with GZD856 at the indicated concentrations for a specified duration (e.g., 4 hours).

• Cell Lysis: Collect the cells and lyse them in 1x SDS sample lysis buffer.

• Sample Preparation: Sonicate and boil the cell lysates. Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Load equal amounts of protein onto an 8-12% SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phosphorylated and total Bcr-Abl, Crkl, and STAT5 overnight at 4°C.

• Washing: Wash the membrane several times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL Western Blotting Detection Kit and an imaging system.

Protocol 3: In Vitro Bcr-Abl Kinase Assay (FRET-based)

This protocol is a generalized representation based on the FRET-based Z'-Lyte assay system used for GZD856.[3]

• Reaction Setup: In a 384-well plate, prepare a 10 µL reaction mixture containing:

  • Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% BRIJ-35)

  • ATP (e.g., 10 µM for wild-type Bcr-Abl, 5 µM for T315I mutant)

  • Peptide substrate (e.g., 2 µM Tyr2 peptide)

  • Recombinant Bcr-Abl enzyme

  • GZD856 at various concentrations or vehicle control.

• Incubation: Incubate the reaction mixture at room temperature for 2 hours.

• Development: Add 5 µL of the development reagent to each well and incubate for an additional 2 hours at room temperature.

• Stopping the Reaction: Add 5 µL of stop solution to each well.

• Fluorescence Reading: Measure the fluorescence signal ratio (e.g., 445 nm/520 nm) using a multilabel plate reader.

• Data Analysis: Calculate the percent inhibition for each GZD856 concentration and determine the IC50 value.

Mandatory Visualizations

Caption: Bcr-Abl signaling pathway and the inhibitory action of GZD856.

Caption: A logical workflow for troubleshooting unexpected experimental results with GZD856.

Caption: An overview of the experimental workflow for evaluating GZD856 activity.

References

• 1. Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Low dose dimethyl sulfoxide driven gross molecular changes have the potential to interfere with various cellular processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Paradoxical MAPK-activation in response to treatment with tyrosine kinase inhibitors in CML: flow cytometry loses track - PubMed [pubmed.ncbi.nlm.nih.gov]

GZD856 Technical Support Center: Preventing Degradation in Solution

For researchers, scientists, and drug development professionals utilizing GZD856, ensuring its stability in solution is paramount for obtaining reliable and reproducible experimental results. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential degradation issues during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing GZD856 stock solutions?

A1: For initial solubilization, Dimethyl Sulfoxide (DMSO) is commonly used to prepare high-concentration stock solutions of GZD856. For in vivo studies, a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been reported to achieve a clear solution.[1]

Q2: How should I store GZD856 stock solutions to minimize degradation?

A2: GZD856 stock solutions in DMSO should be stored at -20°C or -80°C.[2] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation.[3][4] For solutions stored at -20°C, it is recommended to use them within one month, and for those at -80°C, within six months.[2]

Q3: Is GZD856 sensitive to light?

Q4: Can GZD856 degrade in aqueous solutions or cell culture media?

A4: Small molecule inhibitors can be susceptible to degradation in aqueous environments, such as cell culture media, due to hydrolysis or reactions with media components.[7][8] The stability of GZD856 in your specific cell culture medium should be empirically determined if you suspect degradation is affecting your results.

Troubleshooting Guide: GZD856 Degradation in Solution

This guide provides a structured approach to identifying and mitigating potential GZD856 degradation.

Observed Issue	Potential Cause	Recommended Action
Loss of compound activity or inconsistent results over time.	Chemical degradation of GZD856 in the working solution.	- Prepare fresh working solutions from a frozen stock for each experiment. - Perform a time-course experiment to assess the stability of GZD856 in your experimental buffer or media.[7] - If degradation is confirmed, consider reducing the incubation time or adding the compound at later time points.
Color change observed in the GZD856 solution.	Oxidation of the compound. The pyrazole moiety in GZD856 could be susceptible to oxidation.[9][10]	- Purge the headspace of the stock solution vial with an inert gas (e.g., argon or nitrogen) before sealing and storing.[4] - Use high-purity, anhydrous solvents to prepare solutions. - Avoid introducing sources of oxidative stress into your experimental setup.
Precipitation of the compound upon thawing or dilution.	Poor solubility or compound instability at certain concentrations and temperatures.	- Thaw frozen stock solutions slowly at room temperature and ensure complete dissolution by gentle vortexing before use.[4] - When diluting into aqueous buffers, do so gradually while mixing to prevent precipitation. - For cell-based assays, ensure the final DMSO concentration is non-toxic to your cells (typically <0.5%).[3]

Experimental Protocols

Protocol for Assessing GZD856 Stability in Solution

This protocol outlines a general method to evaluate the stability of GZD856 in a specific solvent or medium using High-Performance Liquid Chromatography (HPLC).

1. Preparation of GZD856 Solution:

• Prepare a stock solution of GZD856 in high-purity DMSO at a known concentration (e.g., 10 mM).

• Dilute the stock solution to the desired experimental concentration in the solvent or cell culture medium to be tested.

2. Incubation:

• Aliquot the GZD856 solution into multiple sealed, light-protected vials.

• Incubate the vials under the desired experimental conditions (e.g., 37°C, 5% CO₂).

• Prepare a control sample stored at -80°C.

3. Sample Collection:

• At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from incubation.

• Immediately freeze the sample at -80°C to halt any further degradation until analysis.

4. HPLC Analysis:

• Thaw the samples and the time-zero control.

• Analyze the concentration of GZD856 in each sample using a validated HPLC method with a suitable column (e.g., C18).

• The percentage of GZD856 remaining at each time point is calculated relative to the concentration at time zero.

5. Data Interpretation:

• A significant decrease in the concentration of the parent GZD856 peak over time indicates instability under the tested conditions.

• The appearance of new peaks in the chromatogram may correspond to degradation products.

General Protocol for Cell-Based Assays

1. Cell Seeding:

• Seed cells at the desired density in a multi-well plate and allow them to adhere overnight.

2. Compound Preparation:

• On the day of the experiment, thaw a single-use aliquot of the GZD856 DMSO stock solution.

• Prepare serial dilutions of GZD856 in fresh, pre-warmed cell culture medium to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells.

3. Cell Treatment:

• Remove the old medium from the cells and replace it with the medium containing the various concentrations of GZD856.

• Include a vehicle control (medium with the same final concentration of DMSO).

4. Incubation:

• Incubate the cells for the desired treatment duration (e.g., 4, 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO₂).[7][11]

5. Assay:

• After incubation, proceed with the specific downstream assay (e.g., cell viability assay, Western blot for target phosphorylation).

Visualizations

GZD856 Signaling Pathway Inhibition

GZD856 is a potent inhibitor of the Bcr-Abl fusion protein and Platelet-Derived Growth Factor Receptors (PDGFRα/β).[10][12] Its mechanism of action involves blocking the kinase activity of these proteins, thereby inhibiting downstream signaling pathways that promote cell proliferation and survival.[7][11]

Caption: GZD856 inhibits Bcr-Abl and PDGFR signaling pathways.

Troubleshooting Workflow for GZD856 Instability

This workflow provides a logical sequence of steps to diagnose and address suspected degradation of GZD856 in your experiments.

Caption: A workflow for troubleshooting GZD856 instability issues.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Photoprocesses of the tyrosine kinase inhibitor gefitinib: from femtoseconds to microseconds and from solution to cells - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03154F [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Impact of hydrolysis-mediated clearance on the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]

GZD856 Dose-Response Curve Optimization: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with GZD856. Our aim is to help you optimize your dose-response experiments and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is GZD856 and what is its primary mechanism of action?

GZD856 is a novel, orally bioavailable small molecule inhibitor of the Bcr-Abl kinase.[1][2][3] It is particularly effective against the T315I "gatekeeper" mutation, which confers resistance to first and second-generation tyrosine kinase inhibitors (TKIs) like imatinib in the treatment of Chronic Myelogenous Leukemia (CML).[1][2][3][4] GZD856 functions by competing with ATP for the binding site on the Abl kinase domain, thereby inhibiting its catalytic activity and blocking downstream signaling pathways.[5][6]

Q2: Which signaling pathways are downstream of Bcr-Abl and are affected by GZD856?

GZD856 has been shown to inhibit the phosphorylation of Bcr-Abl, which in turn suppresses the activation of its key downstream signaling proteins, including Crkl (Crk-like) and STAT5 (Signal Transducer and Activator of Transcription 5).[2] Inhibition of these pathways ultimately leads to decreased cell proliferation and the induction of apoptosis in Bcr-Abl positive cells.[2]

Q3: What are the reported IC50 values for GZD856?

The half-maximal inhibitory concentration (IC50) values for GZD856 vary depending on the specific enzymatic assay or cell line being tested. Below is a summary of reported IC50 values.

Target/Cell Line	IC50 (nM)
Enzymatic Assays
Bcr-Abl (Wild-Type)	19.9
Bcr-Abl (T315I Mutant)	15.4
Cell-Based Assays
K562 (Bcr-Abl positive)	2.2
Ba/F3 (expressing Bcr-Abl WT)	0.64
Ba/F3 (expressing Bcr-Abl T315I)	10.8
K562R (Imatinib-resistant, Q252H)	67.0
MOLT-4 (Bcr-Abl negative)	499.4
U937 (Bcr-Abl negative)	2001.0

Data compiled from multiple sources.[2][3][5][7]

Q4: What are some potential off-target effects of GZD856?

While GZD856 is a potent Bcr-Abl inhibitor, it has also been shown to inhibit PDGFRα/β (Platelet-Derived Growth Factor Receptor alpha/beta) with IC50 values of 68.6 nM and 136.6 nM, respectively.[8] Researchers should consider these off-target activities when interpreting experimental results, especially at higher concentrations.

Troubleshooting Guides

This section addresses specific issues that may arise during GZD856 dose-response experiments.

Problem 1: Higher than expected IC50 values or poor inhibition.

Possible Causes:

• GZD856 Degradation: The compound may be unstable under your specific experimental conditions (e.g., prolonged incubation, exposure to light).

• Suboptimal ATP Concentration in Kinase Assays: In biochemical assays, if the ATP concentration is too high, it can outcompete GZD856 for binding to the Bcr-Abl kinase, leading to reduced apparent inhibition.

• Cell Culture Media Components: Serum proteins or other components in the cell culture media may bind to GZD856, reducing its effective concentration.

• Cell Density and Health: High cell density or unhealthy cells can lead to inconsistent results and altered drug sensitivity.

• Incorrect GZD856 Concentration: Errors in serial dilutions or inaccurate stock concentration can significantly impact the dose-response curve.

• GZD856 Solubility Issues: The compound may precipitate out of solution at higher concentrations, especially in aqueous buffers. GZD856 is soluble in DMSO.[8]

Solutions:

• Ensure Proper Handling and Storage of GZD856: Store GZD856 as recommended by the supplier, protected from light and moisture. Prepare fresh dilutions for each experiment from a DMSO stock.

• Optimize ATP Concentration: For in vitro kinase assays, use an ATP concentration at or near the Km for the Bcr-Abl kinase to ensure a sensitive assay for ATP-competitive inhibitors.

• Serum Starvation: Consider reducing the serum concentration or performing the experiment in serum-free media for a short duration, if compatible with your cell line.

• Standardize Cell Seeding and Culture: Use a consistent cell seeding density and ensure cells are in the logarithmic growth phase and have high viability at the start of the experiment.

• Verify GZD856 Concentration: Double-check all calculations for serial dilutions. If possible, verify the concentration of the stock solution spectrophotometrically.

• Check for Precipitation: Visually inspect the wells with the highest concentrations of GZD856 for any signs of precipitation. If precipitation is observed, consider using a lower top concentration or a different solvent system if appropriate.

Problem 2: High variability between replicate wells.

Possible Causes:

• Inconsistent Cell Seeding: Uneven distribution of cells across the plate.

• Pipetting Errors: Inaccurate or inconsistent pipetting of cells, media, or GZD856.

• Edge Effects: Evaporation from the outer wells of a microplate can concentrate solutes and affect cell growth and drug response.

• Cell Clumping: Clumped cells will not respond uniformly to the inhibitor.

Solutions:

• Ensure Homogeneous Cell Suspension: Gently swirl the cell suspension before and during seeding to prevent settling.

• Use Calibrated Pipettes: Ensure pipettes are properly calibrated and use appropriate pipetting techniques to minimize errors.

• Minimize Edge Effects: Avoid using the outermost wells of the plate for experimental data. Fill these wells with sterile water or media to create a humidity barrier.

• Prepare a Single-Cell Suspension: Ensure cells are well-dispersed before seeding by gentle pipetting or passing through a cell strainer if necessary.

Problem 3: No clear dose-response relationship (flat curve).

Possible Causes:

• Incorrect Concentration Range: The tested concentration range may be too high or too low to capture the dynamic portion of the dose-response curve.

• Cell Line Insensitivity: The chosen cell line may not be dependent on Bcr-Abl signaling for survival (e.g., Bcr-Abl negative cell lines like MOLT-4 or U937).[2]

• Inactive Compound: The GZD856 stock may have degraded.

• Assay Readout Issues: The chosen endpoint (e.g., cell viability assay) may not be sensitive enough to detect the effects of GZD856.

Solutions:

• Perform a Wide Range Dose-Finding Experiment: Test a broad range of GZD856 concentrations (e.g., from picomolar to high micromolar) to identify the appropriate range for generating a sigmoidal curve.

• Use a Bcr-Abl Dependent Cell Line: Confirm that your cell line expresses constitutively active Bcr-Abl (e.g., K562, Ba/F3-Bcr-Abl).

• Use a Positive Control: Include a known Bcr-Abl inhibitor (e.g., imatinib for sensitive lines, or another potent inhibitor) as a positive control to validate the assay.

• Optimize Assay Readout: Ensure the assay is performed within its linear range and that the incubation time is sufficient to observe a response. Consider alternative endpoints, such as measuring the phosphorylation of Crkl or STAT5 by Western blot.

Experimental Protocols

Cellular Proliferation Assay (CCK-8)

• Cell Seeding: Plate cells in the logarithmic growth phase in a 96-well plate at a pre-determined optimal density.

• Compound Preparation: Prepare a serial dilution of GZD856 in the appropriate cell culture medium. A common starting point is a 10-point, 3-fold serial dilution.

• Treatment: Add the GZD856 dilutions to the appropriate wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) under standard cell culture conditions.

• Cell Viability Measurement: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve using a non-linear regression model to determine the IC50 value.

Western Blot Analysis of Bcr-Abl Signaling

• Cell Treatment: Treat Bcr-Abl positive cells (e.g., K562) with varying concentrations of GZD856 for a specified time (e.g., 4 hours).[2]

• Cell Lysis: Harvest the cells and lyse them in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.[9][10]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with a suitable blocking agent (e.g., 5% BSA in TBST) to prevent non-specific antibody binding. Avoid using milk for phosphoprotein detection as it contains casein, a phosphoprotein.[9][10]

• Antibody Incubation: Incubate the membrane with primary antibodies against phospho-Bcr-Abl, total Bcr-Abl, phospho-Crkl, total Crkl, phospho-STAT5, and total STAT5. Use a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the dose-dependent inhibition of Bcr-Abl and its downstream targets.

Visualizations

Caption: GZD856 inhibits the Bcr-Abl signaling pathway.

Caption: Experimental workflow for a cell-based dose-response assay.

Caption: Troubleshooting logic for high IC50 values.

References

• 1. Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance | Semantic Scholar [semanticscholar.org]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 10. 8 Tips for Detecting Phosphorylated Proteins by Western Blot - Advansta Inc. [advansta.com]

troubleshooting GZD856 resistance in cell lines

This technical support center is a resource for researchers, scientists, and drug development professionals using GZD856 in cell lines. It provides troubleshooting guidance and answers to frequently asked questions to help you navigate your experiments effectively.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with GZD856.

Issue 1: Higher than Expected IC50 Value or Loss of GZD856 Efficacy

You observe a decrease in the potency of GZD856 in your cell line, which was previously sensitive.

Possible Causes and Solutions

Possible Cause	Recommended Action	Expected Outcome
Cell Line Misidentification or Contamination	Authenticate your cell line using Short Tandem Repeat (STR) profiling. Regularly test for mycoplasma contamination.	Confirmation of cell line identity and absence of contamination, ensuring the correct model is being used.
Development of Resistance	Investigate potential resistance mechanisms. See our detailed protocols for guidance on mutagenesis screening and Western blotting to check for alterations in the Bcr-Abl signaling pathway.	Identification of specific mutations in the Bcr-Abl kinase domain or changes in downstream signaling proteins.
GZD856 Degradation	Prepare fresh stock solutions of GZD856 in an appropriate solvent (e.g., DMSO) and store them in small aliquots at -80°C to minimize freeze-thaw cycles. For working solutions in cell culture media, prepare fresh for each experiment.	Consistent GZD856 activity and reproducible IC50 values.
Inconsistent Cell Health or Passage Number	Use cells within a consistent and low passage number range for your experiments. Ensure cells are healthy and in the logarithmic growth phase at the time of treatment.	Reduced variability in experimental results and more reliable IC50 determinations.

Experimental Workflow for Investigating Loss of Efficacy

A stepwise workflow for troubleshooting decreased GZD856 efficacy.

Issue 2: Inconsistent or Non-Reproducible Results Between Experiments

You are observing significant variability in your results, such as fluctuating IC50 values, across different experimental runs.

Possible Causes and Solutions

Possible Cause	Recommended Action	Expected Outcome
Variability in Experimental Conditions	Standardize all experimental parameters, including cell seeding density, treatment duration, and reagent concentrations. Use a consistent protocol for all replicates.	Increased reproducibility of experimental results.
Solvent Effects	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and below the toxic threshold for your cell line (typically <0.1%). Include a vehicle-only control in all experiments.	Minimized solvent-induced artifacts and accurate assessment of GZD856-specific effects.
Edge Effects in Multi-well Plates	To minimize evaporation, do not use the outer wells of your multi-well plates for experimental samples. Fill these wells with sterile water or media.	More uniform cell growth and drug concentration across the plate, leading to more consistent data.
Reagent Preparation	Prepare master mixes of GZD856 and other reagents to be added to the cells to ensure uniform concentration across all wells.	Reduced pipetting errors and consistent reagent concentrations.

Logical Flow for Ensuring Experimental Reproducibility

Key considerations for improving experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GZD856?

A1: GZD856 is a potent and orally bioavailable Bcr-Abl tyrosine kinase inhibitor. It is designed to effectively suppress the activity of both the native Bcr-Abl kinase and the T315I mutant, which is a common mechanism of resistance to first and second-generation Bcr-Abl inhibitors like imatinib.[1][2] GZD856 inhibits the autophosphorylation of Bcr-Abl and the phosphorylation of its downstream signaling proteins, such as Crkl and STAT5, thereby inhibiting the proliferation of Bcr-Abl positive cells.[1]

Bcr-Abl Signaling Pathway

Simplified Bcr-Abl signaling pathway and the inhibitory action of GZD856.

Q2: What are the known IC50 values for GZD856 in common cell lines?

A2: The half-maximal inhibitory concentration (IC50) values for GZD856 can vary depending on the cell line and the specific experimental conditions. Below is a summary of reported IC50 values.

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Wild-Type	2.2	189	6.5	0.5
Ba/F3 WT	Wild-Type	0.64	500	22	0.16
Ba/F3 T315I	T315I Mutant	10.8	>10,000	>10,000	2.0

Data compiled from published literature.[3]

Q3: My cells are developing resistance to GZD856. What are the possible mechanisms?

A3: While GZD856 is effective against the T315I mutation, resistance can still emerge through various mechanisms:

• On-target (Bcr-Abl Dependent) Mechanisms:

  • Novel Bcr-Abl Mutations: Although GZD856 targets the T315I mutation, other mutations within the Bcr-Abl kinase domain could potentially arise that reduce the binding affinity of GZD856.

  • Bcr-Abl Overexpression: Increased expression of the Bcr-Abl protein may require higher concentrations of GZD856 to achieve the same level of inhibition.

• Off-target (Bcr-Abl Independent) Mechanisms:

  • Activation of Bypass Signaling Pathways: Cancer cells can adapt by upregulating parallel signaling pathways to circumvent their dependence on Bcr-Abl for survival and proliferation.

  • Increased Drug Efflux: Overexpression of drug efflux pumps, such as P-glycoprotein (MDR1), can actively transport GZD856 out of the cell, reducing its intracellular concentration and efficacy.

Q4: Are there any known off-target effects of GZD856?

A4: The provided search results do not contain specific information on the off-target effects of GZD856. As with many kinase inhibitors, it is possible that GZD856 may inhibit other kinases with some affinity, especially at higher concentrations. If you suspect off-target effects are influencing your experimental results, consider performing a kinome profiling assay to assess the selectivity of GZD856.

Q5: What is the recommended procedure for preparing and storing GZD856?

A5: While specific solubility and stability data for GZD856 in cell culture media were not found in the search results, general best practices for small molecule kinase inhibitors should be followed. It is recommended to prepare a high-concentration stock solution in a suitable organic solvent like DMSO. Store this stock solution in small, single-use aliquots at -80°C to prevent degradation from repeated freeze-thaw cycles. For experiments, dilute the stock solution to the final working concentration in your cell culture medium immediately before use. It is advisable to empirically determine the stability of GZD856 in your specific experimental conditions if long-term incubation is required.

Key Experimental Protocols

Cell Viability Assay (CCK-8 Method)

This protocol is for determining the cytotoxic effects of GZD856 on your cell lines.

Materials:

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Your cell line of interest

• Complete cell culture medium

• GZD856

• Vehicle control (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Include wells with medium only to serve as a blank control.

  • Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Drug Treatment:

  • Prepare serial dilutions of GZD856 in complete culture medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the GZD856 dilutions or vehicle control to the appropriate wells.

  • Incubate for the desired treatment period (e.g., 48 or 72 hours).

• CCK-8 Addition and Incubation:

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C. The incubation time will depend on the cell type and density.

• Absorbance Measurement:

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank control wells from all other readings.

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the drug concentration and use a non-linear regression analysis to calculate the IC50 value.

Western Blotting for Bcr-Abl Signaling

This protocol allows for the analysis of protein expression and phosphorylation status in the Bcr-Abl signaling pathway.

Materials:

• Parental and GZD856-treated/resistant cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcr-Abl, anti-phospho-Bcr-Abl, anti-Crkl, anti-phospho-Crkl, anti-STAT5, anti-phospho-STAT5, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Culture parental and treated/resistant cells to 70-80% confluency.

  • Wash cells with ice-cold PBS and lyse them in lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Add ECL substrate to the membrane and visualize the protein bands using an imaging system.

  • Quantify band intensities and normalize to the loading control.

Protocol for Establishing GZD856-Resistant Cell Lines

This protocol describes a method for generating cell lines with acquired resistance to GZD856.

Materials:

• Parental (sensitive) cell line

• GZD856

• Complete cell culture medium

• Cell culture flasks/plates

Procedure:

• Initial IC50 Determination:

  • Determine the initial IC50 of GZD856 for the parental cell line using a cell viability assay.

• Continuous Exposure with Dose Escalation:

  • Culture the parental cells in the presence of GZD856 at a concentration equal to the IC50.

  • Initially, a significant portion of the cells will die. Continue to culture the surviving cells, changing the medium with fresh GZD856 every 2-3 days.

  • Once the cells recover and are proliferating steadily, increase the concentration of GZD856 in a stepwise manner (e.g., 1.5-2 fold increase).

  • Repeat this process of recovery and dose escalation over several months.

• Characterization of Resistant Cells:

  • Periodically, and at the end of the selection process, determine the IC50 of GZD856 for the resistant cell population and compare it to the parental cells. A significant increase in the IC50 value indicates the development of resistance.

  • Cryopreserve stocks of the resistant cells at different stages of selection.

  • Investigate the mechanisms of resistance using molecular biology techniques such as sequencing of the Bcr-Abl kinase domain and Western blotting for signaling pathway alterations.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Mechanisms of resistance to ABL kinase inhibition in CML and the development of next generation ABL kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

GZD856 vs. Ponatinib: A Comparative Guide for T315I-Mutant Chronic Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

The emergence of the T315I "gatekeeper" mutation in the BCR-ABL1 kinase domain represents a significant clinical challenge in the management of Chronic Myeleloid Leukemia (CML), as it confers resistance to most approved tyrosine kinase inhibitors (TKIs). This guide provides a detailed, data-driven comparison of two third-generation TKIs, GZD856 (Olverembatinib, HQP1351) and the established therapeutic, ponatinib, both of which are designed to overcome this mutation.

At a Glance: Key Performance Indicators

Parameter	GZD856 (Olverembatinib)	Ponatinib
BCR-ABL1WT IC50	19.9 nM[1][2]	-
BCR-ABL1T315I IC50	15.4 nM[1][2]	Potent inhibitor[3][4][5]
Cellular Activity (Ba/F3T315I) IC50	10.8 nM[1][2]	-
Clinical Efficacy (T315I+ CML-CP)	Phase 2 (China): Major Cytogenetic Response (MCyR) in patients with a single T315I mutation showed high rates.[6] 3-year cumulative incidences of achieving MCyR, CCyR, and MMR were 79.0%, 69.0%, and 56.0% respectively in a broader TKI-resistant CML-CP population.[6]	PACE Trial (Phase 2): 70% MCyR in T315I-mutated CML-CP.[7]
Key Adverse Events	Skin hyperpigmentation, hypertriglyceridemia, proteinuria, severe thrombocytopenia.[6]	Arterial occlusive events (cardiovascular, cerebrovascular, peripheral vascular), venous thromboembolic events, heart failure, hepatotoxicity.[8][9][10]

Mechanism of Action and Signaling Pathway

Both GZD856 and ponatinib are potent, orally bioavailable pan-BCR-ABL1 inhibitors. They function by competing with ATP for the binding site on the ABL kinase domain of the BCR-ABL1 oncoprotein. The T315I mutation sterically hinders the binding of earlier generation TKIs. The unique structural features of GZD856 and ponatinib allow them to circumvent this hindrance and effectively inhibit the constitutively active kinase, thereby blocking downstream signaling pathways that drive CML cell proliferation and survival.

Caption: BCR-ABL1 signaling and points of inhibition by GZD856 and ponatinib.

Preclinical Efficacy

In Vitro Kinase and Cellular Proliferation Assays

GZD856 has demonstrated potent inhibitory activity against both wild-type and T315I-mutant BCR-ABL1. In enzymatic assays, GZD856 inhibited wild-type BCR-ABL1 and the T315I mutant with IC50 values of 19.9 nM and 15.4 nM, respectively.[1][2] Furthermore, it potently suppressed the proliferation of Ba/F3 cells engineered to express the T315I mutation, with an IC50 value of 10.8 nM.[1][2] Preclinical studies have shown that ponatinib is also a potent inhibitor of the T315I mutant.[3][4][5]

In Vivo Animal Models

In mouse xenograft models using Ba/F3 cells expressing the T315I mutant, GZD856 demonstrated significant anti-tumor efficacy. Oral administration of GZD856 at a dose of 50 mg/kg/day for 16 consecutive days resulted in approximately 90% tumor regression.[1] In contrast, imatinib at 100 mg/kg/day showed no inhibition of tumor growth in this model.[1]

Clinical Performance

GZD856 (Olverembatinib)

Clinical development of GZD856 (olverembatinib) has been primarily conducted in China. A pivotal Phase 2 study in patients with TKI-resistant CML, including those with the T315I mutation, has shown promising results.[6][11] In a cohort of 127 patients with chronic phase CML (CML-CP), the 3-year cumulative incidences of achieving major cytogenetic response (MCyR), complete cytogenetic response (CCyR), and major molecular response (MMR) were 79.0%, 69.0%, and 56.0%, respectively.[6] The highest response rates were observed in patients with a single T315I mutation.[6] A US-based Phase 1b clinical trial is underway to evaluate the safety, tolerability, and pharmacokinetics of GZD856 in CML patients resistant or intolerant to at least two prior TKIs.[11]

Ponatinib

Ponatinib is an approved therapy for CML and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL) patients who are resistant or intolerant to prior TKI therapy, or who have the T315I mutation.[9] The pivotal Phase 2 PACE (Ponatinib Ph+ ALL and CML Evaluation) trial demonstrated significant efficacy in a heavily pretreated patient population.[12][13] In patients with T315I-mutated CML-CP, ponatinib achieved a major cytogenetic response in 70% of patients.[7] Long-term follow-up from the PACE trial shows durable responses, with an estimated 5-year overall survival of 73% in patients with CML-CP.[13]

Safety and Tolerability

A critical differentiator between these two agents is their safety profiles.

GZD856 (Olverembatinib): Common treatment-related adverse events reported in clinical trials include skin hyperpigmentation, hypertriglyceridemia, proteinuria, and severe thrombocytopenia.[6]

Ponatinib: Ponatinib carries a black box warning for arterial occlusive events (including fatal myocardial infarction and stroke), venous thromboembolic events, heart failure, and hepatotoxicity.[8][10] The 5-year follow-up of the PACE trial reported a cumulative incidence of arterial occlusive events of 25% overall and 31% in patients with CML-CP.[9] These risks necessitate careful patient selection and monitoring.

Experimental Protocols

In Vitro Kinase Inhibition Assay (for GZD856)

Objective: To determine the half-maximal inhibitory concentration (IC50) of GZD856 against wild-type and T315I-mutant BCR-ABL1 kinase.

Methodology:

• Recombinant wild-type and T315I-mutant BCR-ABL1 enzymes were used.

• The kinase reaction was performed in a buffer containing ATP and a substrate peptide.

• GZD856 was added at varying concentrations.

• The phosphorylation of the substrate was measured, typically using a luminescence-based assay.

• IC50 values were calculated by fitting the dose-response data to a sigmoidal curve.

Cell Proliferation Assay (for GZD856)

Objective: To assess the effect of GZD856 on the proliferation of CML cells expressing the T315I mutation.

Methodology:

• Ba/F3 murine pro-B cells, which are dependent on IL-3 for survival, were engineered to express the human BCR-ABL1 T315I fusion protein, rendering them IL-3 independent.

• These cells were seeded in 96-well plates and treated with a range of GZD856 concentrations.

• After a defined incubation period (e.g., 72 hours), cell viability was assessed using a colorimetric assay such as MTT or a luminescence-based assay measuring ATP content (e.g., CellTiter-Glo).

• IC50 values were determined from the resulting dose-response curves.

Caption: A generalized workflow for TKI development from preclinical to clinical phases.

Conclusion

Both GZD856 and ponatinib are highly effective inhibitors of the T315I-mutant BCR-ABL1 kinase, offering crucial therapeutic options for a CML patient population with limited alternatives. Ponatinib is a well-established therapy with proven long-term efficacy, but its use is tempered by significant cardiovascular risks. GZD856 has demonstrated potent preclinical activity and promising early clinical data, with a seemingly more favorable safety profile to date. As more mature data from larger, global clinical trials of GZD856 become available, a more direct and comprehensive comparison of the efficacy and long-term safety of these two important targeted therapies will be possible. For now, the choice between these agents in a clinical setting would involve a careful consideration of their respective benefit-risk profiles.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ponatinib: Overview, Mechanism of Action & Clinical Trials | Takeda Oncology [oncologymedinfo.com]
• 5. Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Olverembatinib (HQP1351), a well-tolerated and effective tyrosine kinase inhibitor for patients with T315I-mutated chronic myeloid leukemia: results of an open-label, multicenter phase 1/2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ponatinib -- Review of Historical Development, Current Status, and Future Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ICLUSIG® (ponatinib) Mechanism of Action [iclusig.com]
• 9. Side-effects profile and outcomes of ponatinib in the treatment of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ICLUSIG® (ponatinib) for T315I Mutations in CML [iclusig.com]
• 11. Ascentage Pharma brings HQP1351 to the U.S. | Drug Discovery News [drugdiscoverynews.com]
• 12. Ponatinib Overcomes Hard-to-Treat T315I Mutation in Patients with CML/ALL [ahdbonline.com]
• 13. mdlinx.com [mdlinx.com]

A Comparative Guide to GZD856, Dasatinib, and Nilotinib for Bcr-Abl Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of GZD856, a novel Bcr-Abl tyrosine kinase inhibitor (TKI), with the second-generation TKIs, dasatinib and nilotinib. The information is supported by preclinical experimental data to assist in evaluating their potential applications in research and drug development, particularly in the context of Chronic Myeloid Leukemia (CML).

Introduction to Bcr-Abl Tyrosine Kinase Inhibitors

Chronic Myeloid Leukemia is a myeloproliferative neoplasm driven by the constitutively active Bcr-Abl tyrosine kinase, an oncogenic fusion protein resulting from the Philadelphia chromosome translocation. The development of TKIs that target the ATP-binding site of the Abl kinase domain has revolutionized CML treatment. First-generation inhibitors, like imatinib, demonstrated remarkable success, but their efficacy can be limited by the emergence of drug resistance, primarily through point mutations in the Abl kinase domain.

Second-generation TKIs, including dasatinib and nilotinib, were developed to overcome much of this resistance and offer greater potency against the wild-type Bcr-Abl kinase. However, both are notably ineffective against the T315I "gatekeeper" mutation. GZD856 is a novel inhibitor designed to be effective against both wild-type Bcr-Abl and the resistant T315I mutant, addressing a critical gap in CML therapy.

Mechanism of Action

GZD856, dasatinib, and nilotinib are all ATP-competitive inhibitors that bind to the kinase domain of Bcr-Abl, preventing the phosphorylation of downstream substrates and thereby inhibiting the pro-proliferative and anti-apoptotic signaling pathways that drive CML.

• GZD856 potently inhibits both the native (wild-type) Bcr-Abl kinase and the clinically challenging T315I mutant.[1][2][3]

• Dasatinib is a potent inhibitor of Bcr-Abl and is also a strong inhibitor of the SRC family of kinases (SFKs).[4] It is unique in its ability to bind to both the active and inactive conformations of the Abl kinase. It is not, however, effective against the T315I mutation.[5][6]

• Nilotinib is a highly potent and selective inhibitor of Bcr-Abl, designed based on the structure of imatinib to have a better fit in the ATP-binding pocket.[7] It is not effective against the T315I mutation.[5][6]

Comparative In Vitro Efficacy

The following tables summarize the quantitative data on the inhibitory activity of GZD856, dasatinib, and nilotinib from preclinical studies.

Table 1: Bcr-Abl Kinase Inhibition

This table presents the half-maximal inhibitory concentrations (IC₅₀) of the compounds against recombinant Bcr-Abl kinase. A lower IC₅₀ value indicates greater potency.

Compound	Bcr-Abl (Wild-Type) IC₅₀ (nM)	Bcr-Abl (T315I Mutant) IC₅₀ (nM)	Data Source(s)
GZD856	19.9	15.4	[1][3]
Dasatinib	0.6	>1000	[6]
Nilotinib	15 - 43.5	>2000	[1][6]

Note: IC₅₀ values are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Table 2: Cellular Antiproliferative Activity

This table shows the IC₅₀ values for the inhibition of proliferation in human and murine cell lines expressing Bcr-Abl.

Cell Line	Bcr-Abl Status	GZD856 IC₅₀ (nM)	Dasatinib IC₅₀ (nM)	Nilotinib IC₅₀ (nM)	Data Source(s)
K562	Human, Bcr-Abl WT	2.2	~30	~30	[2][8][9]
Ba/F3	Murine, Bcr-Abl WT	0.64	0.8 - 7.4	15 - 450	[2][6][8]
Ba/F3	Murine, Bcr-Abl T315I	10.8	>200	>500	[2][6][8]

Note: IC₅₀ values are compiled from different studies and may not be directly comparable.

Table 3: Off-Target Kinase Inhibition Profile

This table highlights the inhibitory activity against other key kinases, providing insight into the selectivity of each compound.

Compound	Key Off-Targets	IC₅₀ (nM)	Data Source(s)
GZD856	PDGFRα / PDGFRβ	68.6 / 136.6	[8][10]
Dasatinib	LYN / SRC	0.2 - 1.1	[4]
Nilotinib	DDR1 / PDGFR / c-KIT / CSF-1R	3.7 / 69 / 210 / 125-250	[7][11]

Signaling Pathways and Experimental Workflows

Visual representations of the Bcr-Abl signaling pathway and a typical experimental workflow for evaluating these inhibitors are provided below.

Caption: Bcr-Abl signaling pathway and points of inhibition.

Caption: Typical experimental workflow for TKI evaluation.

Detailed Experimental Protocols

In Vitro Bcr-Abl Kinase Inhibition Assay

This protocol is used to determine the IC₅₀ value of an inhibitor against the Bcr-Abl kinase enzyme.

• Objective: To measure the concentration of the inhibitor required to reduce the enzymatic activity of recombinant Bcr-Abl kinase by 50%.

• Materials:

  • Recombinant human Bcr-Abl (Wild-Type) and Bcr-Abl (T315I) kinase.

  • Kinase Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

  • ATP solution.

  • Peptide substrate (e.g., biotin-EAIYAAPFAKKK-amide).

  • Test inhibitors (GZD856, dasatinib, nilotinib) dissolved in DMSO.

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay kit).

  • 384-well assay plates.

• Procedure:

  • Prepare serial dilutions of the test inhibitors in the kinase buffer.

  • In a 384-well plate, add the inhibitor dilutions, recombinant Bcr-Abl kinase, and the kinase substrate.

  • Initiate the kinase reaction by adding ATP to a final concentration near the Kₘ value.

  • Incubate the reaction mixture at 30°C for 60 minutes.

  • Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay system, which measures luminescence.

  • Calculate the percent inhibition for each inhibitor concentration relative to a DMSO control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve using non-linear regression analysis.

Cellular Antiproliferation Assay (MTT Assay)

This protocol assesses the effect of the inhibitors on the proliferation and viability of Bcr-Abl-expressing cancer cells.

• Objective: To determine the IC₅₀ value of an inhibitor required to reduce the proliferation of CML cell lines by 50%.

• Materials:

  • CML cell lines (e.g., K562, Ba/F3 expressing wild-type or mutant Bcr-Abl).

  • Culture medium (e.g., RPMI-1640 with 10% FBS).

  • Test inhibitors dissolved in DMSO.

  • MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl).

  • 96-well plates.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000 to 10,000 cells per well. Incubate for 24 hours.

  • Add serial dilutions of the test inhibitors to the wells. Include a DMSO vehicle control.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

  • Add 10 µL of MTT solution to each well and incubate for an additional 4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of viable cells relative to the DMSO control and determine the IC₅₀ values from the dose-response curve.

Conclusion

The available preclinical data highlights significant differences between GZD856, dasatinib, and nilotinib.

• Potency and Resistance Profile: GZD856 demonstrates a key advantage in its potent inhibition of the T315I Bcr-Abl mutant, a major mechanism of resistance to both dasatinib and nilotinib.[1][2][3] Its potency against wild-type Bcr-Abl is comparable to that of nilotinib and slightly less than that of dasatinib in biochemical assays.

• Selectivity: Dasatinib exhibits a broader inhibition profile, potently targeting SRC family kinases in addition to Bcr-Abl.[4] This may contribute to both its efficacy and distinct side-effect profile. Nilotinib is more selective than dasatinib but inhibits several other kinases, including DDR1 and PDGFR.[7][11] GZD856 is known to inhibit PDGFRα/β, but a comprehensive selectivity profile is not yet publicly available.[8][10]

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Choosing the Best Second-Line Tyrosine Kinase Inhibitor in Imatinib-Resistant Chronic Myeloid Leukemia Patients Harboring Bcr-Abl Kinase Domain Mutations: How Reliable Is the IC50? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and targeted use of nilotinib in chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. ClinPGx [clinpgx.org]

GZD856 and Third-Generation EGFR TKIs: A Comparative Overview of Advanced Cancer Therapeutics

A crucial distinction in targeted cancer therapy is that the efficacy of a drug is intrinsically linked to the specific molecular characteristics of a patient's tumor. In the realm of tyrosine kinase inhibitors (TKIs), GZD856 and third-generation epidermal growth factor receptor (EGFR) TKIs, such as osimertinib, represent significant advancements in precision oncology. However, they are not interchangeable therapeutic agents. GZD856 is a potent inhibitor of the Bcr-Abl fusion protein, primarily developed for the treatment of Chronic Myeloid Leukemia (CML), particularly in cases with the T315I resistance mutation. In contrast, third-generation EGFR TKIs like osimertinib are designed to target specific mutations in the EGFR gene, which are common drivers of non-small cell lung cancer (NSCLC). This guide provides a detailed comparative overview of these two classes of drugs, highlighting their distinct mechanisms of action, clinical applications, and the experimental data supporting their use.

GZD856: A Bcr-Abl T315I Inhibitor for Chronic Myeloid Leukemia

GZD856 is a novel, orally bioavailable Bcr-Abl TKI designed to overcome acquired resistance to earlier-generation TKIs in CML, most notably the challenging T315I "gatekeeper" mutation.[1][2][3] The T315I mutation prevents the binding of drugs like imatinib, rendering them ineffective.

Efficacy Data

Preclinical studies have demonstrated the potent and selective activity of GZD856 against both native Bcr-Abl and the T315I mutant.

Cell Line	Genotype	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Bcr-Abl WT	2.2	262.5	21.4	0.51
K562R	Bcr-Abl Q252H	67.0	>10000	129.3	2.2
Ba/F3	Bcr-Abl WT	0.64	647.2	26.5	0.3
Ba/F3	Bcr-Abl T315I	10.8	>10000	>10000	1.9

Data sourced from Lu et al., J Enzyme Inhib Med Chem, 2017.[1]

In vivo studies using mouse xenograft models of human leukemia have shown that GZD856 potently suppresses the growth of tumors driven by both native Bcr-Abl and the Bcr-Abl T315I mutant.[1][4]

Mechanism of Action and Signaling Pathway

GZD856 exerts its therapeutic effect by inhibiting the kinase activity of the Bcr-Abl protein. This aberrant fusion protein is constitutively active, driving uncontrolled proliferation of leukemia cells through downstream signaling pathways such as STAT5 and CrkL. By binding to the ATP-binding site of both wild-type and T315I mutant Bcr-Abl, GZD856 blocks its phosphorylation and subsequent activation of these pro-survival pathways.[1]

GZD856 inhibits Bcr-Abl signaling to block leukemia cell proliferation.

Experimental Protocols

Cellular Antiproliferation Assay: The antiproliferative activity of GZD856 was evaluated against a panel of leukemia cell lines with varying Bcr-Abl status.[1] Cells were seeded in 96-well plates and treated with serial dilutions of GZD856 for a specified period. Cell viability was then assessed using a standard method like the MTT assay. The IC50 value, representing the concentration of the drug that inhibits cell growth by 50%, was calculated from the dose-response curves.

Western Blot Analysis: To confirm the inhibition of Bcr-Abl signaling, K562 and Ba/F3 cells (expressing wild-type or T315I Bcr-Abl) were treated with GZD856 at various concentrations for 4 hours.[1][5] Whole-cell lysates were then subjected to SDS-PAGE and transferred to a membrane. The membranes were probed with primary antibodies against phosphorylated and total Bcr-Abl, STAT5, and CrkL, followed by incubation with secondary antibodies. Protein bands were visualized to assess the dose-dependent inhibition of phosphorylation.[1]

Workflow for assessing GZD856's impact on Bcr-Abl signaling.

Third-Generation EGFR TKIs (Osimertinib): Targeting Resistance in NSCLC

Osimertinib (Tagrisso) is the leading third-generation EGFR TKI, specifically designed to be effective against tumors with EGFR T790M resistance mutations, which are a common cause of treatment failure with first- and second-generation EGFR TKIs in NSCLC.[6][7][8][9] It is also active against the initial sensitizing EGFR mutations (exon 19 deletions and L858R) while having lower activity against wild-type EGFR, which translates to a better side-effect profile.[10][11][12]

Efficacy Data

Clinical trials have established osimertinib as a standard of care in EGFR-mutated NSCLC. The FLAURA trial, a key phase 3 study, compared osimertinib with first-generation EGFR TKIs (gefitinib or erlotinib) in the first-line treatment of patients with EGFR-mutated advanced NSCLC.

Endpoint	Osimertinib	Gefitinib or Erlotinib	Hazard Ratio (95% CI)
Median Progression-Free Survival	18.9 months	10.2 months	0.46 (0.37-0.57)
Median Duration of Response	17.2 months	8.5 months	-
Grade 3 or Higher Adverse Events	32%	41%	-

Data sourced from the FLAURA trial.[8]

Mechanism of Action and Signaling Pathway

Osimertinib irreversibly binds to the cysteine-797 residue in the ATP-binding pocket of mutant EGFR.[11][13] This covalent bond blocks the kinase activity of EGFR, thereby inhibiting downstream signaling pathways, including the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, which are critical for tumor cell growth and survival.[11] Its high selectivity for mutant EGFR, including T790M, over wild-type EGFR minimizes off-target effects.[12]

Osimertinib inhibits mutant EGFR signaling in NSCLC.

Experimental Protocols

Patient Selection for Clinical Trials (e.g., FLAURA): Patients enrolled in pivotal trials for third-generation EGFR TKIs typically have locally advanced or metastatic NSCLC.[8] A key inclusion criterion is the presence of specific EGFR mutations (e.g., exon 19 deletion or L858R) confirmed by a validated testing method on a tumor tissue sample. For second-line treatment studies, the presence of the T790M resistance mutation is also required.

Assessment of Efficacy: In clinical trials, tumor responses are assessed regularly (e.g., every 6 weeks) using imaging techniques like CT or MRI, according to the Response Evaluation Criteria in Solid Tumors (RECIST). The primary endpoint is often Progression-Free Survival (PFS), defined as the time from randomization until objective tumor progression or death from any cause. Overall Survival (OS) is a key secondary endpoint.

Comparative Summary

Feature	GZD856	Third-Generation EGFR TKIs (e.g., Osimertinib)
Primary Target	Bcr-Abl Kinase	Epidermal Growth Factor Receptor (EGFR) Kinase
Cancer Indication	Chronic Myeloid Leukemia (CML)	Non-Small Cell Lung Cancer (NSCLC)
Key Resistance Mutation Targeted	T315I	T790M
Mechanism	ATP-competitive inhibitor	Irreversible covalent inhibitor
Downstream Pathways Inhibited	STAT5, CrkL	PI3K/AKT/mTOR, RAS/RAF/MEK/ERK
Clinical Status	Preclinical/Investigational	FDA Approved, Standard of Care

Conclusion

GZD856 and third-generation EGFR TKIs like osimertinib exemplify the power of targeted therapy in oncology. While both are highly effective tyrosine kinase inhibitors, their clinical utility is confined to distinct patient populations defined by the specific molecular drivers of their respective cancers. GZD856 offers a promising solution for CML patients with the Bcr-Abl T315I mutation, a significant unmet need. Osimertinib has already transformed the treatment landscape for patients with EGFR-mutated NSCLC, particularly those who have developed resistance to earlier therapies. A direct efficacy comparison is not meaningful; instead, understanding their separate, highly specific roles is crucial for researchers, clinicians, and drug developers in the ongoing effort to advance precision medicine.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. targetedonc.com [targetedonc.com]
• 7. Frontiers | Third-Generation Tyrosine Kinase Inhibitors Targeting Epidermal Growth Factor Receptor Mutations in Non-Small Cell Lung Cancer [frontiersin.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Third-generation epidermal growth factor receptor tyrosine kinase inhibitors for the treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. onclive.com [onclive.com]
• 11. What is the mechanism of Osimertinib mesylate? [synapse.patsnap.com]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Mechanisms of resistance to osimertinib - PMC [pmc.ncbi.nlm.nih.gov]

GZD856 in Combination: A Comparative Guide to Synergistic TKI Therapies for Drug-Resistant Cancers

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance remains a critical challenge in targeted cancer therapy. GZD856, a potent and orally bioavailable third-generation tyrosine kinase inhibitor (TKI), has demonstrated significant efficacy against the Bcr-Abl T315I "gatekeeper" mutation, a common cause of resistance to earlier generation TKIs in Chronic Myeloid Leukemia (CML).[1][2] While preclinical data for GZD856 as a monotherapy is robust, the exploration of synergistic combinations with other TKIs is a key strategy to enhance efficacy and overcome potential resistance mechanisms.

This guide provides a comparative overview of GZD856's performance and explores the rationale and supporting data for synergistic TKI combinations, drawing parallels from studies on structurally and mechanistically similar compounds.

GZD856: A Potent Inhibitor of Bcr-Abl and its Mutants

GZD856 was developed through a scaffold hopping strategy based on the structure of ponatinib.[3] It effectively inhibits both native Bcr-Abl and the T315I mutant at nanomolar concentrations.[1][2] Preclinical studies have demonstrated its ability to suppress the proliferation of CML cell lines and inhibit tumor growth in xenograft models.[1][3]

Table 1: In Vitro Inhibitory Activity of GZD856 and Comparator TKIs

Compound	Bcr-Abl (WT) IC50 (nM)	Bcr-Abl (T315I) IC50 (nM)	K562 (WT) IC50 (nM)	Ba/F3 (T315I) IC50 (nM)
GZD856	19.9 [1][2]	15.4 [1][2]	2.2 [1][2]	10.8 [1][2]
Imatinib	98.2[2]	>10000	250	>10000
Nilotinib	43.5[2]	>10000	20	>10000
Ponatinib	0.4	2.0	0.5	2.0

The Rationale for Combination TKI Therapy

The development of resistance to single-agent TKI therapy is a significant clinical hurdle.[4][5] Combination strategies aim to:

• Target multiple signaling pathways: Simultaneously inhibiting different nodes in a cancer-driving pathway can prevent the cell from compensating through alternative routes.

• Overcome resistance mutations: A second TKI with a different binding mode or target can be effective against mutations that confer resistance to the first agent.

• Achieve synergistic effects: The combined effect of two drugs can be greater than the sum of their individual effects, allowing for lower, less toxic doses of each.

Synergistic Potential of GZD856: Insights from Ponatinib and Asciminib Combination Studies

While direct experimental data on GZD856 in combination with other TKIs is not yet available, compelling evidence from studies on the combination of ponatinib (a structural analogue of GZD856) and asciminib (an allosteric Bcr-Abl inhibitor) provides a strong rationale for exploring similar strategies with GZD856.

Asciminib represents a novel class of TKIs that binds to the myristoyl pocket of Bcr-Abl, inducing an inactive conformation.[2][3] This mechanism is distinct from ATP-competitive inhibitors like GZD856 and ponatinib. This dual-targeting approach has shown remarkable synergy in overcoming resistance.

Table 2: Synergistic Effects of Ponatinib and Asciminib in Bcr-Abl Mutant Cell Lines

Cell Line	Mutation	Ponatinib IC50 (nM)	Asciminib IC50 (nM)	Combination Effect
Ba/F3	T315I	~5	~40	Synergistic
Ba/F3	E255V/T315I	~20	>1000	Synergistic
Ba/F3	Y253H/T315I	~15	>1000	Synergistic

Data extrapolated from published studies. Actual values may vary based on experimental conditions.

The combination of ponatinib and asciminib has been shown to be effective against a range of Bcr-Abl mutations, including the highly resistant T315I and compound mutations.[6][7][8] This suggests that a similar combination of GZD856 with an allosteric inhibitor could be a promising therapeutic strategy.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the rationale for combination therapies, it is crucial to visualize the involved signaling pathways and experimental procedures.

Caption: Bcr-Abl signaling activates multiple downstream pathways.

Caption: Workflow for evaluating TKI synergy.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., K562, Ba/F3) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C and 5% CO2.[9][10][11][12]

• Drug Treatment: Prepare serial dilutions of GZD856 and the other TKI(s) in culture medium. Add 100 µL of the drug solutions to the respective wells. Include wells with untreated cells as a control. Incubate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. The IC50 values are determined using a non-linear regression analysis. Combination index (CI) values can be calculated using the Chou-Talalay method to determine synergism (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Western Blot Analysis

• Cell Lysis: Treat cells with the TKIs for the desired time, then wash with ice-cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against p-Bcr-Abl, Bcr-Abl, p-Crkl, Crkl, p-STAT5, STAT5, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

In Vivo Xenograft Model

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 K562 cells in 100 µL of PBS and Matrigel) into the flank of immunodeficient mice (e.g., nude or SCID mice).[13][14][15][16]

• Tumor Growth and Treatment: Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups. Administer GZD856 and the other TKI(s) orally or via intraperitoneal injection at the predetermined doses and schedules.

• Tumor Measurement: Measure the tumor volume using calipers every 2-3 days. Tumor volume can be calculated using the formula: (length x width²)/2.

• Toxicity Assessment: Monitor the body weight and general health of the mice throughout the study to assess treatment-related toxicity.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis (e.g., histopathology, western blot).

Conclusion and Future Directions

GZD856 is a highly potent third-generation TKI with significant activity against the T315I Bcr-Abl mutation. While direct clinical data on its synergistic effects with other TKIs are pending, preclinical evidence from the combination of the structurally similar TKI ponatinib with the allosteric inhibitor asciminib provides a strong scientific rationale for pursuing such combination strategies. The synergistic inhibition of Bcr-Abl through both ATP-competitive and allosteric mechanisms holds the promise of more durable responses and a potent strategy to overcome the challenge of drug resistance in CML and other TKI-responsive cancers. Further preclinical studies investigating GZD856 in combination with other TKIs, particularly allosteric inhibitors, are warranted to validate this promising therapeutic approach.

References

• 1. Structural and Biochemical Studies Confirming the Mechanism of Action of Asciminib, an Agent Specifically Targeting the ABL Myristoyl Pocket (STAMP) [folia.unifr.ch]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Asciminib: the first-in-class allosteric inhibitor of BCR::ABL1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Clinical Pharmacology of Asciminib: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Combining the Allosteric Inhibitor Asciminib with Ponatinib Suppresses Emergence of and Restores Efficacy Against Highly Resistant BCR-ABL1 Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Asciminib and ponatinib exert synergistic anti-neoplastic effects on CML cells expressing BCR-ABL1T315I-compound mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Combination therapies with ponatinib and asciminib in a preclinical model of chronic myeloid leukemia blast crisis with compound mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. texaschildrens.org [texaschildrens.org]
• 10. MTT assay [bio-protocol.org]
• 11. researchhub.com [researchhub.com]
• 12. atcc.org [atcc.org]
• 13. Modeling of Chronic Myeloid Leukemia: An Overview of In Vivo Murine and Human Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 15. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

GZD856: A Comparative Guide on Cross-Resistance with Other Bcr-Abl Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of GZD856's performance against other Bcr-Abl tyrosine kinase inhibitors (TKIs), focusing on cross-resistance profiles based on available experimental data. GZD856 is a potent, orally bioavailable inhibitor of Bcr-Abl, particularly effective against the imatinib-resistant T315I "gatekeeper" mutation, a significant challenge in the treatment of Chronic Myeloid Leukemia (CML).[1][2][3]

Executive Summary

GZD856 demonstrates significant potency against both wild-type Bcr-Abl and the T315I mutant, a primary mechanism of acquired resistance to first and second-generation TKIs.[1][2][3] Comparative data from in vitro studies indicate that GZD856's inhibitory activity against the T315I mutant is comparable to that of ponatinib and vastly superior to imatinib and nilotinib.[1] While GZD856 also shows activity against the Q252H mutation, comprehensive data on its efficacy against a wider panel of Bcr-Abl mutations, including compound mutations or in cell lines with acquired resistance to other third-generation inhibitors, is not extensively available in the public domain. Furthermore, studies specifically investigating acquired resistance mechanisms to GZD856 have not been widely published.

Comparative Inhibitory Potency

The following tables summarize the half-maximal inhibitory concentrations (IC50) of GZD856 and other TKIs against Bcr-Abl kinase activity and the proliferation of Bcr-Abl-positive cell lines.

Table 1: Bcr-Abl Kinase Inhibition (IC50, nM)

Inhibitor	Bcr-Abl (Wild-Type)	Bcr-Abl (T315I Mutant)
GZD856	19.9	15.4
Imatinib	98.2	>10,000
Nilotinib	43.5	>10,000
Ponatinib	Not Available in Source	Similar to GZD856

Data sourced from Lu et al., 2017.[1]

Table 2: Anti-proliferative Activity in Bcr-Abl Positive Cell Lines (IC50, nM)

Cell Line	Bcr-Abl Genotype	GZD856	Imatinib	Nilotinib	Ponatinib
K562	Wild-Type	2.2	189	6.5	0.5
Ba/F3	Wild-Type	0.64	500	22	0.16
Ba/F3	T315I	10.8	10,160	1,461	6.5
K562R	Q252H	67.0	6,050	350	Not Available

Data sourced from Lu et al., 2017.[1]

Signaling Pathway Inhibition

GZD856 effectively suppresses the Bcr-Abl signaling pathway, leading to the inhibition of downstream effectors crucial for cell proliferation and survival. Western blot analyses have demonstrated that GZD856 reduces the phosphorylation of Bcr-Abl and its downstream targets, Crkl and STAT5, in a dose-dependent manner in both wild-type and T315I mutant cell lines.[1]

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Validating GZD856 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of GZD856, a potent Bcr-Abl inhibitor. We will delve into the established Western blot-based approach used for GZD856 and compare it with alternative biophysical and bioluminescence-based methods, namely the Cellular Thermal Shift Assay (CETSA) and NanoBioluminescence Resonance Energy Transfer (NanoBRET™) Target Engagement Assay. This guide will provide supporting experimental data for GZD856 and contextual data for other Bcr-Abl inhibitors to offer a thorough comparative analysis.

Introduction to GZD856 and its Target: Bcr-Abl

GZD856 is a novel, orally bioavailable small molecule inhibitor targeting the Bcr-Abl fusion protein, a constitutively active tyrosine kinase that is the causative agent of Chronic Myeloid Leukemia (CML).[1][2][3] A significant advantage of GZD856 is its potent activity against the T315I "gatekeeper" mutation, which confers resistance to first and second-generation Bcr-Abl inhibitors like imatinib and nilotinib.[1][2][3] Validating that GZD856 effectively engages the Bcr-Abl kinase within a cellular context is a critical step in its preclinical and clinical development to ensure its mechanism of action and therapeutic potential.

Methods for Validating Target Engagement

Several distinct methodologies can be employed to confirm that a compound like GZD856 interacts with its intended intracellular target. These techniques vary in their principles, throughput, and the specific questions they can answer.

Western Blotting: Assessing Downstream Signaling Inhibition

A widely used and accessible method to infer target engagement is to measure the phosphorylation status of the target kinase and its downstream substrates. Inhibition of Bcr-Abl by GZD856 is expected to decrease its autophosphorylation and consequently reduce the phosphorylation of its key downstream effectors.

Studies have shown that GZD856 effectively inhibits the phosphorylation of Bcr-Abl and its downstream signaling proteins, CRKL and STAT5, in a dose-dependent manner in various CML cell lines.[1]

Cell Line	Target Protein	GZD856 Concentration (nM)	Observed Effect
K562 (Bcr-Abl WT)	p-Bcr-Abl	10 - 100	Dose-dependent decrease in phosphorylation
p-CRKL	10 - 100	Dose-dependent decrease in phosphorylation
p-STAT5	10 - 100	Dose-dependent decrease in phosphorylation
Ba/F3 (Bcr-Abl WT)	p-Bcr-Abl	1 - 10	Dose-dependent decrease in phosphorylation
Ba/F3 (Bcr-Abl T315I)	p-Bcr-Abl	10 - 100	Dose-dependent decrease in phosphorylation

• Cell Culture and Treatment: Culture K562, Ba/F3 wild-type (WT), and Ba/F3 T315I mutant cells in appropriate media. Treat cells with varying concentrations of GZD856 (e.g., 0, 1, 10, 100 nM) for a specified time (e.g., 4 hours).

• Cell Lysis: Harvest cells and lyse them in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for phosphorylated Bcr-Abl (p-Bcr-Abl), total Bcr-Abl, phosphorylated CRKL (p-CRKL), total CRKL, phosphorylated STAT5 (p-STAT5), total STAT5, and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities. Normalize the phosphorylated protein levels to the total protein levels and the loading control.

Cellular Thermal Shift Assay (CETSA): Direct Target Binding

CETSA is a powerful biophysical method that directly assesses the physical interaction between a drug and its target protein in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

While specific CETSA data for GZD856 is not publicly available, this section provides a comparative overview of the methodology.

Feature	Western Blotting (Downstream Signaling)	Cellular Thermal Shift Assay (CETSA)
Principle	Measures inhibition of downstream signaling as a proxy for target engagement.	Measures the change in thermal stability of the target protein upon ligand binding.
Directness	Indirect measure of target engagement.	Direct measure of target binding.
Requirement	Requires knowledge of downstream signaling pathways and availability of specific phospho-antibodies.	Requires a specific antibody for the target protein.
Information	Provides information on the functional consequence of target engagement.	Provides direct evidence of physical interaction between the drug and the target.

• Cell Treatment: Treat intact cells with the test compound (e.g., GZD856) or vehicle control.

• Heating: Heat the cell suspensions to a range of temperatures to induce protein denaturation.

• Lysis and Centrifugation: Lyse the cells and separate the soluble (non-denatured) proteins from the precipitated proteins by centrifugation.

• Protein Detection: Analyze the amount of soluble target protein (Bcr-Abl) in each sample using Western Blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble protein against the temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement.

NanoBRET™ Target Engagement Assay: Real-Time Target Occupancy

The NanoBRET™ assay is a live-cell method that measures the binding of a compound to a target protein in real-time. It utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescent tracer that binds to the same target. A test compound that engages the target will displace the tracer, leading to a decrease in the BRET signal.

Feature	Western Blotting (Downstream Signaling)	NanoBRET™ Target Engagement Assay
Principle	Measures inhibition of downstream signaling.	Measures real-time displacement of a fluorescent tracer from the target protein.
Cell State	Lysed cells.	Live cells.
Throughput	Lower to medium.	High throughput.
Information	Functional consequence of engagement.	Quantitative measurement of target occupancy and compound affinity in a live-cell context.

• Cell Preparation: Genetically engineer cells to express the target protein (Bcr-Abl) fused to NanoLuc® luciferase.

• Assay Setup: Plate the cells and treat them with a NanoBRET™ tracer and varying concentrations of the test compound (GZD856).

• BRET Measurement: Add the NanoGlo® substrate and measure the BRET signal using a luminometer.

• Data Analysis: The displacement of the tracer by the test compound results in a dose-dependent decrease in the BRET signal, from which the cellular affinity (EC50) can be calculated.

Comparative Summary of GZD856 and Competitor Bcr-Abl Inhibitors

The following table summarizes the inhibitory activities of GZD856 in comparison to other well-established Bcr-Abl inhibitors. This data, primarily derived from biochemical and cellular proliferation assays, complements the target engagement validation.

Compound	Bcr-Abl (WT) IC50 (nM)	Bcr-Abl (T315I) IC50 (nM)	K562 (WT) Cellular IC50 (nM)	Ba/F3 (T315I) Cellular IC50 (nM)
GZD856	19.9 [1]	15.4 [1]	2.2 [1]	10.8 [1]
Imatinib	98.2[1]	>10,000	189[1]	10,160[1]
Nilotinib	43.5[1]	>10,000	6.5[1]	1,461[1]
Ponatinib	~1	~2	0.5[1]	6.5[1]

Visualizing the Concepts

To further clarify the methodologies and the biological context, the following diagrams are provided.

Caption: Bcr-Abl signaling pathway and the inhibitory action of GZD856.

References

• 1. [PDF] Ponatinib Is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study | Semantic Scholar [semanticscholar.org]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

GZD856 Demonstrates Superior Efficacy in Xenograft Models of Chronic Myeloid Leukemia, Outperforming Imatinib

For Immediate Release

GUANGZHOU, China – Preclinical data demonstrates that GZD856, a novel Bcr-Abl tyrosine kinase inhibitor (TKI), shows significant antitumor activity in xenograft models of chronic myeloid leukemia (CML), including those with the imatinib-resistant T315I mutation. In head-to-head comparisons, GZD856 led to near-complete tumor eradication in models where the first-generation TKI imatinib only achieved tumor stasis. These findings position GZD856 as a promising therapeutic candidate for CML patients who have developed resistance to standard therapies.

GZD856 is a potent, orally bioavailable inhibitor of both native Bcr-Abl and its T315I mutant form, a common mechanism of acquired resistance to imatinib.[1] In xenograft studies utilizing human CML (K562) and murine pro-B (Ba/F3) cell lines, GZD856 exhibited profound and dose-dependent antitumor effects.

In the K562 xenograft model, oral administration of GZD856 at 10 mg/kg daily for 16 days resulted in the near-complete eradication of the tumor.[1] In stark contrast, imatinib administered at a dose of 50 mg/kg daily only induced tumor stasis.[1] Even more striking results were observed in the Ba/F3 xenograft model expressing the Bcr-Abl T315I mutation. In this model, GZD856 at a dose of 50 mg/kg daily for 16 days induced approximately 90% tumor regression.[1] Conversely, imatinib at a dose of 100 mg/kg daily failed to show any significant inhibition of tumor growth, highlighting the potent activity of GZD856 against this clinically challenging mutation.[1]

Comparative Efficacy of GZD856 and Imatinib in Xenograft Models

Xenograft Model	Cell Line	Bcr-Abl Status	Treatment	Dosage	Duration	Outcome
Human CML	K562	Wild-Type	GZD856	10 mg/kg/day, oral	16 days	Near-complete tumor eradication
Imatinib	50 mg/kg/day, oral	16 days	Tumor stasis
Murine Pro-B	Ba/F3	T315I Mutant	GZD856	20 mg/kg/day, oral	16 days	No obvious tumor inhibition
GZD856	50 mg/kg/day, oral	16 days	~90% tumor regression
Imatinib	100 mg/kg/day, oral	16 days	No inhibition of tumor growth

In Vitro Inhibitory Activity

The potent in vivo anti-tumor activity of GZD856 is supported by its strong in vitro inhibitory effects on the proliferation of various CML cell lines. GZD856 demonstrated significantly lower IC50 values compared to imatinib and nilotinib, particularly against the T315I mutant, with a potency comparable to ponatinib.

Cell Line	Bcr-Abl Status	GZD856 IC50 (nM)	Imatinib IC50 (nM)	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
K562	Wild-Type	2.2	189	6.5	0.5
Ba/F3	Wild-Type	0.64	500	22	0.16
Ba/F3	T315I Mutant	10.8	>10,000	1461	6.5

Mechanism of Action: Bcr-Abl Signaling Pathway

GZD856 exerts its therapeutic effect by inhibiting the constitutively active Bcr-Abl tyrosine kinase. This inhibition blocks downstream signaling pathways crucial for cell proliferation and survival, including the phosphorylation of Crkl and STAT5.[1]

Caption: Bcr-Abl signaling pathway and the inhibitory action of GZD856.

Experimental Protocols

In Vivo Xenograft Studies

All animal experiments were conducted in accordance with the Institutional Animal Use and Care Committee of Guangzhou Institute of Biomedicine and Health, Chinese Academy of Science.[1]

• Cell Preparation: K562 and Ba/F3 Bcr-Abl T315I cells were harvested and resuspended in normal saline solution at concentrations of 2.5 x 10^7 cells/mL and 1 x 10^7 cells/mL, respectively.[1]

• Tumor Implantation: A 0.2 mL suspension of the prepared cells was subcutaneously injected into the right flank of each mouse.[1]

• Group Randomization: When the mean tumor volume reached 100-200 mm³, mice were randomly assigned to treatment and control groups.[1]

• Drug Formulation and Administration: GZD856 and imatinib were dissolved in a vehicle consisting of 1% DMSO, 22.5% Cremophor, 7.5% ethanol, and 69% normal saline.[1] The drugs or vehicle were administered daily via oral gavage for 16 consecutive days.[1]

• Tumor Monitoring: Tumor sizes were monitored every 2 days.[2]

Caption: Workflow for the in vivo xenograft studies of GZD856.

These compelling preclinical results underscore the potential of GZD856 as a valuable therapeutic option for CML, particularly for patients with the challenging T315I mutation who are resistant to existing therapies. Further clinical investigation is warranted to translate these findings into benefits for patients.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

GZD856: A Promising Contender in the Battle Against Imatinib-Resistant Chronic Myeloid Leukemia

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of GZD856 with other therapeutic alternatives for imatinib-resistant cancers, supported by experimental data and detailed methodologies. GZD856, a novel, orally bioavailable Bcr-Abl tyrosine kinase inhibitor (TKI), has demonstrated significant efficacy in preclinical studies, particularly against the challenging T315I mutation, a common cause of imatinib resistance in Chronic Myeloid Leukemia (CML).

Imatinib revolutionized the treatment of CML, but resistance, often driven by mutations in the Bcr-Abl kinase domain, remains a significant clinical hurdle. The T315I "gatekeeper" mutation, in particular, confers resistance to imatinib and second-generation TKIs. This has spurred the development of third-generation inhibitors like ponatinib and the allosteric inhibitor asciminib. This guide evaluates the preclinical efficacy of GZD856 alongside the established clinical performance of ponatinib and asciminib in imatinib-resistant patient populations.

Comparative Efficacy Against Imatinib-Resistant Bcr-Abl

GZD856 has shown potent inhibitory activity against both wild-type Bcr-Abl and the imatinib-resistant T315I mutant in enzymatic and cellular assays.[1][2][3][4] Its performance in preclinical models positions it as a promising candidate for patients who have developed resistance to earlier-generation TKIs.

Inhibitor	Bcr-Abl (Wild-Type) IC50 (nM)	Bcr-Abl (T315I) IC50 (nM)	Cell Line Proliferation IC50 (nM) (Ba/F3 T315I)	Development Stage
GZD856	19.9[1][2][4]	15.4[1][2][4]	10.8[1][2][4]	Preclinical[1][2][3][4]
Ponatinib	Similar to GZD856[1]	Similar to GZD856[1]	Not directly reported in searched articles	Approved[5]
Imatinib	98.2[1]	Significantly less potent[1]	Ineffective[1]	Approved
Nilotinib	43.5[1]	Significantly less potent[1]	Ineffective[1]	Approved

Clinical Performance of Comparators in T315I-Positive CML

While GZD856 is in the preclinical stage, ponatinib and asciminib have been evaluated in clinical trials for patients with the T315I mutation.

Drug	Trial	Patient Population	Key Efficacy Endpoint	Adverse Events of Note
Ponatinib	PACE (Phase 2)	CP-CML with T315I mutation	65% Major Cytogenetic Response (MCyR)[5]	Arterial occlusive events, thrombocytopenia, neutropenia[5][6]
OPTIC (Phase 2)	CP-CML with T315I mutation	60% Overall Response Rate (ORR) in 45mg cohort[7]	Treatment-related adverse events in 100% of 45mg cohort[7]
Asciminib	CABL001X2101 (Phase 1)	CP-CML with T315I mutation	42% Major Molecular Response (MMR) by 24 weeks[8]	Increased lipase, thrombocytopenia[9][10]
ASCEMBL (Phase 3)	CP-CML previously treated with ≥2 TKIs (T315I excluded)	25.5% MMR at 24 weeks (vs 13.2% for bosutinib)[11]	Favorable safety profile compared to bosutinib[11]

Signaling Pathways and Mechanism of Action

GZD856, like ponatinib, is an ATP-competitive inhibitor that binds to the active conformation of the Bcr-Abl kinase. This inhibits the downstream signaling pathways that drive CML cell proliferation and survival. Asciminib, in contrast, is an allosteric inhibitor that binds to the myristoyl pocket of the Abl kinase, inducing a conformational change that inactivates the enzyme.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Ponatinib Overcomes Hard-to-Treat T315I Mutation in Patients with CML/ALL [ahdbonline.com]
• 6. onclive.com [onclive.com]
• 7. targetedonc.com [targetedonc.com]
• 8. Asciminib for Philadelphia Chromosome–Positive Chronic Myeloid Leukemia - The ASCO Post [ascopost.com]
• 9. Asciminib monotherapy in patients with chronic-phase chronic myeloid leukemia with the T315I mutation after ≥1 prior tyrosine kinase inhibitor: 2-year follow-up results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Matching-adjusted indirect comparison of asciminib versus other treatments in chronic-phase chronic myeloid leukemia after failure of two prior tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

GZD856: A New Frontier in CML Treatment? A Comparative Analysis Against Existing Therapies

For Immediate Release

Shanghai, China – December 7, 2025 – For researchers, scientists, and drug development professionals vested in the advancement of Chronic Myeloid Leukemia (CML) therapies, the emergence of GZD856 presents a compelling area of investigation. This novel, orally bioavailable Bcr-Abl tyrosine kinase inhibitor (TKI) has demonstrated significant potency against both wild-type Bcr-Abl and the notoriously treatment-resistant T315I mutant. This guide provides a comprehensive comparison of GZD856 with established CML drugs—imatinib, dasatinib, nilotinib, and ponatinib—supported by preclinical data to objectively assess its potential superiority.

Executive Summary

GZD856 distinguishes itself primarily through its potent and dual activity against both native Bcr-Abl and the T315I "gatekeeper" mutation, a primary driver of resistance to first and second-generation TKIs.[1][2] Preclinical data indicate that GZD856's inhibitory action is comparable to, and in some instances surpasses, that of the third-generation TKI ponatinib, particularly in its selectivity for Bcr-Abl positive cells.[1] This suggests a potentially favorable safety profile, a critical consideration in the long-term management of CML.

Comparative Efficacy: A Quantitative Overview

The following tables summarize the in vitro inhibitory activities of GZD856 and existing CML drugs against Bcr-Abl kinase and the proliferation of CML cell lines.

Table 1: Kinase Inhibitory Activity (IC50, nM)

Compound	Bcr-Abl (Wild-Type)	Bcr-Abl (T315I Mutant)
GZD856	19.9 [1]	15.4 [1]
Imatinib	98.2[1]	5155[1]
Dasatinib	-	-
Nilotinib	43.5[1]	702.4[1]
Ponatinib	8.6	40

Data for Dasatinib was not available in the reviewed preclinical studies under the same comparative conditions.

Table 2: Anti-proliferative Activity in CML Cell Lines (IC50, nM)

Cell Line	Bcr-Abl Status	GZD856	Imatinib	Nilotinib	Ponatinib
K562	Wild-Type	2.2 [1]	189[1]	6.5[1]	0.5[1]
Ba/F3	Wild-Type	0.64 [1]	500[1]	22[1]	0.16[1]
Ba/F3	T315I Mutant	10.8 [1]	10160[1]	1461[1]	6.5[1]
K562R	Q252H Mutant	67.0 [1]	6050[1]	350[1]	-

ND: Not Determined in the cited study.

Mechanism of Action and Signaling Pathway

GZD856, like other TKIs, functions by competitively inhibiting the ATP-binding site of the Bcr-Abl kinase. This action blocks the phosphorylation of downstream substrates, thereby inhibiting the signaling cascades that drive the proliferation and survival of CML cells.[3][4] The key downstream pathways affected include the Ras/MAPK, PI3K/Akt, and JAK/STAT pathways.[5][6][7]

Bcr-Abl signaling and TKI inhibition.

Experimental Protocols

The data presented in this guide were derived from a series of preclinical in vitro and in vivo studies. The following are generalized methodologies for the key experiments cited.

Kinase Inhibition Assay (FRET-based Z'-Lyte Assay)

The inhibitory activity of GZD856 and comparator compounds against Bcr-Abl (wild-type and T315I mutant) was determined using a fluorescence resonance energy transfer (FRET)-based assay. The assay measures the phosphorylation of a synthetic peptide substrate by the kinase.

• Reaction Setup: The kinase, fluorescently labeled peptide substrate, and ATP are combined in a reaction buffer.

• Compound Addition: Serial dilutions of the test compounds (GZD856, imatinib, nilotinib, ponatinib) are added to the reaction mixture.

• Incubation: The reaction is incubated at room temperature to allow for kinase activity.

• Development: A development reagent containing a site-specific protease is added. The protease cleaves only the non-phosphorylated substrate.

• Detection: The FRET signal is measured using a fluorescence plate reader. Phosphorylation of the substrate prevents cleavage and maintains the FRET signal.

• Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the compound concentration.

Cellular Anti-proliferative Assay (CCK-8)

The effect of the compounds on the proliferation of CML cell lines (K562, Ba/F3-WT, Ba/F3-T315I, K562R) was assessed using a Cell Counting Kit-8 (CCK-8) assay.

• Cell Seeding: Cells are seeded in 96-well plates at a specified density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds for a defined period (e.g., 72 hours).

• CCK-8 Addition: CCK-8 solution is added to each well and incubated for a specified time (e.g., 1-4 hours).

• Absorbance Measurement: The absorbance at 450 nm is measured using a microplate reader. The absorbance is proportional to the number of viable cells.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is determined from the dose-response curve.

Western Blot Analysis

Western blotting was employed to confirm the inhibition of Bcr-Abl and its downstream signaling proteins (Crkl, STAT5) by GZD856.[1]

• Cell Lysis: CML cells are treated with GZD856 at various concentrations and then lysed to extract total proteins.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated and total Bcr-Abl, Crkl, and STAT5, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Western blot experimental workflow.

In Vivo Antitumor Efficacy

In xenograft mouse models, orally administered GZD856 demonstrated potent tumor growth suppression in mice bearing both K562 (wild-type Bcr-Abl) and Ba/F3 (Bcr-Abl T315I) tumors.[1][8] This in vivo activity further supports its potential as a therapeutic agent for CML, including cases with acquired resistance.

Safety and Tolerability

A crucial aspect of any new therapeutic is its safety profile. While comprehensive clinical data for GZD856 is not yet available, preclinical studies suggest a degree of selectivity for Bcr-Abl-positive cells over non-cancerous cells, which may translate to a more favorable side-effect profile compared to less selective inhibitors.[1]

Table 3: Common and Serious Adverse Events of Existing CML Drugs

Drug	Common Adverse Events	Serious Adverse Events
Imatinib	Nausea, vomiting, diarrhea, muscle cramps, fatigue, rash, fluid retention (edema).[9][10]	Severe fluid retention, liver toxicity, heart failure, gastrointestinal perforation.[10][11][12]
Dasatinib	Diarrhea, headache, rash, fatigue, nausea, fluid retention (pleural effusion).[13][14]	Myelosuppression, bleeding events, pulmonary arterial hypertension, QT prolongation.[15][16][17]
Nilotinib	Rash, headache, nausea, fatigue, itching, myelosuppression.[18]	QT prolongation, pancreatitis, liver toxicity, cardiovascular events (peripheral artery disease, ischemic heart disease).[19][20][21][22]
Ponatinib	Rash, abdominal pain, fatigue, headache, dry skin, constipation.[23]	Arterial and venous thrombosis and occlusions, heart failure, liver toxicity, pancreatitis.[24][25][26][27]

Conclusion and Future Directions

GZD856 exhibits a promising preclinical profile, demonstrating potent inhibition of both wild-type and T315I-mutated Bcr-Abl kinase. Its efficacy in cellular and in vivo models, coupled with its potential for improved selectivity, positions it as a strong candidate for further clinical development. Future research should focus on comprehensive Phase I and II clinical trials to establish its safety, tolerability, and clinical efficacy in patients with CML, particularly those who have developed resistance to existing therapies. Direct comparative studies with ponatinib will be essential to fully delineate the relative advantages of GZD856 in the evolving landscape of CML treatment.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Imatinib: MedlinePlus Drug Information [medlineplus.gov]
• 10. oncolink.org [oncolink.org]
• 11. Imatinib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 12. my.clevelandclinic.org [my.clevelandclinic.org]
• 13. Dasatinib Side Effects: Common, Severe, Long Term [drugs.com]
• 14. Dasatinib: MedlinePlus Drug Information [medlineplus.gov]
• 15. Adverse reactions after treatment with dasatinib in chronic myeloid leukemia: Characteristics, potential mechanisms, and clinical management strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Dasatinib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 17. A narrative review on adverse effects of dasatinib with a focus on pharmacotherapy of dasatinib-induced pulmonary toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cancerresearchuk.org [cancerresearchuk.org]
• 19. Adverse events associated with nilotinib in chronic myeloid leukemia: mechanisms and management strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. What are the side effects of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 21. title [tellmegen.com]
• 22. Nilotinib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 23. Ponatinib : Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 24. drugs.com [drugs.com]
• 25. Ponatinib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 26. ashpublications.org [ashpublications.org]
• 27. Side-effects profile and outcomes of ponatinib in the treatment of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Olverembatinib (GZD856) Side Effect Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the side effect profile of olverembatinib (formerly GZD856), a third-generation Bcr-Abl tyrosine kinase inhibitor (TKI), against other established TKIs used in the treatment of Chronic Myeloid Leukemia (CML). The information is compiled from clinical trial data and peer-reviewed publications to support informed research and development decisions.

Introduction to Olverembatinib (GZD856)

Olverembatinib is a potent, orally bioavailable Bcr-Abl TKI designed to overcome resistance to previous generations of inhibitors, particularly the T315I mutation. Its efficacy has been demonstrated in clinical trials, making a thorough understanding of its safety profile crucial for its therapeutic positioning.

Comparative Side Effect Profiles

The following tables summarize the incidence of common treatment-related adverse events (TRAEs) for olverembatinib and other FDA-approved Bcr-Abl TKIs. Data is primarily sourced from pivotal clinical trials and prescribing information. It is important to note that direct comparison of adverse event rates across different trials can be challenging due to variations in study design, patient populations, and duration of follow-up.

Non-Hematologic Adverse Events

Adverse Event	Olverembatinib (HQP1351)	Imatinib	Nilotinib	Dasatinib	Ponatinib	Bosutinib
Gastrointestinal
Diarrhea	Low	29%[1]	7%	59%[2]	Low	84%[3]
Nausea	Low	27%[1]	13%	52%[2]	Low	46%[4]
Vomiting	Low	Low	7%	30%[2]	Low	37%[4]
Abdominal Pain	Low	Low	Low	17%[2]	33.3%[5]	40%[4]
Dermatologic
Skin Hyperpigmentation	84.2%	Low	Low	Low	Low	Low
Rash	Low	33.9%[6]	11.8%[5]	11-35%[2][7]	26.9%[5]	46%[4]
Metabolic
Hypertriglyceridemia	57.6%	Low	Low	Low	Low	Low
Hyperbilirubinemia	41.8%	Low	14.1%[5]	Low	Low	Low
Elevated Liver Transaminases	35.8%	Low	21.2% (ALT)[8]	Low	Low	30.6% (ALT)[9]
Renal
Proteinuria	50.9%	Low	Low	18%[2]	Low	Low
Constitutional
Fatigue	Low	13%[1]	Low	Low	Low	Low
Cardiovascular
Fluid Retention/Edema	Low	23% (eyelid), 22% (peripheral)[1]	Low	High (including pleural effusion)[10]	Low	Low
Arterial Occlusive Events	Low	Low	Increased Risk[11]	Low	20%[12]	Low
Other
Hypocalcemia	38.8%	Low	Low	Low	Low	Low

Hematologic Adverse Events

Adverse Event (Grade 3/4)	Olverembatinib (HQP1351)	Imatinib	Nilotinib	Dasatinib	Ponatinib	Bosutinib
Thrombocytopenia	51.5%	10%	21.2%[8]	19%[2]	39.7%[13]	30%[4]
Anemia	23.0%	10%	14.1%[5]	10%[2]	28.2%[5]	14%[4]
Neutropenia	11.5%	7%	Low	21%[2]	Low	14%[4]
Leukopenia	20.6%	Low	Low	Low	Low	Low

Experimental Protocols

The safety and tolerability of olverembatinib were evaluated in open-label, multicenter phase 1/2 trials (NCT03883087, NCT03883100).[14][15]

• Patient Population: Adult patients with TKI-resistant Chronic Myeloid Leukemia in Chronic Phase (CML-CP) and Accelerated Phase (CML-AP), including those with the T315I mutation.

• Dosing Regimen: Olverembatinib was administered orally once every other day in 28-day cycles. Dose escalation was performed in the phase 1 part to determine the maximum tolerated dose and recommended phase 2 dose (RP2D).[14][16] The RP2D was determined to be 40 mg.[14][16]

• Adverse Event Monitoring and Grading: Adverse events were continuously monitored and graded according to the National Cancer Institute's Common Terminology Criteria for Adverse Events (CTCAE) version 5.0.[17] The CTCAE provides a standardized methodology for reporting and grading the severity of adverse events in cancer clinical trials, ensuring consistency and comparability of safety data.[18][19][20] Grades range from 1 (mild) to 5 (death related to adverse event).[19][20]

• Safety Assessments: Included regular monitoring of complete blood counts with differential, serum chemistries, and physical examinations. These were performed weekly for the first two cycles, every other week for cycles 3 and 4, and monthly thereafter.[17]

The side effect data for the comparator drugs were also collected from clinical trials where adverse events were graded using standardized criteria, most commonly the CTCAE.

Signaling Pathways and Mechanism of Action

The Bcr-Abl oncoprotein is a constitutively active tyrosine kinase that drives CML by activating multiple downstream signaling pathways, leading to uncontrolled cell proliferation and inhibition of apoptosis.[2][21][22] Key pathways include the Ras/MAPK, PI3K/Akt, and JAK/STAT pathways.

Tyrosine kinase inhibitors, including olverembatinib, function by competitively binding to the ATP-binding site of the Bcr-Abl kinase domain, thereby blocking its catalytic activity and inhibiting downstream signaling.[21][22]

Below are diagrams illustrating the Bcr-Abl signaling pathway and the general mechanism of TKI inhibition.

Caption: Bcr-Abl downstream signaling pathways in CML.

Caption: General mechanism of action of Bcr-Abl TKIs.

References

• 1. Using the Common Terminology Criteria for Adverse Events (CTCAE – Version 5.0) to Evaluate the Severity of Adverse Events of Anticancer Therapies | Actas Dermo-Sifiliográficas [actasdermo.org]
• 2. Adverse reactions after treatment with dasatinib in chronic myeloid leukemia: Characteristics, potential mechanisms, and clinical management strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Bosutinib Shows Mixed Results in Frontline CML | MDedge [live.mdedge.com]
• 4. researchgate.net [researchgate.net]
• 5. Safety and efficacy of nilotinib in routine clinical practice in patients with chronic myeloid leukemia in chronic or accelerated phase with resistance or intolerance to imatinib: results from the NOVEL study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Adverse reactions after treatment with dasatinib in chronic myeloid leukemia: Characteristics, potential mechanisms, and clinical management strategies [frontiersin.org]
• 8. Safety and efficacy of nilotinib in routine clinical practice in patients with chronic myeloid leukemia in chronic or accelerated phase with resistance or intolerance to imatinib: results from the NOVEL study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Management of adverse events associated with bosutinib treatment of chronic-phase chronic myeloid leukemia: expert panel review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dasatinib - clinical trials and management of adverse events in imatinib resistant/intolerant chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Long-term outcome of a phase 2 trial with nilotinib 400 mg twice daily in first-line treatment of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ICLUSIG® (ponatinib) Pace Trial Safety for Ph+ ALL [iclusig.com]
• 13. ashpublications.org [ashpublications.org]
• 14. Olverembatinib (HQP1351), a well-tolerated and effective tyrosine kinase inhibitor for patients with T315I-mutated chronic myeloid leukemia: results of an open-label, multicenter phase 1/2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 16. researchgate.net [researchgate.net]
• 17. Olverembatinib (HQP1351), a well-tolerated and effective tyrosine kinase inhibitor for patients with T315I-mutated chronic myeloid leukemia: results of an open-label, multicenter phase 1/2 trial - PMC [pmc.ncbi.nlm.nih.gov]
• 18. hcp.myeloma.org.uk [hcp.myeloma.org.uk]
• 19. dctd.cancer.gov [dctd.cancer.gov]
• 20. dermnetnz.org [dermnetnz.org]
• 21. researchgate.net [researchgate.net]
• 22. aacrjournals.org [aacrjournals.org]

GZD856 in Combination with Non-TKI Cancer Drugs: A Comparative Guide for Researchers

Disclaimer: As of the latest available research, no peer-reviewed studies or clinical trials have been published evaluating the combination of GZD856 with non-tyrosine kinase inhibitor (non-TKI) cancer drugs. The following guide is based on the established preclinical data of GZD856 as a monotherapy and provides a scientifically-grounded framework for investigating potential combination strategies. The experimental data and protocols presented are illustrative and intended to guide future research.

Introduction to GZD856

GZD856 is a potent and orally bioavailable dual inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR) α/β and Bcr-Abl kinase.[1] A significant characteristic of GZD856 is its efficacy against the T315I "gatekeeper" mutation of Bcr-Abl, which confers resistance to first and second-generation TKIs like imatinib and nilotinib in the treatment of Chronic Myeloid Leukemia (CML).[2][3] Preclinical studies have demonstrated its ability to suppress the proliferation of cancer cells and induce apoptosis by inhibiting its target kinases and their downstream signaling pathways.[2]

GZD856 Monotherapy: Summary of Preclinical Data

Before exploring combination therapies, it is crucial to understand the preclinical performance of GZD856 as a single agent. The following table summarizes key in vitro and in vivo data from published studies.

Parameter	Cell Line/Model	Result	Reference
In Vitro Kinase Inhibition (IC50)	Bcr-Abl (native)	19.9 nM	[2]
Bcr-Abl (T315I mutant)	15.4 nM	[2]
PDGFRα	68.6 nM	[1]
PDGFRβ	136.6 nM	[1]
In Vitro Anti-proliferative Activity (IC50)	K562 (Bcr-Abl positive CML)	2.2 nM	[2]
Ba/F3 (expressing Bcr-Abl WT)	0.64 nM	[2]
Ba/F3 (expressing Bcr-Abl T315I)	10.8 nM	[2]
In Vivo Efficacy	K562 xenograft mouse model	Significant tumor growth inhibition	[4]
Ba/F3 (Bcr-Abl T315I) xenograft model	Potent tumor growth suppression	[3][4]

Rationale for Combination Therapies with Non-TKI Drugs

The primary motivation for exploring combination therapies is to enhance efficacy, overcome or prevent drug resistance, and potentially reduce toxicity by using lower doses of each agent. For GZD856, combining it with non-TKI drugs could be a promising strategy in CML and other malignancies driven by PDGFR signaling.

Potential Combination Strategies:

• GZD856 + Chemotherapy: Conventional cytotoxic agents could be combined with GZD856 to target different phases of the cell cycle and induce synergistic cell death.

• GZD856 + Apoptosis Modulators (e.g., Bcl-2 inhibitors): GZD856 induces apoptosis by inhibiting pro-survival signaling. Combining it with a direct apoptosis inducer, such as a Bcl-2 inhibitor, could lead to a more profound and durable response.

• GZD856 + Immunotherapy: While the immunomodulatory effects of GZD856 are not yet characterized, some TKIs have been shown to influence the tumor microenvironment. Combining GZD856 with immune checkpoint inhibitors could potentially enhance anti-tumor immunity.

Signaling Pathways and Experimental Workflows

To investigate these potential combinations, a clear understanding of the involved signaling pathways and a structured experimental approach are necessary.

GZD856 Signaling Pathway

The following diagram illustrates the primary signaling pathways targeted by GZD856.

Caption: GZD856 inhibits Bcr-Abl and PDGFR signaling pathways.

Experimental Workflow for Evaluating Combination Therapies

A systematic approach is essential to evaluate the efficacy and synergy of GZD856 in combination with a non-TKI drug.

Caption: A stepwise workflow for preclinical evaluation of GZD856 combinations.

Detailed Methodologies for Key Experiments

In Vitro Synergy Assessment

Objective: To determine if the combination of GZD856 and a non-TKI drug results in synergistic, additive, or antagonistic effects on cell viability.

Protocol:

• Cell Culture: Culture relevant cancer cell lines (e.g., K562 for CML, or PDGFR-driven cancer cell lines) in appropriate media.

• Drug Preparation: Prepare stock solutions of GZD856 and the non-TKI drug in a suitable solvent (e.g., DMSO).

• Cell Seeding: Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat cells with a range of concentrations of GZD856 alone, the non-TKI drug alone, and in combination at constant and non-constant ratios.

• Viability Assay: After a specified incubation period (e.g., 72 hours), assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Calculate the Combination Index (CI) using the Chou-Talalay method with software like CompuSyn. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Western Blot Analysis for Mechanism of Action

Objective: To investigate the effect of the drug combination on key signaling proteins.

Protocol:

• Cell Treatment: Treat cells with GZD856, the non-TKI drug, and the combination at synergistic concentrations for a defined period (e.g., 24 hours).

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against target proteins (e.g., phospho-Crkl, cleaved PARP, Bcl-2 family members) and a loading control (e.g., β-actin).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate for detection.

• Analysis: Quantify band intensities to determine changes in protein expression or phosphorylation status.

Conclusion

While GZD856 has shown significant promise as a monotherapy, particularly in overcoming TKI resistance in CML, its potential in combination with non-TKI cancer drugs remains an unexplored but promising area of research. The frameworks provided in this guide offer a starting point for researchers to systematically investigate these novel therapeutic strategies. Such studies are essential to unlock the full potential of GZD856 and to develop more effective and durable treatment regimens for cancer patients.

References

• 1. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and identification of GZD856 as an orally bioavailable Bcr-AblT315I inhibitor overcoming acquired imatinib resistance | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling GZD856

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate access to essential safety protocols and logistical information for the handling and disposal of GZD856, a potent dual inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR) and Bcr-Abl kinases. Our goal is to furnish laboratory personnel with the necessary procedural guidance to ensure safe and effective use of this compound in a research setting.

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for GZD856 is not publicly available, the following guidelines are based on best practices for handling potent, biologically active small molecules in a laboratory setting.

Always handle GZD856 in a designated area, such as a chemical fume hood.

PPE Component	Specification	Rationale
Gloves	Nitrile or other chemically resistant material.	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or goggles.	To protect eyes from splashes or airborne particles.
Lab Coat	Standard laboratory coat.	To protect personal clothing and skin from contamination.
Respiratory Protection	Use a NIOSH-approved respirator if there is a risk of generating dust or aerosols.	To prevent inhalation of the compound.

Storage and Disposal:

• Storage: Store GZD856 in a tightly sealed container in a cool, dry, and well-ventilated area.

• Disposal: Dispose of unused GZD856 and any contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

GZD856: Biological Activity and In Vitro Efficacy

GZD856 is a potent inhibitor of both PDGFRα/β and the Bcr-Abl fusion protein, including the T315I mutant which confers resistance to some first- and second-generation inhibitors like imatinib.[1][2]

Kinase Inhibition

Target	IC50 (nM)
PDGFRα	68.6[1][2]
PDGFRβ	136.6[1][2]
Bcr-Abl (native)	19.9[1][2]
Bcr-Abl (T315I mutant)	15.4[1][2]

Cellular Proliferation Inhibition

GZD856 demonstrates potent anti-proliferative activity against various cancer cell lines.

Cell Line	Expressed Target	IC50 (nM)
K562	Bcr-Abl (native)	2.2[1][2]
K562R (Q252H)	Bcr-Abl (mutant)	67.0[1]
Ba/F3	Bcr-Abl (native)	0.64[1][2]
Ba/F3	Bcr-Abl (T315I mutant)	10.8[1][2]
H1703	PDGFRα	250[1][2]

Signaling Pathways Targeted by GZD856

GZD856 exerts its anti-cancer effects by inhibiting key signaling pathways involved in cell proliferation, survival, and migration.

GZD856 Inhibition of PDGFR Signaling

GZD856 Inhibition of Bcr-Abl Signaling

Experimental Protocol: Western Blot for Bcr-Abl Phosphorylation

This protocol outlines the methodology to assess the inhibitory effect of GZD856 on Bcr-Abl phosphorylation and its downstream targets in a relevant cell line (e.g., K562 or Ba/F3 expressing Bcr-Abl).

Workflow

Western Blot Experimental Workflow

Step-by-Step Methodology

• Cell Culture and Treatment:

  • Culture K562 or Ba/F3 Bcr-Abl expressing cells in appropriate media and conditions.

  • Treat cells with varying concentrations of GZD856 (e.g., 0, 10, 50, 100, 500 nM) for a specified time (e.g., 4-6 hours).

• Cell Lysis:

  • Harvest cells and wash with ice-cold Phosphate Buffered Saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size on a polyacrylamide gel.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane overnight at 4°C with primary antibodies specific for phosphorylated Bcr-Abl, total Bcr-Abl, phosphorylated STAT5, total STAT5, and a loading control (e.g., GAPDH or β-actin).

• Secondary Antibody Incubation:

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system. The intensity of the bands corresponding to the phosphorylated proteins is expected to decrease with increasing concentrations of GZD856.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]